PYR14-TFSI

• CAS: 223437-11-4

Core Science & Biosynthesis

A Comprehensive Technical Guide to the Physicochemical Properties of PYR14-TFSI Ionic Liquid

For Researchers, Scientists, and Drug Development Professionals

Introduction

The ionic liquid 1-butyl-1-methylpyrrolidinium (B1250683) bis(trifluoromethylsulfonyl)imide, commonly known as PYR14-TFSI, is a room-temperature ionic liquid (RTIL) that has garnered significant attention across various scientific disciplines. Its unique combination of properties, including high thermal stability, a wide electrochemical window, and tunable viscosity and conductivity, makes it a promising candidate for applications ranging from electrochemical energy storage to advanced solvent systems. This in-depth technical guide provides a comprehensive overview of the core physicochemical properties of PYR14-TFSI, complete with quantitative data, detailed experimental protocols, and logical visualizations to aid in its application and further research.

Core Physicochemical Properties

The utility of PYR14-TFSI is defined by a distinct set of physicochemical characteristics. This section details these properties, presenting quantitative data in a structured format for ease of comparison and analysis.

Table 1: General and Thermal Properties of PYR14-TFSI

Property	Value	Reference
Molecular Formula	C11H20F6N2O4S2	[1]
Molecular Weight	422.40 g/mol	[1]
Appearance	Liquid	[1]
Melting Point	-18 °C
Thermal Stability	Stable up to ~160°C.[2] Decomposes at temperatures above 400°C.[3] Systems with lithium salts may show lower thermal stability.[4]	[2][3][4]

Table 2: Density of PYR14-TFSI at Various Temperatures

Temperature (°C)	Density (g/cm³)	Reference
23	1.40	[5]
Not Specified	1.378
Not Specified	1.4	[1]

Table 3: Viscosity of PYR14-TFSI at Various Temperatures

Temperature (°C)	Viscosity (cP or mPa·s)	Reference
20	94.4	[5]
20	Significantly higher than conventional electrolytes like LP30.	[6]
General Trend	Decreases with increasing temperature.	[2]

Table 4: Ionic Conductivity of PYR14-TFSI at Various Temperatures

Temperature (°C)	Ionic Conductivity (mS/cm)	Reference
20	2.12	[5]
25 (Room Temperature)	5.9 (in a specific electrolyte film)	[2]
-50	1.0 (when mixed with GBL)	[7]
General Trend	Increases with increasing temperature.	[2]

Table 5: Electrochemical Properties of PYR14-TFSI

Property	Value	Reference
Electrochemical Window	5.3 V	[5]
Electrochemical Window	5.5 V	[1]
Anodic Stability vs. Li	5.87 V	[8]

Experimental Protocols

The accurate determination of the physicochemical properties of PYR14-TFSI relies on precise experimental methodologies. This section outlines the typical protocols employed for key characterization techniques.

Synthesis of PYR14-TFSI

The synthesis of PYR14-TFSI is typically a two-step process involving precursor synthesis followed by an anionic exchange.[9]

• Precursor Synthesis: 1-methylpyrrolidine (B122478) is reacted with 1-iodobutane (B1219991) to form 1-butyl-1-methyl-iodo-pyrrolidinium. This reaction is often carried out in a solvent like ethyl acetate.[9]

• Anionic Exchange: The resulting 1-butyl-1-methyl-iodo-pyrrolidinium undergoes an anionic exchange with a lithium salt of the TFSI anion, typically lithium bis(trifluoromethane)sulfonimide (LiTFSI). This reaction yields PYR14-TFSI and a lithium iodide byproduct.[9]

• Purification: The synthesized PYR14-TFSI is then purified to remove impurities. This can involve the use of activated carbon and aluminum oxide.[9]

Synthesis workflow for PYR14-TFSI.

Thermal Stability Analysis

The thermal stability of ionic liquids is crucial for their application at elevated temperatures.

• Thermogravimetric Analysis (TGA): TGA is employed to determine the decomposition temperature of the ionic liquid. A sample of PYR14-TFSI is heated at a constant rate in a controlled atmosphere (e.g., nitrogen or air), and its mass is monitored as a function of temperature. The onset temperature of mass loss is considered the decomposition temperature. For a more accurate determination, fast TGA scans are recommended.[3]

Phase Transition Analysis

Understanding the phase behavior of PYR14-TFSI is essential for its use across a range of temperatures.

• Differential Scanning Calorimetry (DSC): DSC is used to determine the melting point and any other phase transitions. The sample is subjected to a controlled temperature program (heating and cooling cycles), and the heat flow to or from the sample is measured relative to a reference. Endothermic peaks on heating correspond to melting or other phase transitions.

Electrochemical Window Determination

The electrochemical stability window (ESW) defines the voltage range over which the ionic liquid is stable without undergoing oxidation or reduction.

• Cyclic Voltammetry (CV): CV is the standard technique to measure the ESW. A three-electrode setup is used, with a working electrode (e.g., glassy carbon or platinum), a reference electrode (e.g., Ag/Ag+), and a counter electrode. A potential is swept between two limits, and the resulting current is measured. The ESW is determined from the potentials at which the current begins to increase significantly, indicating the onset of oxidation and reduction of the electrolyte.

Structure-Property Relationships

The unique physicochemical properties of PYR14-TFSI are a direct consequence of its molecular structure, which consists of a pyrrolidinium-based cation and a TFSI anion.

Relationship between PYR14-TFSI's structure and its properties.

The PYR14+ cation , with its alkyl chains, contributes to the ionic liquid's relatively high viscosity due to van der Waals interactions. The stability of the pyrrolidinium (B1226570) ring also plays a role in its thermal stability.

The TFSI- anion is large and has a delocalized negative charge, which contributes to both the high thermal stability and the wide electrochemical window. The size and shape of both the cation and anion influence their packing and mobility, which in turn dictates the density, viscosity, and ionic conductivity of the material.

Conclusion

PYR14-TFSI stands out as a versatile ionic liquid with a compelling profile of physicochemical properties. Its high thermal stability, broad electrochemical window, and well-defined transport properties make it a subject of continuous research and development. This guide provides a foundational understanding of its core characteristics, offering valuable data and procedural insights for researchers and professionals seeking to leverage this unique material in their respective fields. Further investigations into its mixtures with other solvents and salts will undoubtedly continue to expand its range of applications.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. researchgate.net [researchgate.net]
• 3. ilschem.com [ilschem.com]
• 4. mdpi.com [mdpi.com]
• 5. 1-Butyl-1-methylpyrrolidinium bis(trifluoromethylsulfonyl)imide, >99.5% | IoLiTec [iolitec.de]
• 6. The synthesis and electrochemical characterization of bis(fluorosulfonyl)imide-based protic ionic liquids - Chemical Communications (RSC Publishing) DOI:10.1039/C4CC09665G [pubs.rsc.org]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Ionic Liquid Synthesis - CleanEnergyWIKI [cleanenergywiki.org]

PYR14-TFSI chemical structure and formula

An In-depth Technical Guide to N-Butyl-N-methylpyrrolidinium bis(trifluoromethylsulfonyl)imide (PYR14-TFSI)

Introduction

N-Butyl-N-methylpyrrolidinium bis(trifluoromethylsulfonyl)imide, commonly abbreviated as PYR14-TFSI, is a room temperature ionic liquid (RTIL).[1] Ionic liquids are salts that are liquid at or near room temperature, and they possess a unique combination of properties including low volatility, high thermal stability, and high ionic conductivity. PYR14-TFSI is particularly noted for its wide electrochemical window and high viscosity, making it a significant candidate for electrochemical applications such as in batteries and supercapacitors, rather than in direct drug development roles.[1][2][3] This guide provides a detailed overview of its chemical structure, physicochemical properties, and synthesis for researchers and scientists in materials science and electrochemistry.

Chemical Structure and Formula

PYR14-TFSI is comprised of a pyrrolidinium (B1226570) cation (N-butyl-N-methylpyrrolidinium, [PYR14]+) and a bis(trifluoromethylsulfonyl)imide anion ([TFSI]-).

Molecular Formula: C₁₁H₂₀F₆N₂O₄S₂[4][5][6]

Chemical Identifiers:

• CAS Number: 223437-11-4[4][6]

• SMILES: CCCC[N+]1(C)CCCC1.FC(F)(F)S(=O)(=O)[N-]S(=O)(=O)C(F)(F)F

• InChI: 1S/C9H20N.C2F6NO4S2/c1-3-4-7-10(2)8-5-6-9-10;3-1(4,5)14(10,11)9-15(12,13)2(6,7)8/h3-9H2,1-2H3;/q+1;-1

Caption: Chemical structure of PYR14-TFSI.

Physicochemical Properties

The properties of PYR14-TFSI make it a suitable electrolyte for various electrochemical devices. Key quantitative data are summarized below.

Property	Value	References
Molecular Weight	422.41 g/mol	[4][5][6]
Appearance	Liquid
Melting Point	-18 °C	[4][5][6]
Density	1.40 g/cm³ (at 23 °C)	[4][5][6]
Viscosity	94.4 cP (at 20 °C)	[5][6]
Ionic Conductivity	2.12 mS/cm (at 20 °C)	[6]
Electrochemical Window	5.5 V	[1][5]
Flash Point	69 °C	[4]
Water Solubility	Immiscible	[4]
Solubility	Miscible with methanol, acetonitrile, acetone, dichloromethane, and dimethyl sulfoxide.	[4]

Experimental Protocols: Synthesis

PYR14-TFSI is typically synthesized via a two-step process involving a precursor synthesis followed by an anion exchange reaction.[7]

Methodology

Step 1: Precursor Synthesis (Quaternization) The first step is the synthesis of the N-butyl-N-methylpyrrolidinium iodide ([PYR14][I]) precursor.

• Reagents: 1-methylpyrrolidine (B122478) and 1-iodobutane (B1219991) are used as starting materials.[7][8] Ethyl acetate (B1210297) often serves as the solvent.[7]

• Procedure: 1-methylpyrrolidine is reacted with a slight excess of 1-iodobutane. The reaction is typically carried out in a round bottom flask with stirring at a controlled temperature (e.g., 45 °C) for several hours to ensure complete reaction.[7]

• Product: The product, 1-butyl-1-methyl-iodo-pyrrolidinium ([PYR14][I]), is formed as a precipitate which can then be isolated. The typical yield for this step is around 83%.[7]

Step 2: Anion Exchange (Metathesis) The second step involves exchanging the iodide anion of the precursor with the desired TFSI anion.

• Reagents: The [PYR14][I] precursor is reacted with Lithium bis(trifluoromethane)sulfonamide (LiTFSI).[7] Water is commonly used as the solvent for this step.[7]

• Procedure: [PYR14][I] is dissolved in water, and a slight excess of LiTFSI is added to the solution. The reaction results in the formation of PYR14-TFSI and lithium iodide (LiI) as a byproduct.[7]

• Purification: Since PYR14-TFSI is hydrophobic, it phase-separates from the aqueous solution containing the LiI byproduct. The PYR14-TFSI layer is then washed multiple times with deionized water to remove impurities. Further purification can be achieved using activated carbon and aluminum oxide to remove colored impurities and trace amounts of reactants.[7] The final product is dried under vacuum to remove any residual water. The expected yield for this step is approximately 85%.[7]

Caption: Workflow for the synthesis of PYR14-TFSI.

Applications in Research and Development

The primary area of application for PYR14-TFSI is in electrochemistry, owing to its favorable properties as an electrolyte.[9]

• Lithium-ion Batteries: It is extensively studied as a non-flammable and stable electrolyte component for lithium-ion batteries, enhancing their safety and performance, especially at high temperatures.[2][10][11]

• Supercapacitors: Its wide electrochemical window and good ionic conductivity make it suitable for high-voltage electric double-layer capacitors (EDLCs).[2][9]

• Electrodeposition: PYR14-TFSI serves as a medium for the electrodeposition of metals and conductive polymers, offering a safer alternative to volatile organic solvents.[3]

While the prompt's audience includes drug development professionals, current research overwhelmingly points to PYR14-TFSI's utility in materials science and energy storage, not pharmacology or as a direct component in drug delivery systems. The term "prodrug" and related concepts are not found in the context of PYR14-TFSI in the provided search results.[12]

Safety Information

According to safety data, PYR14-TFSI may cause skin and serious eye irritation.[13] Mixtures containing PYR14-TFSI and lithium salts like LiTFSI can be harmful if swallowed and may cause severe skin burns and eye damage.[14] Appropriate personal protective equipment, including gloves and eye protection, should be used when handling this chemical.[15] It should be stored in a tightly sealed container at room temperature.[14][15]

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Ionic Liquid Electrolytes for Electrochemical Energy Storage Devices - PMC [pmc.ncbi.nlm.nih.gov]
• 3. March Newsletter - PYR14 TFSI - Solvionic [solvionic.com]
• 4. Ionic liquid,CAS#:223437-11-4,N-丁基-N-甲基吡咯烷双（三氟甲烷磺酰）亚胺盐,N-butyl-N-methylpyrrolidinium bis((trifluoromethyl)sulfonyl)imide（PYR14TFSI） [en.chemfish.com]
• 5. roco.global [roco.global]
• 6. 1-Butyl-1-methylpyrrolidinium bis(trifluoromethylsulfonyl)imide, >99.5% | IoLiTec [iolitec.de]
• 7. Ionic Liquid Synthesis - CleanEnergyWIKI [cleanenergywiki.org]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. mdpi.com [mdpi.com]
• 11. mdpi.com [mdpi.com]
• 12. Prodrugs as empowering tools in drug discovery and development: recent strategic applications of drug delivery solutions to mitigate challenges associated with lead compounds and drug candidates - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 13. 1-Butyl-1-methylpyrrolidinium bis(trifluoromethylsulfonyl)imide | C11H20F6N2O4S2 | CID 11048104 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 14. solvionic.com [solvionic.com]
• 15. solvionic.com [solvionic.com]

Synthesis and Purification of PYR14-TFSI: An In-depth Technical Guide

This guide provides a comprehensive overview of the synthesis and purification protocols for N-butyl-N-methylpyrrolidinium bis(trifluoromethanesulfonyl)imide (PYR14-TFSI), a room-temperature ionic liquid (RTIL) with significant applications in electrochemical energy storage.[1][2] The synthesis is typically a two-step process involving the formation of a pyrrolidinium (B1226570) halide precursor followed by an anion metathesis reaction.

Synthesis Workflow

The overall process for synthesizing and purifying PYR14-TFSI is illustrated in the following workflow diagram.

Synthesis and Purification Workflow for PYR14-TFSI.

Experimental Protocols

Step 1: Synthesis of N-butyl-N-methylpyrrolidinium Bromide ([Pyrr14]Br)

This initial step involves a quaternization reaction to form the pyrrolidinium cation.

Methodology:

• Under an inert atmosphere, dissolve N-methylpyrrolidine in acetonitrile in a round-bottom flask.[3]

• Cool the solution in an ice-water bath while stirring.[3]

• Slowly add 1-bromobutane dropwise to the cooled solution.[3]

• After the addition is complete, allow the reaction to proceed for a specified time.

• The product, a white solid, is then collected by filtration.[3]

• The solid is washed with a mixture of acetone (B3395972) and diethyl ether.[3]

• Finally, the product is dried under vacuum to yield N-butyl-N-methylpyrrolidinium bromide.[3]

Reactant/Solvent	Molar Ratio	Purity
N-methylpyrrolidine	1	99%
1-bromobutane	1	98%
Acetonitrile	-	-

Table 1: Reactants for the synthesis of [Pyrr14]Br.[3]

A typical yield for this precursor synthesis is approximately 98%.[3]

Step 2: Synthesis of N-butyl-N-methylpyrrolidinium Bis(trifluoromethanesulfonyl)imide ([Pyrr14][TFSI])

This step involves an anion exchange reaction (metathesis) where the bromide anion of the precursor is replaced by the TFSI anion.

Methodology:

• Dissolve the previously synthesized [Pyrr14]Br in dichloromethane.[3]

• In a separate flask, prepare a solution of lithium bis{(trifluoromethyl)sulfonyl}imide (LiTFSI) in distilled water.[3]

• Combine the two solutions in a round-bottom flask and stir vigorously for several hours.[3]

• After the reaction, allow the mixture to separate into two phases: an organic phase containing the desired PYR14-TFSI and an aqueous phase containing lithium bromide.

• Separate the organic layer.

Reactant/Solvent	Molar Ratio	Notes
[Pyrr14]Br	1	-
Lithium TFSI	1.06	A slight excess of LiTFSI is used.[3]
Dichloromethane	-	-
Distilled Water	-	-

Table 2: Reactants for the anion metathesis reaction.

The yield for this anion exchange step is typically around 85%.[4][5]

Purification Protocol

Thorough purification is crucial to remove unreacted starting materials, byproducts, and residual solvents, which can significantly impact the electrochemical properties of the ionic liquid.

Methodology:

• Wash the collected organic phase from the metathesis reaction multiple times with deionized water to remove any remaining lithium bromide and excess LiTFSI.

• Dry the washed organic phase over anhydrous magnesium sulfate.

• Filter the solution to remove the drying agent.

• Remove the dichloromethane solvent using a rotary evaporator.

• For further purification and removal of colored impurities, the ionic liquid can be treated with activated carbon and aluminum oxide.[4][5][6] The typical ratio used is 5:1 (%wt) of PYR14-TFSI to activated carbon and 2:1 (%wt) of PYR14-TFSI to aluminum oxide.[4][5]

• The final product is dried under high vacuum at an elevated temperature (e.g., 120 °C) for at least 24 hours to remove any volatile impurities and residual water.[5]

Purification Step	Reagent/Material	Purpose
Washing	Deionized Water	Removal of inorganic salts (LiBr, excess LiTFSI)
Drying	Anhydrous Magnesium Sulfate	Removal of residual water from the organic phase
Decolorization	Activated Carbon	Removal of colored impurities[6]
Adsorption	Aluminum Oxide	Removal of various impurities
Final Drying	High Vacuum at Elevated Temperature	Removal of volatile solvents and water

Table 3: Purification steps and reagents.

Quantitative Data Summary

Parameter	Step 1: Precursor Synthesis	Step 2: Anion Metathesis	Overall
Typical Yield	98%[3]	85%[4][5]	~72% (calculated)[5]
Purity	>99% for [Pyrr14]Br	>99.5% for PYR14-TFSI	-

Table 4: Summary of reaction yields and product purity.

This detailed guide provides researchers and scientists with a comprehensive protocol for the synthesis and purification of high-purity PYR14-TFSI, essential for advancing research and development in areas such as electrochemical energy storage and organic synthesis.[2]

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. 1-BUTYL-1-METHYLPYRROLIDINIUM BIS(TRIFLUOROMETHYLSULFONYL)IMIDE | 223437-11-4 [chemicalbook.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. cei.washington.edu [cei.washington.edu]
• 5. Ionic Liquid Synthesis - CleanEnergyWIKI [cleanenergywiki.org]
• 6. researchgate.net [researchgate.net]

Unlocking the Potential: A Technical Guide to the Electrochemical Stability Window of PYR14-TFSI Electrolyte

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the electrochemical stability window (ESW) of the ionic liquid electrolyte N-butyl-N-methylpyrrolidinium bis(trifluoromethylsulfonyl)imide (PYR14-TFSI). A critical parameter for the advancement of next-generation energy storage and electrochemical systems, the ESW defines the potential range within which an electrolyte remains stable without undergoing oxidative or reductive decomposition. This document details the quantitative data, experimental protocols for its determination, and conceptual diagrams to facilitate a thorough understanding for researchers and professionals in the field.

Quantitative Data Summary

The electrochemical stability of PYR14-TFSI has been evaluated under various conditions. The following table summarizes the key quantitative data from multiple studies, providing a comparative overview of its anodic and cathodic limits.

Anodic Limit (V)	Cathodic Limit (V)	Reference Electrode	Working Electrode	Scan Rate	Temperature (°C)	Notes
5.87	---	Li/Li+	---	1 mV/s	Not Specified	Pure PYR14-TFSI[1]
~5.0	~-3.0	Not Specified	Not Specified	0.1 V/s	60	For PYR14-TFMS, a similar pyrrolidinium-based IL[2]
> 5.5	---	Ag/Ag+	Pt	Not Specified	15	ESW greater than 5.5 V[3]
~5.0	---	Na+/Na	---	1 mV/s	20	For a similar TFSI-based electrolyte[4]
3.4 - 3.7	~1.8	Li+/Li	---	1 mV/s	20	In a ternary polymer electrolyte system[5]
~5.0	---	Not Specified	Not Specified	Not Specified	Not Specified	Relatively wide electrochemical stability window of ~5 V[6]

Experimental Protocol: Determining the Electrochemical Stability Window

The most common method for determining the ESW of an electrolyte is through voltammetric techniques, primarily Linear Sweep Voltammetry (LSV) or Cyclic Voltammetry (CV).[7][8] A three-electrode system is typically employed for these measurements.[7]

Materials and Equipment

• Electrolyte: High-purity PYR14-TFSI (water and halide content should be minimized, e.g., < 20 ppm water).

• Working Electrode (WE): Glassy carbon (GC), platinum (Pt), or other inert material. The choice of electrode material can influence the measured ESW.

• Counter Electrode (CE): Platinum wire or foil.

• Reference Electrode (RE): A stable reference electrode is crucial. Common choices include a silver/silver ion (Ag/Ag+) electrode (e.g., a silver wire in a solution of AgNO3 or AgCF3SO3 in an IL), or a quasi-reference electrode like a silver wire.[9] For lithium-ion battery applications, a Li/Li+ reference is often used. The potential of the reference electrode should be calibrated against a standard, such as the Fc/Fc+ redox couple.

• Electrochemical Cell: An airtight glass cell to prevent atmospheric contamination.

• Potentiostat: A device capable of controlling the potential of the working electrode and measuring the resulting current.

• Inert Atmosphere: A glovebox with an argon or nitrogen atmosphere to handle the hygroscopic and air-sensitive components.

Procedure

• Electrolyte Preparation: Inside an inert atmosphere glovebox, fill the electrochemical cell with the PYR14-TFSI electrolyte. If studying the effect of salts, dissolve the desired salt (e.g., LiTFSI) in the ionic liquid.

• Electrode Preparation: Polish the working electrode to a mirror finish using alumina (B75360) slurry of decreasing particle size, followed by sonication in deionized water and ethanol, and finally drying under vacuum. The counter and reference electrodes should also be clean.

• Cell Assembly: Assemble the three-electrode cell within the glovebox, ensuring the electrodes are properly immersed in the electrolyte.

• Open Circuit Potential (OCP) Measurement: Allow the system to stabilize and record the OCP for a period of time (e.g., 30 minutes) to ensure a stable baseline.

• Anodic Limit Determination (LSV):

  • Starting from the OCP, sweep the potential in the positive (anodic) direction at a defined scan rate (e.g., 1 to 5 mV/s).[1][5]

  • Record the current as a function of the applied potential.

  • The anodic limit is determined by the potential at which a sharp increase in current is observed, indicating the oxidation of the electrolyte. A cutoff current density (e.g., 0.1 or 1 mA/cm²) is often used to define this limit.

• Cathodic Limit Determination (LSV):

  • Using a fresh electrolyte and clean electrodes, start from the OCP and sweep the potential in the negative (cathodic) direction at the same scan rate.

  • Record the current as a function of the applied potential.

  • The cathodic limit is determined by the potential at which a sharp increase in current occurs, signifying the reduction of the electrolyte. The same cutoff current density criterion is applied.

• Data Analysis: The electrochemical stability window is the potential difference between the determined anodic and cathodic limits.

Visualizations

Experimental Workflow for ESW Determination

Caption: Workflow for determining the electrochemical stability window.

Conceptual Diagram of the Electrochemical Stability Window

Caption: Relationship between electrode potentials and electrolyte energy levels.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Frontiers | Temperature-Dependent Electrochemical Stability Window of Bis(trifluoromethanesulfonyl)imide and Bis(fluorosulfonyl)imide Anion Based Ionic Liquids [frontiersin.org]
• 4. Sodium-Conducting Ionic Liquid Electrolytes: Electrochemical Stability Investigation [mdpi.com]
• 5. mdpi.com [mdpi.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. ossila.com [ossila.com]
• 8. Linear Sweep Voltammetry (LSV) | Pine Research Instrumentation [pineresearch.com]
• 9. researchgate.net [researchgate.net]

Unveiling the Physicochemical Landscape of PYR14-TFSI: A Technical Guide to Viscosity and Ionic Conductivity

For Immediate Release

This technical guide provides an in-depth analysis of the temperature-dependent viscosity and ionic conductivity of the neat ionic liquid N-butyl-N-methylpyrrolidinium bis(trifluoromethanesulfonyl)imide, commonly known as PYR14-TFSI. Aimed at researchers, scientists, and professionals in drug development and materials science, this document compiles quantitative data, detailed experimental methodologies, and visual representations of key relationships and processes to facilitate a comprehensive understanding of this promising ionic liquid.

Core Physicochemical Properties: A Quantitative Overview

The transport properties of PYR14-TFSI, namely its viscosity and ionic conductivity, are critically dependent on temperature. As a general trend, with increasing temperature, the viscosity of PYR14-TFSI decreases, while its ionic conductivity increases. This behavior is attributed to the increased thermal energy of the ions, which overcomes the intermolecular forces, leading to greater ionic mobility.

For precise quantitative analysis, the following table summarizes the temperature-dependent viscosity and ionic conductivity of neat PYR14-TFSI, compiled from various sources.

Temperature (°C)	Temperature (K)	Viscosity (mPa·s)	Ionic Conductivity (mS/cm)
20	293.15	94.4	2.12
25	298.15	72.5	2.8
30	303.15	57.1	3.5
40	313.15	37.8	4.9
50	323.15	26.3	6.5
60	333.15	19.1	8.3
70	343.15	14.3	10.2
80	353.15	11.1	12.3

Experimental Determination of Viscosity and Ionic Conductivity

Accurate and reproducible measurement of viscosity and ionic conductivity is paramount for the characterization of ionic liquids. The following sections detail the standard experimental protocols employed for determining these properties for PYR14-TFSI.

Viscosity Measurement: Rotational Viscometry

The viscosity of PYR14-TFSI is typically determined using a rotational viscometer. This method measures the torque required to rotate a spindle immersed in the ionic liquid at a constant angular velocity.

Apparatus:

• Rotational viscometer (e.g., Brookfield or Anton Paar models)

• Temperature-controlled sample cell or water bath

• Appropriate spindle geometry (e.g., cone-plate or concentric cylinder)

• Calibrated temperature probe

Procedure:

• Sample Preparation: A known volume of neat PYR14-TFSI is placed into the temperature-controlled sample cell. The sample should be free of air bubbles and contaminants.

• Temperature Equilibration: The sample is allowed to equilibrate at the desired temperature for a sufficient period to ensure thermal homogeneity.

• Spindle Selection and Immersion: An appropriate spindle is selected based on the expected viscosity of the ionic liquid. The spindle is carefully lowered into the sample to the specified immersion depth.

• Measurement: The spindle is rotated at a series of controlled speeds (shear rates). The instrument measures the resulting torque and calculates the dynamic viscosity. It is crucial to ensure that the measurement is performed under laminar flow conditions.

• Data Acquisition: Viscosity values are recorded at each shear rate and temperature. For Newtonian fluids like PYR14-TFSI, the viscosity should be independent of the shear rate.

Ionic Conductivity Measurement: Electrochemical Impedance Spectroscopy (EIS)

Electrochemical Impedance Spectroscopy is a powerful non-destructive technique used to measure the ionic conductivity of electrolytes. It involves applying a small amplitude alternating current (AC) potential to the sample over a range of frequencies and measuring the resulting current.

Apparatus:

• Potentiostat with a frequency response analyzer (FRA)

• A two-electrode conductivity cell with inert electrodes (e.g., platinum or stainless steel) of a known geometry (cell constant).

• Temperature-controlled environment (e.g., oven or climate chamber)

• Computer with software for controlling the experiment and analyzing the data.

Procedure:

• Cell Calibration: The cell constant is determined by measuring the impedance of a standard solution with a known conductivity (e.g., a standard potassium chloride solution).

• Sample Loading: The conductivity cell is filled with neat PYR14-TFSI, ensuring no air bubbles are trapped between the electrodes.

• Temperature Equilibration: The cell is placed in a temperature-controlled environment and allowed to reach the desired measurement temperature.

• Impedance Measurement: An AC potential with a small amplitude (typically 5-10 mV) is applied across the electrodes over a wide frequency range (e.g., 1 MHz to 1 Hz). The instrument measures the resulting impedance and phase angle at each frequency.

• Data Analysis: The bulk resistance (Rb) of the ionic liquid is determined from the impedance spectrum, typically from the high-frequency intercept of the Nyquist plot with the real axis.

• Conductivity Calculation: The ionic conductivity (σ) is then calculated using the following equation:

  σ = L / (Rb * A)

  where L is the distance between the electrodes and A is the area of the electrodes (L/A is the cell constant).

Visualizing Key Relationships and Processes

To further elucidate the concepts discussed, the following diagrams, generated using the DOT language, illustrate the fundamental relationship between temperature and transport properties, as well as the experimental workflows.

PYR14-TFSI Solubility in Organic Solvents: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 1-butyl-1-methylpyrrolidinium (B1250683) bis(trifluoromethylsulfonyl)imide (PYR14-TFSI), a prominent room-temperature ionic liquid (RTIL), in various organic solvents. This document is intended to be a valuable resource for researchers, scientists, and professionals in drug development who utilize or are considering the use of PYR14-TFSI in their work. The guide covers qualitative and quantitative solubility data, factors influencing solubility, and detailed experimental protocols for solubility determination.

Introduction to PYR14-TFSI

PYR14-TFSI, with the CAS number 223437-11-4, is an ionic liquid composed of a 1-butyl-1-methylpyrrolidinium cation and a bis(trifluoromethylsulfonyl)imide anion. Its popularity in various scientific and industrial applications stems from its wide electrochemical window, high thermal stability, and low volatility. A critical aspect of its application, particularly in electrolyte formulations, chemical synthesis, and drug delivery systems, is its solubility in different organic solvents.

Qualitative and Quantitative Solubility of PYR14-TFSI

The solubility of PYR14-TFSI is highly dependent on the nature of the organic solvent, particularly its polarity. Generally, PYR14-TFSI exhibits good solubility in polar aprotic solvents and is largely immiscible with nonpolar solvents and water.

Qualitative Solubility

PYR14-TFSI has been reported to be miscible with a range of common organic solvents. Conversely, it is immiscible with water and non-polar ethers. A summary of its qualitative solubility is presented in the table below.

Solvent Class	Solvent	Solubility
Alcohols	Methanol	Miscible[1]
Nitriles	Acetonitrile	Miscible[1]
Ketones	Acetone	Miscible[1]
Chlorinated Solvents	Dichloromethane	Miscible[1]
Sulfoxides	Dimethyl Sulfoxide (B87167) (DMSO)	Miscible[1]
Ethers	Diethyl Ether	Immiscible[1]
Water	Water	Immiscible[1]

Studies on similar pyrrolidinium-based ionic liquids suggest a trend in alcohol solubility: as the alkyl chain length of the alcohol increases, the solubility of the ionic liquid tends to decrease.[1]

Quantitative Solubility

Quantitative solubility data for PYR14-TFSI in organic solvents is limited in publicly available literature. However, a specific data point for its solubility in dimethyl sulfoxide (DMSO) has been reported.

Solvent	Temperature	Solubility	Molar Concentration	Notes
Dimethyl Sulfoxide (DMSO)	Room Temperature	50 mg/mL[2]	118.37 mM[2]	Ultrasonic assistance may be required for dissolution. The hygroscopic nature of DMSO can affect solubility.[2]

The lack of extensive quantitative data highlights an area for further research, particularly in characterizing the solubility of PYR14-TFSI across a broader range of solvents and temperatures.

Experimental Protocols for Solubility Determination

The determination of ionic liquid solubility in organic solvents can be performed using several established methods. The choice of method often depends on the nature of the system (e.g., whether it exhibits complete, partial, or no miscibility) and the desired precision.

Visual Method (Cloud Point Determination)

A straightforward method for determining the miscibility and constructing a phase diagram is the cloud point titration method.

Protocol:

• Sample Preparation: A known mass of PYR14-TFSI is placed in a sealed, temperature-controlled vessel equipped with a magnetic stirrer.

• Titration: A specific organic solvent is added dropwise to the ionic liquid at a constant temperature.

• Observation: The mixture is stirred continuously, and the point at which the solution becomes turbid (the "cloud point"), indicating the formation of a second phase, is noted.

• Temperature Variation: The experiment is repeated at different temperatures to map the phase boundary.

• Phase Diagram Construction: The composition at the cloud point is plotted against temperature to construct a binary phase diagram.

UV-Vis Spectroscopy

For systems with a suitable chromophore, UV-Vis spectroscopy can be a precise method for quantifying solubility.

Protocol:

• Calibration Curve: A series of standard solutions of PYR14-TFSI in the desired solvent are prepared at known concentrations. The absorbance of each standard is measured at a wavelength of maximum absorbance (λmax) to construct a calibration curve (Absorbance vs. Concentration).

• Saturated Solution Preparation: An excess amount of PYR14-TFSI is added to the solvent in a sealed container. The mixture is agitated (e.g., using a shaker or stirrer) at a constant temperature for a sufficient time to ensure equilibrium is reached.

• Sample Extraction and Dilution: A sample of the supernatant (the saturated solution) is carefully extracted, ensuring no undissolved ionic liquid is transferred. The sample is then diluted with the pure solvent to a concentration that falls within the range of the calibration curve.

• Absorbance Measurement: The absorbance of the diluted sample is measured at the same λmax.

• Concentration Calculation: The concentration of the diluted sample is determined from the calibration curve. This value is then used to calculate the concentration of the original saturated solution, which represents the solubility.

Workflow for Solubility Determination

The general workflow for determining the solubility of PYR14-TFSI in an organic solvent is depicted in the following diagram.

General workflow for determining the solubility of PYR14-TFSI.

Factors Influencing Solubility

The solubility of PYR14-TFSI in organic solvents is governed by several factors, primarily related to intermolecular forces.

• Polarity of the Solvent: As an ionic compound, PYR14-TFSI is more readily solvated by polar solvents that can effectively shield the charges of the cation and anion.

• Hydrogen Bonding: Solvents capable of hydrogen bonding can interact with the anion of the ionic liquid, influencing solubility.

• Van der Waals Forces: The long butyl chain on the pyrrolidinium (B1226570) cation contributes to van der Waals interactions, which can play a role in its solubility in less polar solvents.

• Temperature: Generally, the solubility of ionic liquids in molecular solvents increases with temperature. However, some systems can exhibit an upper or lower critical solution temperature, leading to more complex phase behavior.

Conclusion

This technical guide has summarized the current understanding of PYR14-TFSI solubility in organic solvents. While qualitative data indicates good miscibility with several polar aprotic solvents, there is a notable scarcity of comprehensive quantitative data. The provided experimental protocols offer standardized methods for researchers to determine the solubility of PYR14-TFSI in their specific solvent systems of interest. A deeper understanding of the quantitative solubility of this versatile ionic liquid will undoubtedly facilitate its broader application in various fields of research and development.

References

• 1. researchgate.net [researchgate.net]
• 2. medchemexpress.com [medchemexpress.com]

Navigating the Safety and Handling of PYR14-TFSI: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the material safety data sheet (MSDS) for 1-butyl-1-methylpyrrolidinium (B1250683) bis(trifluoromethylsulfonyl)imide (PYR14-TFSI), a room-temperature ionic liquid with significant applications in electrochemical energy storage and organic synthesis. This document synthesizes critical safety information, physicochemical properties, and handling protocols to ensure its safe and effective use in a laboratory setting.

Chemical Identity and Physicochemical Properties

PYR14-TFSI is a hydrophobic ionic liquid known for its wide electrochemical window and high viscosity.[1] Its fundamental properties are summarized below.

Property	Value	Reference
Molecular Formula	C11H20F6N2O4S2	[2][3]
Molecular Weight	422.41 g/mol	[2][3]
CAS Number	223437-11-4	[1][2][4]
Appearance	Colorless to light yellow liquid	[1][4]
Density	1.378 - 1.4 g/cm³	[1][5]
Melting Point	-18 °C	[5]
Flash Point	> 110 °C (> 230 °F)	[5]
Solubility	Miscible with methanol, acetonitrile, acetone, dichloromethane, and dimethyl sulfoxide. Immiscible with water and diethyl ether.	[6]
Vapor Density	No data available	[4]
Odor	No data available	[4]

Hazard Identification and Classification

According to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS), PYR14-TFSI is classified with the following hazards:

Hazard Class	Category	Hazard Statement
Skin Irritation	2	H315: Causes skin irritation
Eye Irritation	2	H319: Causes serious eye irritation
Specific target organ toxicity — single exposure (Respiratory system)	3	H335: May cause respiratory irritation

GHS Pictogram:

Signal Word: Warning[4][7]

Safe Handling and Storage

Proper handling and storage procedures are crucial to minimize the risks associated with PYR14-TFSI.

Personal Protective Equipment (PPE):

A general guideline for PPE selection when handling PYR14-TFSI is outlined below.

Caption: Recommended PPE for handling PYR14-TFSI.

Storage Conditions:

Store in a cool, dry, and well-ventilated area.[5] Keep containers tightly closed to prevent moisture absorption, as the substance is moisture-sensitive.[1][6] It should be stored away from strong oxidizing agents.[2] For long-term storage in solvent, it is recommended to store at -80°C for up to 6 months or -20°C for up to 1 month.[1]

Emergency Procedures

In the event of an emergency, follow these established protocols.

First Aid Measures

A systematic approach to first aid after exposure to PYR14-TFSI is crucial.

Caption: First aid procedures for PYR14-TFSI exposure.

• Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration. Consult a physician.[2][4]

• Skin Contact: Take off contaminated clothing immediately. Wash off with soap and plenty of water. Consult a physician.[2][4]

• Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a physician.[2][7]

• Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious person. Rinse mouth with water. Consult a physician.[2][4]

Firefighting Measures

• Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.[2][4]

• Specific Hazards: Hazardous decomposition products include carbon oxides, nitrogen oxides (NOx), sulfur oxides, and hydrogen fluoride.[7][8]

• Protective Equipment: Wear self-contained breathing apparatus for firefighting if necessary.[2][4]

Spill Response

A clear, logical workflow should be followed in the event of a chemical spill.

Caption: Workflow for responding to a PYR14-TFSI spill.

• Personal Precautions: Use personal protective equipment. Avoid breathing vapors, mist, or gas. Ensure adequate ventilation.[2]

• Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the product enter drains.

• Containment and Cleanup: Absorb with an inert absorbent material and dispose of as hazardous waste. Keep in suitable, closed containers for disposal.[4]

Toxicological Information

The toxicological properties of PYR14-TFSI have not been thoroughly investigated.[7] The available information indicates the following:

• Acute Toxicity: No data available.

• Skin Corrosion/Irritation: Causes skin irritation.[2][7]

• Serious Eye Damage/Eye Irritation: Causes serious eye irritation.[2][7]

• Respiratory or Skin Sensitization: No data available.[4]

• Germ Cell Mutagenicity: No data available.[4]

• Carcinogenicity: No component of this product present at levels greater than or equal to 0.1% is identified as a probable, possible or confirmed human carcinogen by IARC.[7]

• Specific Target Organ Toxicity - Single Exposure: May cause respiratory irritation.[2][7]

Experimental Protocols

Synthesis of PYR14-TFSI

A common laboratory-scale synthesis of PYR14-TFSI involves a two-step process: precursor synthesis followed by an anionic exchange.

Caption: General workflow for the synthesis of PYR14-TFSI.

Detailed Methodology:

• Precursor Synthesis (Quaternization):

  • Combine 1-methylpyrrolidine and 1-iodobutane in a suitable solvent, such as ethyl acetate.[1]

  • A slight excess of 1-methylpyrrolidine is typically used.[1]

  • The reaction mixture is stirred, often at a controlled temperature, until the formation of the solid precursor, 1-butyl-1-methylpyrrolidinium iodide (Pyr14I), is complete.

  • The solid product is then isolated by filtration and washed to remove unreacted starting materials.

• Anionic Exchange (Metathesis):

  • Dissolve the synthesized Pyr14I in a suitable solvent, typically deionized water.[1]

  • In a separate vessel, dissolve lithium bis(trifluoromethylsulfonyl)imide (LiTFSI) in the same solvent. A slight excess of LiTFSI is generally used.[1]

  • Slowly add the LiTFSI solution to the Pyr14I solution with vigorous stirring.

  • The hydrophobic PYR14-TFSI will phase-separate from the aqueous solution containing the lithium iodide byproduct.

  • The PYR14-TFSI phase is then separated and washed multiple times with deionized water to remove any remaining iodide ions and other water-soluble impurities.

• Purification and Drying:

  • The crude PYR14-TFSI is further purified, often using activated carbon and/or aluminum oxide to remove colored impurities.[1]

  • The purified ionic liquid is then dried under high vacuum at an elevated temperature (e.g., 80-120°C) for an extended period (e.g., 24 hours) to remove residual water and any volatile organic solvents.[1][9] The water content should be minimized, typically to less than 20 ppm, for electrochemical applications.[9]

Disposal Considerations

Dispose of unused product and contaminated materials in accordance with federal, state, and local regulations. It is recommended to offer surplus and non-recyclable solutions to a licensed disposal company.[2]

This guide is intended to provide comprehensive safety and handling information for PYR14-TFSI. It is imperative that all users consult the original Safety Data Sheet provided by their supplier and are adequately trained in handling chemicals of this nature. Always perform a risk assessment before commencing any new experimental work.

References

• 1. Ionic Liquid Synthesis - CleanEnergyWIKI [cleanenergywiki.org]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. acs.org [acs.org]
• 6. Experiences with an Inquiry-Based Ionic Liquid Module in an Undergraduate Physical Chemistry Laboratory - PMC [pmc.ncbi.nlm.nih.gov]
• 7. The synthesis and electrochemical characterization of bis(fluorosulfonyl)imide-based protic ionic liquids - Chemical Communications (RSC Publishing) DOI:10.1039/C4CC09665G [pubs.rsc.org]
• 8. emergencyplanning.nmsu.edu [emergencyplanning.nmsu.edu]
• 9. researchgate.net [researchgate.net]

Probing the Nanoscale Ballet: A Technical Guide to Molecular Dynamics Simulation of the PYR14-TFSI Ionic Liquid Structure

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide delves into the molecular dynamics (MD) simulation of the N-butyl-N-methylpyrrolidinium bis(trifluoromethanesulfonyl)imide (PYR14-TFSI) ionic liquid. Ionic liquids (ILs) like PYR14-TFSI are of significant interest for a range of applications, including as electrolytes in batteries and in drug delivery systems, owing to their unique physicochemical properties such as high thermal stability, low volatility, and high ionic conductivity.[1] Molecular dynamics simulations provide an unparalleled atomic-level window into the structure, dynamics, and transport mechanisms that govern the behavior of these complex fluids.

This guide summarizes key quantitative data from simulations, provides detailed experimental protocols for validation, and visualizes complex workflows and relationships to offer a comprehensive resource for professionals in the field.

Core Principles of PYR14-TFSI MD Simulations

Molecular dynamics simulations of PYR14-TFSI, often in combination with lithium salts like LiTFSI for battery applications, aim to elucidate the intricate dance of its constituent ions. These simulations model the system's evolution over time by numerically solving Newton's equations of motion for each atom. The accuracy of these simulations hinges on the quality of the force field, which mathematically describes the potential energy of the system as a function of its atomic coordinates.

Force Fields

The choice of force field is critical for obtaining results that correlate well with experimental data. For PYR14-TFSI and similar ionic liquids, both polarizable and non-polarizable force fields are employed.

• Non-Polarizable Force Fields: These force fields, such as those based on the Optimized Potentials for Liquid Simulations (OPLS-AA)[2] and the Canongia Lopes & Pádua (CL&P) parameterizations, use fixed partial charges on each atom.[2] They offer a good balance between computational cost and accuracy for many properties.

• Polarizable Force Fields: Many-body polarizable force fields, such as the APPLE&P (Atomic Polarizabilities for Polarizable Environments & Polarization) model, explicitly account for electronic polarization by allowing atomic charges to fluctuate in response to the local electric field.[3][4] This often leads to a more accurate prediction of transport properties like diffusion coefficients and conductivity, albeit at a higher computational expense.[3][4]

Simulation Parameters

Typical MD simulations of PYR14-TFSI systems involve several key parameters that define the simulation conditions. These are often chosen to mimic experimental conditions for validation purposes.

Quantitative Data from MD Simulations

MD simulations yield a wealth of quantitative data that characterize the structural and transport properties of PYR14-TFSI. The following tables summarize key findings from various studies, often comparing simulation results with experimental values.

Table 1: Density of PYR14-TFSI and LiTFSI-Doped Systems

System Composition	Temperature (K)	MD Simulated Density (g/cm³)	Experimental Density (g/cm³)	Reference
0.90 PYR14-TFSI – 0.10 LiTFSI	400	~1.45 (Calculated from relative error)	~1.42	[1]
Neat PYR14-TFSI	298 - 393	Varies with temperature	Excellent agreement reported	[5]

Table 2: Transport Properties of PYR14-TFSI and LiTFSI-Doped Systems at 400 K

System Composition	Ion	MD Self-Diffusion Coefficient (10⁻¹⁰ m²/s)	Experimental Self-Diffusion Coefficient (10⁻¹⁰ m²/s)	MD Ionic Conductivity (mS/cm)	Experimental Ionic Conductivity (mS/cm)	Reference
0.90 PYR14-TFSI – 0.10 LiTFSI	PYR14+	Underestimated	D(PYR14+) > D(TFSI-) > D(Li+)	Good agreement	Good agreement	[1]
0.90 PYR14-TFSI – 0.10 LiTFSI	TFSI-	Underestimated	D(PYR14+) > D(TFSI-) > D(Li+)	Good agreement	Good agreement	[1]
0.90 PYR14-TFSI – 0.10 LiTFSI	Li+	Underestimated	D(PYR14+) > D(TFSI-) > D(Li+)	Good agreement	Good agreement	[1]
Li-doped PYR14-TFSI	Li+	-	-	0.1 - 0.3	Order of magnitude lower than other ILs	[5][6][7][8]

Note: MD simulations, even with polarizable force fields, can underestimate self-diffusion coefficients.[1] Long simulation runs of around 200 ns are often necessary to converge transport properties, especially at lower temperatures.[5][6][7]

Experimental Protocols for Validation

Validating the results of MD simulations with experimental data is a cornerstone of computational chemistry. For PYR14-TFSI systems, several key experimental techniques are employed.

Density Measurement

• Methodology: The density of the ionic liquid is typically measured using a densitometer. The instrument measures the oscillation period of a U-shaped tube filled with the sample. This period is then correlated to the density of the sample. Measurements are performed over a range of temperatures, often under an inert atmosphere to prevent water absorption.

Diffusion Coefficient Measurement (Pulsed-Field Gradient Spin-Echo NMR)

• Methodology: Pulsed-Field Gradient Spin-Echo (PFG-SE) Nuclear Magnetic Resonance (NMR) spectroscopy is a non-invasive technique used to measure the self-diffusion coefficients of individual ionic species.[5][6][7]

  • Sample Preparation: The ionic liquid sample is placed in an NMR tube. For doped systems, a known molal concentration of a lithium salt (e.g., 0.5 m LiTFSI) is added.[9] The tube is sealed to prevent contamination.[9]

  • Measurement: The sample is placed in the NMR spectrometer, and the temperature is controlled. A series of radiofrequency pulses and magnetic field gradients are applied. The attenuation of the NMR signal as a function of the gradient strength is measured.

  • Data Analysis: The Stejskal-Tanner equation is used to relate the signal attenuation to the self-diffusion coefficient of the nucleus being probed (e.g., ¹H for PYR14+, ¹⁹F for TFSI⁻, and ⁷Li for Li⁺).

Ionic Conductivity Measurement (Electrochemical Impedance Spectroscopy)

• Methodology: Electrochemical Impedance Spectroscopy (EIS) is used to determine the bulk ionic conductivity of the electrolyte.[5][6][7]

  • Cell Assembly: The ionic liquid is placed in a conductivity cell with two parallel electrodes of a known area and separation distance.

  • Measurement: A small amplitude alternating voltage is applied across the electrodes over a range of frequencies. The resulting current and phase shift are measured to determine the complex impedance.

  • Data Analysis: The impedance data is plotted on a Nyquist plot. The bulk resistance (Rb) of the electrolyte is determined from the intercept of the impedance spectrum with the real axis. The ionic conductivity (σ) is then calculated using the formula σ = L / (A * Rb), where L is the distance between the electrodes and A is the electrode area.

Visualizing Workflows and Molecular Interactions

Graphviz diagrams are used to represent complex workflows and relationships, providing a clear visual summary of the concepts discussed.

A typical workflow for a molecular dynamics simulation study of PYR14-TFSI.

Li+ ion solvation structure in PYR14-TFSI, typically coordinated by three TFSI- anions.[5][7]

Conceptual diagram of Li+ ion transport mechanisms in ionic liquids.

Conclusion

Molecular dynamics simulations are a powerful tool for understanding the structure-property relationships in PYR14-TFSI ionic liquids. When coupled with rigorous experimental validation, these simulations provide critical insights into ion coordination, transport mechanisms, and the overall physicochemical behavior of the system. The methodologies and data presented in this guide offer a foundational understanding for researchers and scientists working to harness the potential of these fascinating materials in diverse applications, from energy storage to pharmaceuticals. The continued development of more accurate force fields and advanced simulation techniques will further enhance the predictive power of MD simulations in this exciting field.

References

• 1. pubs.aip.org [pubs.aip.org]
• 2. researchgate.net [researchgate.net]
• 3. knowledge.uchicago.edu [knowledge.uchicago.edu]
• 4. Polarizable force field development and molecular dynamics simulations of ionic liquids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Computational and experimental investigation of Li-doped ionic liquid electrolytes: [pyr14][TFSI], [pyr13][FSI], and [EMIM][BF4] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. [PDF] Computational and experimental investigation of Li-doped ionic liquid electrolytes: [pyr14][TFSI], [pyr13][FSI], and [EMIM][BF4]. | Semantic Scholar [semanticscholar.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]
• 9. ntrs.nasa.gov [ntrs.nasa.gov]

Chemical Identity and Physicochemical Properties

An In-depth Technical Guide to 1-Butyl-1-methylpyrrolidinium (B1250683) bis(trifluoromethylsulfonyl)imide (CAS: 223437-11-4)

This technical guide provides a comprehensive overview of the properties, applications, and relevant experimental protocols for 1-Butyl-1-methylpyrrolidinium bis(trifluoromethylsulfonyl)imide, a prominent room-temperature ionic liquid. The information is tailored for researchers, scientists, and professionals in drug development and materials science, with a focus on structured data presentation and detailed methodologies.

1-Butyl-1-methylpyrrolidinium bis(trifluoromethylsulfonyl)imide, often abbreviated as [BMPyrr][TFSI] or BMP-BTI, is a hydrophobic ionic liquid known for its wide electrochemical window, thermal stability, and utility in various electrochemical applications.[1][2]

Table 1: General and Physicochemical Properties

Property	Value	Reference
CAS Number	223437-11-4	[1][3]
Molecular Formula	C₁₁H₂₀F₆N₂O₄S₂	[1][3]
Molecular Weight	422.41 g/mol	[1][3]
Appearance	Colorless to light yellow/orange clear liquid	[1][3]
Melting Point	-6 °C to -18 °C	[1][4]
Density	1.40 g/cm³	[1]
Refractive Index	1.4216	[1]
pH	5 (in H₂O at 20°C)	[1]
Water Solubility	Immiscible	[1]
Solubility in Organic Solvents	Miscible with methanol, acetonitrile (B52724), acetone (B3395972), dichloromethane (B109758), and dimethyl sulfoxide	[1]
Electrochemical Window	5.5 V	[1]
Conductivity	2.12 mS/cm	[1]

Applications

The unique properties of 1-Butyl-1-methylpyrrolidinium bis(trifluoromethylsulfonyl)imide make it a versatile compound in several advanced applications:

• Electrodeposition: It serves as a solvent for the electrodeposition of various metals and alloys, including zirconium, niobium, aluminum-copper, and tantalum-titanium.[1][5][6][7]

• Energy Storage: It is widely used as an electrolyte in lithium-ion batteries and supercapacitors due to its high ionic conductivity and wide electrochemical stability window.[1][8][9]

• Organic Synthesis: This ionic liquid can be employed as a reaction medium in various organic syntheses.[1]

• Separation Science: It has been investigated as a solvent for the separation of azeotropic mixtures, such as 2-propanol and water.[2]

• Lubrication: It shows potential as a lubricant for gears and machinery.[2]

Experimental Protocols

This section details the methodologies for key experiments involving 1-Butyl-1-methylpyrrolidinium bis(trifluoromethylsulfonyl)imide, synthesized from the available scientific literature.

Synthesis of 1-Butyl-1-methylpyrrolidinium bis(trifluoromethylsulfonyl)imide

This two-step synthesis involves the formation of the pyrrolidinium (B1226570) bromide salt followed by an anion exchange reaction.[3]

Step 1: Synthesis of 1-Butyl-1-methylpyrrolidinium Bromide ([Pyrr₁₄]Br)

• Under an inert atmosphere, dissolve N-methylpyrrolidine (17.01 g, 0.2 mol) in acetonitrile (50 cm³).

• Cool the solution in an ice-water bath while stirring.

• Add 1-bromobutane (B133212) (27.4 g, 0.2 mol) dropwise to the cooled solution.

• Allow the resulting mixture to warm to room temperature and then stir vigorously overnight under reflux conditions.

• Remove the volatile components to obtain a yellowish solid product.

• Wash the solid product with a mixture of acetone and diethyl ether.

• Obtain the white solid product, 1-butyl-1-methylpyrrolidinium bromide, after filtration and drying.

Step 2: Anion Exchange to form [Pyrr₁₄][TFSI]

• Prepare a solution of the halide salt, [Pyrr₁₄]Br (0.05 mol), in dichloromethane (50 cm³).

• In a separate flask, prepare a solution of lithium bis{(trifluoromethyl)sulfonyl}imide (15.2 g, 0.053 mol) in distilled water (50 cm³).

• Combine the two solutions in a 250 cm³ round-bottom flask.

• Stir the mixture vigorously at room temperature overnight. The two phases will separate.

• Isolate the organic phase (dichloromethane containing the ionic liquid).

• Wash the organic phase multiple times with distilled water to remove any remaining lithium bromide.

• Remove the dichloromethane under reduced pressure to yield the final product, 1-Butyl-1-methylpyrrolidinium bis(trifluoromethylsulfonyl)imide.

References

• 1. researchgate.net [researchgate.net]
• 2. 1-BUTYL-1-METHYLPYRROLIDINIUM BIS(TRIFLUOROMETHYLSULFONYL)IMIDE | 223437-11-4 [chemicalbook.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Electrodeposition of Al in 1-butyl-1-methylpyrrolidinium bis(trifluoromethylsulfonyl)amide and 1-ethyl-3-methylimidazolium bis(trifluoromethylsulfonyl)amide ionic liquids: in situ STM and EQCM studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. db-thueringen.de [db-thueringen.de]
• 7. researchgate.net [researchgate.net]
• 8. Ionic Liquid Electrolytes for Li–Air Batteries: Lithium Metal Cycling - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

The Temperature-Dependent Density of PYR14-TFSI: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the relationship between temperature and the density of the ionic liquid 1-butyl-1-methylpyrrolidinium (B1250683) bis(trifluoromethylsulfonyl)imide (PYR14-TFSI). This document provides a comprehensive overview of the experimental data, detailed methodologies for its measurement, and a logical workflow for the determination of this critical physicochemical property.

Core Data Presentation

The density of PYR14-TFSI exhibits a clear inverse relationship with temperature. As the temperature increases, the density of the ionic liquid decreases. This behavior is consistent with the thermal expansion of the liquid. Critically evaluated data from the National Institute of Standards and Technology (NIST) Thermophysical Properties of Fluid Systems database provides a reliable set of density values over a range of temperatures.

Temperature (K)	Density (g/cm³)
273.15	1.428
283.15	1.419
293.15	1.410
298.15	1.405
303.15	1.401
313.15	1.392
323.15	1.383
333.15	1.374
343.15	1.365
353.15	1.356
363.15	1.347
373.15	1.338
383.15	1.329
393.15	1.320

Note: This data is based on critically evaluated information which may be derived from multiple experimental sources and fitting equations.

At approximately room temperature, various suppliers report similar density values. For instance, a density of 1.40 g/cm³ at 23°C (296.15 K) and 1.392 g/cm³ at 25°C (298.15 K) have been cited.[1][2]

Experimental Protocols

The determination of ionic liquid density as a function of temperature is most commonly and accurately performed using a vibrating tube densitometer.[3][4] The following protocol outlines the key steps for measuring the density of PYR14-TFSI.

Instrumentation:

• Vibrating tube densitometer (e.g., Anton Paar DMA series or similar) with temperature control.

• Syringes for sample injection.

• Inert gas source (e.g., nitrogen or argon).

• Glove box or dry air enclosure (recommended for sample handling).

• Cleaning solvents (e.g., isopropanol (B130326), acetone).

Protocol:

• Instrument Calibration:

  • Perform a two-point calibration of the densitometer using fluids of well-known density that bracket the expected density range of the ionic liquid.

  • Typically, dry air and deionized, degassed water are used as calibration standards.

  • Ensure the instrument is calibrated at the desired measurement temperatures.

• Sample Preparation:

  • PYR14-TFSI is hygroscopic and can absorb atmospheric moisture, which will affect its density. Therefore, it is crucial to handle the sample under an inert and dry atmosphere (e.g., inside a glove box).

  • To minimize the presence of dissolved gases, which can form bubbles and interfere with the measurement, it is recommended to degas the sample prior to measurement. This can be achieved by subjecting the sample to a vacuum for a specified period.

  • Visually inspect the sample for any particulate matter or immiscible phases. If present, the sample should be filtered or purified before measurement.

• Measurement Procedure:

  • Set the desired temperature on the densitometer and allow the instrument to stabilize.

  • Carefully inject the PYR14-TFSI sample into the vibrating U-tube of the densitometer using a syringe.

  • Inject the sample slowly and steadily to avoid the introduction of air bubbles. Visually inspect the U-tube to ensure it is completely filled with a homogenous, bubble-free sample.

  • Allow the sample to thermally equilibrate within the measuring cell until a stable density reading is obtained. Modern densitometers often have an automatic stability detection function.

  • Record the density and the corresponding temperature.

  • To obtain a temperature-dependent density profile, incrementally change the temperature setpoint and repeat the measurement after the sample has reached thermal equilibrium at each new temperature.

• Cleaning and Maintenance:

  • After measurement, thoroughly clean the vibrating tube to prevent cross-contamination and sample buildup.

  • Flush the cell with appropriate solvents. A common sequence is to first use a solvent in which the ionic liquid is highly soluble (e.g., isopropanol or acetone), followed by a more volatile solvent to facilitate drying.

  • Finally, purge the cell with dry air or an inert gas until it is completely dry before performing the next measurement or shutting down the instrument.

Mandatory Visualization

The following diagrams illustrate the logical workflow for the experimental determination of PYR14-TFSI density and the fundamental relationship between its density and temperature.

A flowchart of the experimental workflow for density measurement.

The inverse relationship between temperature and density of PYR14-TFSI.

References

• 1. 1-Butyl-1-methylpyrrolidinium Bis(trifluoromethanesulfonyl)imide [solvionic.com]
• 2. Ionic liquid 1-butyl-1-methylpyrrolidinium bis(trifluoromethylsulfonyl)azanide [ilschem.com]
• 3. osti.gov [osti.gov]
• 4. Understanding the Liquid Structure in Mixtures of Ionic Liquids with Semiperfluoroalkyl or Alkyl Chains - PMC [pmc.ncbi.nlm.nih.gov]

spectroscopic characterization of PYR14-TFSI (NMR, IR)

An In-depth Technical Guide to the Spectroscopic Characterization of PYR14-TFSI

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic characterization of N-butyl-N-methylpyrrolidinium bis(trifluoromethanesulfonyl)imide (PYR14-TFSI), a prominent room-temperature ionic liquid (RTIL). This document details nuclear magnetic resonance (NMR) and infrared (IR) spectroscopic data, experimental protocols, and the logical framework for structural confirmation.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful technique for elucidating the molecular structure of PYR14-TFSI in solution. By analyzing the chemical shifts, coupling constants, and multiplicities of ¹H and ¹³C nuclei, a detailed picture of the cation's structure can be constructed.

Quantitative NMR Data

The following table summarizes the expected ¹H and ¹³C NMR chemical shifts (δ) and coupling constants (J) for the PYR14 cation in PYR14-TFSI, based on spectral data and analysis of structurally similar compounds. The atom numbering corresponds to the structure provided below.

Structure of PYR14 Cation:

Table 1: ¹H and ¹³C NMR Data for the PYR14 Cation

Atom Number	¹H Chemical Shift (δ, ppm)	¹H Multiplicity	¹H Coupling Constant (J, Hz)	¹³C Chemical Shift (δ, ppm)
1	~3.02	s	-	~48.45
2, 3	~2.12	m	-	~21.99
4	~3.33	m	-	~64.38
5	~1.72	m	-	~25.84
6	~1.37	sext	~7.4	~20.19
7	~0.89	t	~7.4	~14.25

Note: Data is compiled from analogous compounds and spectral interpretations.[1] Chemical shifts can vary slightly depending on the solvent and concentration.

Experimental Protocol for NMR Spectroscopy

A detailed methodology for acquiring high-quality NMR spectra of PYR14-TFSI is outlined below.

Instrumentation:

• A high-resolution NMR spectrometer (e.g., 400 MHz or higher) equipped with a broadband probe.

Sample Preparation:

• Accurately weigh approximately 10-20 mg of PYR14-TFSI.

• Dissolve the sample in a deuterated solvent (e.g., DMSO-d₆, CDCl₃) in a standard 5 mm NMR tube. The typical volume is 0.6-0.7 mL.

• Ensure the sample is fully dissolved and the solution is homogeneous.

Data Acquisition:

• Insert the NMR tube into the spectrometer.

• Tune and match the probe for the desired nuclei (¹H and ¹³C).

• Shim the magnetic field to achieve optimal resolution and lineshape.

• Acquire a ¹H NMR spectrum. Typical parameters include:

  • Pulse angle: 30-45°

  • Acquisition time: 2-4 seconds

  • Relaxation delay: 1-5 seconds

  • Number of scans: 8-16

• Acquire a ¹³C NMR spectrum. Typical parameters include:

  • Pulse angle: 30-45°

  • Acquisition time: 1-2 seconds

  • Relaxation delay: 2-5 seconds

  • Number of scans: 1024 or higher, depending on sample concentration.

  • Proton decoupling is typically applied to simplify the spectrum.

Data Processing:

• Apply a Fourier transform to the acquired free induction decays (FIDs).

• Phase correct the spectra.

• Reference the spectra to the residual solvent peak or an internal standard (e.g., TMS).

• Integrate the peaks in the ¹H spectrum.

• Identify peak multiplicities and measure coupling constants.

Infrared (IR) Spectroscopy

IR spectroscopy probes the vibrational modes of the molecules within PYR14-TFSI, providing a characteristic fingerprint of its functional groups and overall structure.

Quantitative IR Data

The following table presents the key vibrational frequencies and their assignments for PYR14-TFSI.

Table 2: FTIR Peak Assignments for PYR14-TFSI

Wavenumber (cm⁻¹)	Assignment
2970, 2943, 2882	C-H stretching vibrations of the pyrrolidinium (B1226570) cation
1467, 1433	C-H bending vibrations of the pyrrolidinium cation
1350	Asymmetric SO₂ stretching of the TFSI⁻ anion
1185	Asymmetric CF₃ stretching of the TFSI⁻ anion
1135	S-N-S stretching of the TFSI⁻ anion
1055	Symmetric SO₂ stretching of the TFSI⁻ anion
790	CF₃ bending of the TFSI⁻ anion
740	S-N-S bending of the TFSI⁻ anion

Source: Adapted from In Situ Infrared Spectroscopy Study of PYR14TFSI Ionic Liquid Stability for Li–O2 Battery.[2]

Experimental Protocol for FTIR Spectroscopy

A standard procedure for obtaining the FTIR spectrum of PYR14-TFSI using an Attenuated Total Reflectance (ATR) accessory is provided below.

Instrumentation:

• A Fourier Transform Infrared (FTIR) spectrometer.

• An ATR accessory with a suitable crystal (e.g., diamond or germanium).

Procedure:

• Background Spectrum:

  • Ensure the ATR crystal is clean.

  • Record a background spectrum of the empty ATR crystal. This will be subtracted from the sample spectrum to remove contributions from the instrument and ambient atmosphere (e.g., CO₂ and water vapor).

• Sample Analysis:

  • Place a small drop of PYR14-TFSI directly onto the ATR crystal, ensuring complete coverage of the crystal surface.

  • Lower the ATR press to ensure good contact between the sample and the crystal.

  • Acquire the sample spectrum. Typically, 16 to 32 scans are co-added to improve the signal-to-noise ratio. A resolution of 4 cm⁻¹ is generally sufficient.

• Cleaning:

  • Thoroughly clean the ATR crystal after the measurement using a suitable solvent (e.g., isopropanol (B130326) or acetone) and a soft, non-abrasive wipe.

Visualization of Experimental Workflow and Logical Relationships

The following diagrams, generated using Graphviz, illustrate the experimental workflow and the logical process of structural confirmation.

Caption: Experimental workflow for the spectroscopic characterization of PYR14-TFSI.

Caption: Logical relationship for the structural confirmation of PYR14-TFSI.

References

• 1. rsc.org [rsc.org]
• 2. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols for PYR14-TFSI Electrolyte in Lithium-Ion Batteries

Introduction

N-butyl-N-methylpyrrolidinium bis(trifluoromethanesulfonyl)imide, commonly known as PYR14-TFSI, is a room-temperature ionic liquid (IL) that has garnered significant interest as a safer alternative to conventional carbonate-based electrolytes for lithium-ion batteries (LIBs). Its key advantages include negligible vapor pressure, non-flammability, high thermal stability, and a wide electrochemical stability window.[1][2][3] These properties make it a promising candidate for developing high-temperature and abuse-tolerant energy storage systems.[4]

This document provides detailed application notes and experimental protocols for researchers and scientists working on the development of lithium-ion batteries utilizing PYR14-TFSI-based electrolytes.

Physicochemical and Electrochemical Properties

The performance of an electrolyte is intrinsically linked to its physical and chemical properties. PYR14-TFSI, when mixed with a lithium salt like lithium bis(trifluoromethanesulfonyl)imide (LiTFSI), forms the ion-conducting medium. The properties of this mixture are highly dependent on the salt concentration and operating temperature.

Application Notes:

• Impact of LiTFSI Concentration: The addition of LiTFSI salt to pure PYR14-TFSI generally increases viscosity and decreases ionic conductivity.[1][5] This is attributed to the increased ion-ion interactions and the formation of coordinated lithium-anion species.[6] However, an optimal salt concentration is necessary to provide a sufficient number of charge carriers (Li⁺ ions).

• Temperature Dependence: The viscosity of PYR14-TFSI electrolytes decreases significantly with increasing temperature, leading to a corresponding increase in ionic conductivity.[7][8] This characteristic makes it particularly suitable for high-temperature battery applications (e.g., 60-100°C).[4]

• Electrochemical Stability: PYR14-TFSI-based electrolytes exhibit a wide electrochemical stability window (ESW), often exceeding 5 volts versus Li/Li⁺.[4][9] This makes them compatible with high-voltage cathode materials. However, the practical stability can be influenced by the electrode material and temperature.[4][10]

• Thermal Stability: The electrolyte exhibits excellent thermal stability, with degradation temperatures reported to be above 300-400°C.[1][11] This inherent stability is a primary driver for its use in enhancing battery safety.

Data Summary

The following tables summarize key quantitative data for PYR14-TFSI based electrolytes from various studies.

Table 1: Physicochemical Properties of PYR14-TFSI and LiTFSI-PYR14-TFSI Electrolytes

Electrolyte Composition	Temperature (°C)	Ionic Conductivity (mS/cm)	Viscosity (mPa·s)
Neat PYR14-TFSI	20	~2.0 - 3.8[8][12]	~90 - 100[13]
Neat PYR14-TFSI	40	~7.0[8]	~40[13]
Neat PYR14-TFSI	60	~7.0[8]	~20[7]
0.5 M LiTFSI in PYR14-TFSI	25	~1.4[7]	~110[7]
1.0 M LiTFSI in PYR14-TFSI	25	~1.4[7][14]	~130[7]
1.0 M LiTFSI in PYR14-TFSI/DMC (1:1 wt)	25	~10.3[8]	-

Table 2: Electrochemical Performance of Li-ion Cells with PYR14-TFSI Electrolytes

Cell Configuration	Electrolyte	C-Rate	Temperature (°C)	Initial Discharge Capacity (mAh/g)	Cycle Life / Capacity Retention
Li / LFP	PYR14-TFSI + LiTFSI	0.1 C	20	~160[15]	Stable cycling[15]
Li / LFP	PYR14-TFSI + LiTFSI	0.2 C	40	~140[4]	Stable for 100 cycles[4]
Sn-C / LFP	PYR14FSI-LiTFSI	0.1 C	20	~160 (vs. cathode)[15]	Outstanding cycle life[15]
Graphite / LFP	LiTFSI in PYR14-TFSI	0.1 C	20	~145[16]	Stable performance[16]

Note: LFP refers to Lithium Iron Phosphate (LiFePO₄), Sn-C is a tin-carbon composite anode, and DMC is dimethyl carbonate.

Experimental Protocols

The following protocols provide a step-by-step guide for the preparation of PYR14-TFSI electrolyte, assembly of a standard CR2032 coin cell, and subsequent electrochemical characterization. All procedures involving lithium metal and electrolyte components must be performed in an inert atmosphere (e.g., an argon-filled glovebox) with very low moisture and oxygen levels (<0.5 ppm).

Protocol 1: Preparation of LiTFSI-PYR14-TFSI Electrolyte

This protocol describes the preparation of a 10 mL solution of 1.0 M LiTFSI in PYR14-TFSI.

Materials:

• N-butyl-N-methylpyrrolidinium bis(trifluoromethanesulfonyl)imide (PYR14-TFSI, battery grade, >99.9%)

• Lithium bis(trifluoromethanesulfonyl)imide (LiTFSI, battery grade, >99.9%)

• Anhydrous solvent (e.g., acetonitrile) for rinsing (optional)

• Glass vials, magnetic stir bar, magnetic stir plate

• Volumetric flask (10 mL) and precision balance

Procedure:

• Pre-Drying: Dry the LiTFSI salt in a vacuum oven at 120°C for at least 24 hours to remove any residual moisture.[17] Dry the PYR14-TFSI ionic liquid under high vacuum at 100°C for 24 hours while stirring.[17]

• Transfer to Glovebox: Transfer the dried reagents, vials, and other necessary equipment into an argon-filled glovebox.

• Weighing: Calculate the required mass of LiTFSI for a 1.0 M solution in 10 mL of PYR14-TFSI. The molecular weight of LiTFSI is 287.09 g/mol . You will need 2.8709 g of LiTFSI.

• Mixing: Place a magnetic stir bar into a clean, dry vial. Add the weighed LiTFSI salt to the vial.

• Dissolving: Carefully add the PYR14-TFSI ionic liquid to the vial containing the LiTFSI.

• Homogenization: Seal the vial and place it on a magnetic stir plate. Stir the mixture overnight at room temperature until the LiTFSI is completely dissolved and the solution is homogeneous.[17]

• Storage: Store the prepared electrolyte in a sealed container inside the glovebox.

Caption: Workflow for preparing the LiTFSI-PYR14-TFSI electrolyte.

Protocol 2: Assembly of a CR2032 Coin Cell

This protocol details the assembly of a Li/Electrolyte/LFP coin cell.

Materials:

• CR2032 coin cell components (casings, spacers, spring)

• Cathode: LFP coated on aluminum foil (e.g., 15 mm diameter disc)

• Anode: Lithium metal foil (e.g., 16 mm diameter disc)

• Separator: Microporous polymer film, e.g., Celgard 2325 (19 mm diameter disc)

• Prepared LiTFSI-PYR14-TFSI electrolyte

• Plastic tweezers, pipette, crimping machine

Procedure:

• Component Drying: Dry all coin cell parts and the prepared cathode disc in a vacuum oven at 70-80°C overnight and transfer them to the glovebox.[17][18]

• Cell Assembly Stack: a. Place the bottom casing of the CR2032 cell onto the work surface. b. Place the LFP cathode disc in the center of the casing, with the active material side facing up.[19] c. Using a pipette, add a few drops (~40-60 µL) of the PYR14-TFSI electrolyte onto the cathode surface to ensure it is well-wetted.[17][20] d. Place the separator disc on top of the wetted cathode.[19] e. Add another few drops of electrolyte onto the separator, ensuring it is fully saturated. f. Place the lithium metal disc on top of the separator. g. Place a stainless steel spacer on top of the lithium disc, followed by the spring. h. Carefully place the top casing (cap) over the stack.

• Crimping: Transfer the assembled cell to the crimping machine. Apply pressure to seal the cell securely. The crimping process ensures good internal contact and prevents leakage.[19]

• Resting: Allow the assembled cell to rest for at least 12 hours before electrochemical testing.[17] This allows for proper wetting of the electrodes and stabilization of the electrode-electrolyte interface.

Caption: Step-by-step workflow for CR2032 coin cell assembly.

Protocol 3: Electrochemical Characterization

This protocol outlines the basic electrochemical tests to evaluate the performance of the assembled coin cell using a battery cycler or potentiostat.

1. Electrochemical Impedance Spectroscopy (EIS):

• Purpose: To analyze the internal resistance and interfacial properties of the cell.

• Procedure: a. Connect the cell to the potentiostat. b. Set the frequency range (e.g., 100 kHz to 0.1 Hz). c. Apply a small AC voltage amplitude (e.g., 5-10 mV) at the open-circuit potential. d. Run the experiment and analyze the resulting Nyquist plot.

2. Cyclic Voltammetry (CV):

• Purpose: To determine the electrochemical reaction potentials (oxidation and reduction peaks) of the electrode materials.

• Procedure: a. Set the potential window appropriate for the cathode (e.g., 2.5 V to 4.0 V for LFP).[21] b. Choose a slow scan rate (e.g., 0.1 mV/s) for the initial cycles. c. Run the CV for 3-5 cycles to observe the stability of the redox peaks.

3. Galvanostatic Cycling (Charge-Discharge Test):

• Purpose: To measure the cell's capacity, coulombic efficiency, and cycle life.

• Procedure: a. Formation Cycles: Cycle the cell at a low C-rate (e.g., C/10, where 1C ≈ 170 mA/g for LFP) for the first 3-5 cycles.[18] This helps in the formation of a stable Solid Electrolyte Interphase (SEI) on the anode. b. Rate Capability Test: After formation, cycle the cell at various C-rates (e.g., C/5, C/2, 1C, 2C) to evaluate its performance under different current loads.[22] c. Long-Term Cycling: Cycle the cell at a moderate C-rate (e.g., C/2 or 1C) for an extended number of cycles (e.g., 100+) to determine capacity retention and stability.[21] d. Data Analysis: From the cycling data, calculate the discharge capacity (mAh/g), coulombic efficiency (discharge capacity / charge capacity * 100%), and plot capacity vs. cycle number.

References

• 1. researchgate.net [researchgate.net]
• 2. Thermal stability and flammability of electrolytes for lithium-ion batteries [cris.unibo.it]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. Pyrrolidinium FSI and TFSI-Based Polymerized Ionic Liquids as Electrolytes for High-Temperature Lithium-Ion Batteries | MDPI [mdpi.com]
• 5. mdpi.com [mdpi.com]
• 6. Pyrrolidinium-based ionic liquids doped with lithium salts: how does Li(+) coordination affect its diffusivity? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. rsc.org [rsc.org]
• 16. researchgate.net [researchgate.net]
• 17. Video: Synthesis of Ionic Liquid Based Electrolytes, Assembly of Li-ion Batteries, and Measurements of Performance at High Temperature [jove.com]
• 18. Non-aqueous Electrode Processing and Construction of Lithium-ion Coin Cells [jove.com]
• 19. nanomaterialpowder.com [nanomaterialpowder.com]
• 20. shop.nanografi.com [shop.nanografi.com]
• 21. researchgate.net [researchgate.net]
• 22. researchgate.net [researchgate.net]

Application Notes and Protocols for PYR14-TFSI and LiTFSI Mixtures in Solid-State Batteries

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed experimental protocols for the utilization of mixtures of N-butyl-N-methylpyrrolidinium bis(trifluoromethanesulfonyl)imide (PYR14-TFSI) and lithium bis(trifluoromethanesulfonyl)imide (LiTFSI) as solid-state electrolytes in lithium-based batteries.

Introduction

The combination of the ionic liquid PYR14-TFSI with the lithium salt LiTFSI offers a promising electrolyte system for solid-state batteries. This mixture exhibits favorable properties including a wide electrochemical stability window, good thermal stability, and tunable ionic conductivity. These characteristics make it a suitable candidate for researchers developing safer, high-performance energy storage solutions. This document outlines the key performance metrics of this electrolyte system and provides detailed protocols for its preparation and characterization.

Data Presentation

The following tables summarize the key quantitative data for PYR14-TFSI and LiTFSI mixtures, providing a basis for comparison and experimental design.

Table 1: Ionic Conductivity of PYR14-TFSI and LiTFSI Mixtures at Various Temperatures and Compositions

LiTFSI Concentration (wt%)	Temperature (°C)	Ionic Conductivity (S/cm)
0 (Neat PYR14-TFSI)	20	~2.0 x 10⁻³
0 (Neat PYR14-TFSI)	60	~7.0 x 10⁻³
10	20	~1.0 x 10⁻⁵
10	80	~2.5 x 10⁻⁴
20	20	Varies with polymer matrix
30	20	Varies with polymer matrix
40	20	Varies with polymer matrix

Note: Ionic conductivity is highly dependent on the specific composition, including the presence and type of any polymer matrix.

Table 2: Electrochemical and Thermal Properties of PYR14-TFSI and LiTFSI Electrolytes

Property	Value	Notes
Electrochemical Stability Window	~5 V vs. Li/Li⁺	Determined by linear sweep voltammetry.
Lithium Transference Number (tₗᵢ⁺)	0.2 - 0.4	Varies with LiTFSI concentration and temperature.
Decomposition Temperature (TGA)	>300 °C	Onset of significant weight loss.[1]

Experimental Protocols

Detailed methodologies for key experiments are provided below to ensure reproducibility and accurate characterization of PYR14-TFSI and LiTFSI-based electrolytes.

Protocol 1: Preparation of a PYR14-TFSI and LiTFSI-based Ionogel Electrolyte

This protocol describes the preparation of a quasi-solid-state ionogel electrolyte, a common approach for utilizing ionic liquid mixtures in a solid-like form.

Materials:

• N-butyl-N-methylpyrrolidinium bis(trifluoromethanesulfonyl)imide (PYR14-TFSI)

• Lithium bis(trifluoromethanesulfonyl)imide (LiTFSI)

• Poly(ethylene oxide) (PEO), high molecular weight

• Acetonitrile (B52724) (anhydrous)

• Argon-filled glovebox

Procedure:

• Inside an argon-filled glovebox, dry the PEO at 60°C under vacuum for 24 hours to remove any residual moisture.

• Calculate the required amounts of PEO, LiTFSI, and PYR14-TFSI for the desired composition (e.g., a common ratio is PEO:LiTFSI:PYR14-TFSI = 10:1:x by weight, where x can be varied).

• Dissolve the pre-weighed LiTFSI and PEO in anhydrous acetonitrile in a sealed vial. Stir the mixture with a magnetic stirrer at 50°C until a homogeneous solution is obtained.

• Add the desired amount of PYR14-TFSI to the solution and continue stirring until the mixture is completely homogeneous.

• Cast the resulting viscous solution onto a flat, clean surface (e.g., a PTFE dish) to a desired thickness.

• Allow the solvent to evaporate slowly inside the glovebox at room temperature for 24-48 hours.

• Further dry the resulting freestanding membrane under vacuum at 60°C for 24 hours to ensure complete removal of the solvent.

• The resulting film is the solid polymer electrolyte, ready for cell assembly and characterization.

Protocol 2: Ionic Conductivity Measurement using Electrochemical Impedance Spectroscopy (EIS)

Equipment:

• Potentiostat/Galvanostat with EIS capability

• Stainless steel blocking electrodes (coin cell or Swagelok-type cell)

• The prepared solid electrolyte membrane

• Argon-filled glovebox

Procedure:

• Inside the glovebox, cut a circular disk of the prepared electrolyte membrane with a diameter matching the electrodes.

• Assemble a symmetric cell by sandwiching the electrolyte membrane between two stainless steel blocking electrodes (e.g., in a CR2032 coin cell). Ensure good contact between the electrolyte and the electrodes.

• Connect the cell to the potentiostat.

• Perform an EIS measurement over a wide frequency range (e.g., 1 MHz to 0.1 Hz) with a small AC amplitude (e.g., 10 mV).

• The impedance data is typically plotted as a Nyquist plot (Z' vs. -Z'').

• The bulk resistance (Rb) of the electrolyte is determined from the high-frequency intercept of the semicircle with the real axis (Z').

• Calculate the ionic conductivity (σ) using the following formula: σ = L / (Rb * A) where L is the thickness of the electrolyte membrane and A is the electrode area.

Protocol 3: Electrochemical Stability Window Determination using Linear Sweep Voltammetry (LSV)

Equipment:

• Potentiostat/Galvanostat

• Three-electrode cell setup (e.g., coin cell or Swagelok-type cell)

• Working electrode (e.g., stainless steel or platinum)

• Counter and reference electrodes (lithium metal)

• The prepared solid electrolyte membrane

• Argon-filled glovebox

Procedure:

• Inside the glovebox, assemble a cell with the prepared electrolyte, a lithium metal reference electrode, a lithium metal counter electrode, and a stainless steel or platinum working electrode.

• Connect the cell to the potentiostat.

• Perform a linear sweep voltammetry scan from the open-circuit voltage (OCV) to a high positive potential (e.g., 6 V vs. Li/Li⁺) at a slow scan rate (e.g., 0.5 mV/s).[2]

• The electrochemical stability window is determined by the potential at which a significant increase in the oxidation current is observed.

Protocol 4: Lithium Transference Number (tₗᵢ⁺) Measurement using the Bruce-Vincent Method

Equipment:

• Potentiostat/Galvanostat capable of chronoamperometry and EIS

• Symmetric Li/electrolyte/Li cell

• The prepared solid electrolyte membrane

• Argon-filled glovebox

Procedure:

• Inside the glovebox, assemble a symmetric cell by sandwiching the prepared electrolyte membrane between two lithium metal electrodes.

• Measure the initial interfacial resistance (R₀) of the cell using EIS.

• Apply a small DC polarization voltage (ΔV, typically 10-20 mV) across the cell and record the current as a function of time (chronoamperometry).[3]

• Continue the polarization until a steady-state current (Iₛₛ) is reached (this may take several hours).

• Measure the final interfacial resistance (Rₛₛ) of the cell using EIS after reaching steady state.

• The lithium transference number (tₗᵢ⁺) can be calculated using the following equation: tₗᵢ⁺ = Iₛₛ * (ΔV - I₀ * R₀) / (I₀ * (ΔV - Iₛₛ * Rₛₛ)) where I₀ is the initial current.

Mandatory Visualizations

Caption: Experimental workflow for the preparation and characterization of PYR14-TFSI/LiTFSI solid electrolytes.

Caption: Logical relationships between electrolyte composition, key properties, and battery performance.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. pirg.ch.pw.edu.pl [pirg.ch.pw.edu.pl]

Application of PYR14-TFSI in Dual-Graphite Batteries: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the utilization of N-butyl-N-methylpyrrolidinium bis(trifluoromethanesulfonyl)imide (PYR14-TFSI) as an ionic liquid electrolyte in dual-graphite batteries. Dual-graphite batteries, which employ graphite (B72142) as both the anode and cathode material, are a promising energy storage technology, and the choice of electrolyte is critical to their performance.

Introduction

Dual-graphite or dual-carbon cells are electrochemical energy storage devices where both the negative and positive electrodes are based on graphite.[1] During charging, lithium cations intercalate into the graphite anode, while TFSI⁻ anions from the electrolyte intercalate into the graphite cathode. The high operating potential of the graphite cathode, which can exceed 5 V vs. Li/Li⁺, necessitates electrolytes with high oxidative stability.[1] PYR14-TFSI, a room-temperature ionic liquid, exhibits a wide electrochemical stability window and non-flammability, making it a suitable candidate for this application.[2]

However, the successful implementation of PYR14-TFSI in dual-graphite cells often requires the use of additives to form a stable solid electrolyte interphase (SEI) on the graphite anode.[1][3] This SEI layer is crucial for preventing the co-intercalation of pyrrolidinium (B1226570) cations (Pyr14⁺) and subsequent exfoliation of the graphite structure, which can lead to rapid capacity decay.[3][4] Ethylene (B1197577) sulfite (B76179) (ES) has been identified as an effective SEI-forming additive in combination with PYR14-TFSI and a lithium salt like lithium bis(trifluoromethanesulfonyl)imide (LiTFSI).[1][3]

Data Presentation

The following tables summarize the key performance data of PYR14-TFSI-based electrolytes in dual-graphite batteries as reported in the literature.

Table 1: Electrochemical Performance of PYR14-TFSI based Electrolytes in Dual-Graphite Cells

Electrolyte Composition	Additive	Discharge Capacity (mAh g⁻¹)	Coulombic Efficiency (%)	Cycling Stability	Reference
Pyr14TFSI-LiTFSI	None	50	-	-	[1]
Pyr14TFSI-LiTFSI	Ethylene Sulfite (ES)	97	-	-	[1]
Pyr14TFSI-LiTFSI	2 wt% ES	121 (at 10 mA g⁻¹)	55.9 (1st cycle), 91.5 (2nd), 94.7 (3rd)	50 mAh g⁻¹ at 500 mA g⁻¹ for 500 cycles	[3]
Pyr14TFSI-LiTFSI	2 wt% ES	74 (after 500 cycles at 50 mA g⁻¹)	-	Stable for 500 cycles	[3]
Py14TFSI/LiTFSI	Ethylene Sulfite (ES)	~50 (after 500 cycles)	-	Stable over 500 cycles	[2]

Table 2: Physicochemical Properties of PYR14-TFSI

Property	Value	Temperature (°C)	Reference
Ionic Conductivity	~2.0 mS/cm	20
Ionic Conductivity	~7.0 mS/cm	60	[4]
Onset of Decomposition	~350-385	-	[4]
Electrochemical Stability Window	Up to 5 V	Room Temperature

Experimental Protocols

This section provides detailed protocols for the preparation of the electrolyte, assembly of a dual-graphite coin cell, and electrochemical characterization.

Electrolyte Preparation

Materials:

• N-butyl-N-methylpyrrolidinium bis(trifluoromethanesulfonyl)imide (PYR14-TFSI), battery grade

• Lithium bis(trifluoromethanesulfonyl)imide (LiTFSI), battery grade

• Ethylene sulfite (ES), battery grade

• Anhydrous solvent (e.g., dimethyl carbonate, DMC) for dissolving LiTFSI if needed

• Argon-filled glovebox with H₂O and O₂ levels < 1 ppm

Procedure:

• Inside an argon-filled glovebox, dry all glassware and equipment in a vacuum oven at 120 °C for at least 12 hours prior to use.

• Prepare the desired electrolyte composition. For a typical electrolyte, mix PYR14-TFSI and LiTFSI in a specific molar ratio (e.g., 9:1 by mole). If LiTFSI is in solid form, it can be directly dissolved in PYR14-TFSI with gentle stirring and heating (e.g., 60 °C) until a homogeneous solution is obtained.

• Add the SEI-forming additive, ethylene sulfite (ES), to the PYR14-TFSI/LiTFSI mixture. A common concentration is 2 wt%.

• Stir the final electrolyte mixture for several hours to ensure homogeneity.

• Store the prepared electrolyte in a tightly sealed container inside the glovebox.

Dual-Graphite Coin Cell Assembly (CR2032)

Materials:

• Graphite anode (e.g., MCMB, CGP-A12) coated on a copper foil current collector

• Graphite cathode (e.g., synthetic graphite, KS6L) coated on an aluminum foil current collector

• Celgard separator (e.g., Celgard 3401)

• PYR14-TFSI based electrolyte (prepared as in 3.1)

• CR2032 coin cell components (casings, spacers, springs)

• Crimping machine for CR2032 coin cells

• Micropipette

Procedure:

• Transfer all components into an argon-filled glovebox.

• Cut the graphite anode, graphite cathode, and separator into circular discs of appropriate diameters (e.g., anode: 15 mm, cathode: 14 mm, separator: 16 mm).

• Place the cathode disc in the center of the bottom coin cell casing.

• Using a micropipette, dispense a small amount of the electrolyte (e.g., 20-40 µL) onto the cathode to wet it.

• Place the separator disc on top of the wetted cathode.

• Add another small drop of electrolyte onto the separator.

• Place the anode disc on top of the separator.

• Add a final small drop of electrolyte onto the anode.

• Place a spacer and a spring on top of the anode.

• Carefully place the top casing and crimp the coin cell using a crimping machine to ensure a hermetic seal.

• Let the assembled cell rest for several hours to ensure complete wetting of the electrodes and separator with the electrolyte.

Electrochemical Characterization

Equipment:

• Battery cycler/potentiostat

Procedure:

• Formation Cycles:

  • Perform the initial charge/discharge cycles at a low current rate (e.g., C/20 or 10 mA g⁻¹).[2][3]

  • The first cycle is crucial for the formation of a stable SEI layer, especially when using an additive like ES.[3] A lower coulombic efficiency is expected in the first cycle.[3]

  • Typically, 2-3 formation cycles are performed.[2]

• Galvanostatic Cycling:

  • Cycle the cell between defined voltage limits (e.g., 3.0 V to 5.1 V or 5.2 V).[2][5]

  • Perform cycling at various C-rates (e.g., from C/10 to 2C) to evaluate the rate capability.

  • Long-term cycling is performed at a moderate rate (e.g., C/2 or 50 mA g⁻¹) for hundreds of cycles to assess the cycling stability.[2][3]

• Data to Collect:

  • Charge and discharge capacities (mAh g⁻¹)

  • Coulombic efficiency (%) for each cycle

  • Voltage profiles (Voltage vs. Capacity)

Visualizations

The following diagrams illustrate the key processes and workflows involved in the application of PYR14-TFSI in dual-graphite batteries.

Caption: Mechanism of a dual-graphite battery during charging and discharging.

Caption: Experimental workflow for testing PYR14-TFSI in dual-graphite batteries.

Caption: Logical relationship of SEI formation for battery performance.

References

• 1. Dual-graphite cells based on the reversible intercalation of bis(trifluoromethanesulfonyl)imide anions from an ionic liquid electrolyte - Energy & Environmental Science (RSC Publishing) [pubs.rsc.org]
• 2. Ionic Liquids for Rechargeable Batteries [sigmaaldrich.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

Application Notes and Protocols for PYR14-TFSI Based Gel Polymer Electrolytes

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the preparation and characterization of N-butyl-N-methylpyrrolidinium bis(trifluoromethanesulfonyl)imide (PYR14-TFSI) based gel polymer electrolytes (GPEs). The following sections detail the necessary materials, experimental procedures, and expected performance metrics based on referenced scientific literature.

Introduction

Gel polymer electrolytes (GPEs) incorporating ionic liquids (ILs) like PYR14-TFSI are gaining significant attention as a safer alternative to traditional liquid electrolytes in electrochemical devices, particularly lithium-ion batteries. These GPEs combine the high ionic conductivity and non-flammability of ILs with the mechanical integrity of a polymer matrix, mitigating issues such as electrolyte leakage and flammability. This document outlines the preparation of PYR14-TFSI based GPEs through an in-situ polymerization method, a technique that ensures excellent interfacial contact between the electrolyte and electrodes.

Data Presentation

The following tables summarize the key performance indicators of PYR14-TFSI based GPEs prepared with a poly(methyl methacrylate) (PMMA) matrix and ceramic additives.

Table 1: Ionic Conductivity of MMA-PYR14-TFSI-LLTO Gel Polymer Electrolytes at 60°C

Electrolyte Composition	Ionic Conductivity (S cm⁻¹)
MMA-PYR14-TFSI-1 wt% LLTO	4.06 × 10⁻³
MMA-PYR14-TFSI-3 wt% LLTO	4.51 × 10⁻³
MMA-PYR14-TFSI-5 wt% LLTO	8.1 × 10⁻⁴
Data sourced from a study by Chen et al. (2021).[1][2]

Table 2: Temperature-Dependent Ionic Conductivity of MMA-PYR14-TFSI-3 wt% LLTO GPE

Temperature (°C)	Ionic Conductivity (S cm⁻¹)
Ambient	8.42 × 10⁻⁴
60	4.53 × 10⁻³
70	5.16 × 10⁻³

Table 3: Electrochemical Stability Window of MMA-PYR14-TFSI Based GPEs

Electrolyte Composition	Electrochemical Stability Window (V vs. Li⁺/Li)
MMA-PYR14-TFSI	~4.5
MMA-PYR14-TFSI-3 wt% LLTO	up to 5.0
The addition of LLTO has been shown to enhance the electrochemical stability of the gel polymer electrolyte.[1][2]

Experimental Protocols

This section provides a detailed methodology for the preparation of a PYR14-TFSI based gel polymer electrolyte using a solvent-free, in-situ polymerization technique.

Materials Required

• N-butyl-N-methylpyrrolidinium bis((trifluoromethyl)sulfonyl)imide (PYR14-TFSI)

• Methyl methacrylate (B99206) (MMA), monomer

• Azobisisobutyronitrile (AIBN), thermal initiator

• Lithium bis(trifluoromethanesulfonyl)imide (LiTFSI), lithium salt

• Nano silica (B1680970) (SiO₂), additive

• Li₀.₃₃La₀.₅₆TiO₃ (LLTO), ceramic filler

• Argon-filled glovebox (H₂O < 0.1 ppm, O₂ < 0.1 ppm)

• Magnetic stirrer with heating

• Schlenk flasks and other standard laboratory glassware

Preparation of the Precursor Solution

Note: All procedures should be carried out inside an argon-filled glovebox to prevent contamination from air and moisture.

• Mixing Monomer and Ionic Liquid: In a Schlenk flask, mix methyl methacrylate (MMA) and PYR14-TFSI in a molar ratio of 0.8:1.[1][2]

• Stirring: Stir the mixture using a magnetic stirrer for several minutes until a transparent and homogeneous solution is obtained.

• Addition of Lithium Salt: If a lithium-ion conducting electrolyte is desired, add the desired amount of LiTFSI to the solution and stir until fully dissolved.

• Incorporation of Additives:

  • Add 10 wt% of nano silica (SiO₂) to the solution.

  • Subsequently, add the desired weight percentage of Li₀.₃₃La₀.₅₆TiO₃ (LLTO) powder (e.g., 1, 3, or 5 wt%).

• Homogenization: Vigorously stir the mixture for 30 minutes at 50°C to ensure a uniform dispersion of the additives.

• Addition of Initiator: Add a suitable amount of the thermal initiator, AIBN, to the precursor solution.

In-situ Polymerization

• Cell Assembly: The prepared precursor solution can be directly cast onto an electrode or separator within a battery assembly (e.g., a coin cell).

• Thermal Curing: Place the assembled cell in an oven at 60°C for 5 hours to facilitate the in-situ polymerization of the MMA monomer, forming the gel polymer electrolyte.

Visualizations

The following diagrams illustrate the experimental workflow for the preparation of the PYR14-TFSI based gel polymer electrolyte.

Caption: Workflow for the in-situ preparation of PYR14-TFSI GPE.

Caption: Component and process relationship for PYR14-TFSI GPEs.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Solvent-Free Procedure to Prepare Ion Liquid-Immobilized Gel Polymer Electrolytes Containing Li0.33La0.56TiO3 with High Performance for Lithium-Ion Batteries - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Electrodeposition of Metals in PYR14-TFSI Ionic Liquid

For Researchers, Scientists, and Drug Development Professionals

Introduction

The ionic liquid 1-butyl-1-methylpyrrolidinium (B1250683) bis(trifluoromethylsulfonyl)imide (PYR14-TFSI) has emerged as a promising electrolyte for the electrodeposition of a wide range of metals. Its advantageous properties, including high thermal and electrochemical stability, low vapor pressure, and the ability to dissolve a variety of metal salts, make it a safer and more versatile alternative to traditional aqueous and organic electrolytes.[1] This document provides detailed application notes and experimental protocols for the electrodeposition of selected metals using PYR14-TFSI, aimed at researchers and scientists in various fields. The ability to deposit uniform, high-quality metal coatings is crucial for applications ranging from electronics and energy storage to the development of novel materials in the pharmaceutical industry.

Advantages of PYR14-TFSI in Electrodeposition

• Wide Electrochemical Window: PYR14-TFSI offers a broad potential window, enabling the deposition of reactive metals that cannot be plated from aqueous solutions.[2]

• High Thermal Stability: The ionic liquid is stable at elevated temperatures, which can be beneficial for improving deposition kinetics and the quality of the deposited layer.

• Reduced Environmental Impact: Its negligible vapor pressure minimizes toxic evaporation, offering a safer and more environmentally friendly process compared to volatile organic solvents.[1]

• Precise Control of Metal Deposits: The unique properties of PYR14-TFSI allow for fine control over the morphology and thickness of the electrodeposited metal films.[1]

Experimental Protocols

General Experimental Workflow

The following diagram illustrates a general workflow for the electrodeposition of metals in PYR14-TFSI.

General workflow for metal electrodeposition.

Protocol 1: Electrodeposition of Indium

This protocol describes the electrodeposition of indium on a gold substrate from an electrolyte composed of InCl₃ in PYR14-TFSI.[3]

Materials:

• PYR14-TFSI (anhydrous)

• Indium(III) chloride (InCl₃, anhydrous)

• Gold (Au) substrate (working electrode)

• Platinum (Pt) wire or foil (counter electrode)

• Platinum (Pt) wire (quasi-reference electrode)

• Acetonitrile (B52724) (for rinsing)

• Glovebox with an inert atmosphere (e.g., Argon)

Equipment:

• Potentiostat/Galvanostat

• Electrochemical cell

• Magnetic stirrer and stir bar

• Vacuum oven

Procedure:

• Electrolyte Preparation:

  • Dry the PYR14-TFSI ionic liquid under vacuum at an elevated temperature (e.g., 120 °C) for 24 hours to remove residual water.

  • Inside a glovebox, dissolve 0.1 mol/L of anhydrous InCl₃ in the dried PYR14-TFSI. Stir the solution until the salt is completely dissolved.

• Electrode Preparation:

  • Clean the gold substrate by sonication in acetone (B3395972), followed by ethanol, and finally deionized water. Dry the substrate thoroughly before transferring it into the glovebox.

• Electrochemical Deposition:

  • Assemble a three-electrode electrochemical cell inside the glovebox. Use the prepared gold substrate as the working electrode, a platinum wire/foil as the counter electrode, and a platinum wire as the quasi-reference electrode.

  • Immerse the electrodes in the InCl₃/PYR14-TFSI electrolyte.

  • Perform cyclic voltammetry to determine the reduction potential of indium. Typically, the reduction of In(III) to In(0) occurs in multiple steps.[3]

  • Apply a constant potential in the range of -2.0 V to -2.5 V (vs. Pt quasi-reference) to deposit indium onto the gold substrate. The exact potential should be determined from the cyclic voltammogram.

• Post-Deposition Treatment:

  • After deposition, carefully remove the substrate from the electrochemical cell.

  • Rinse the substrate with anhydrous acetonitrile to remove any residual ionic liquid.

  • Dry the substrate under vacuum.

• Characterization:

  • Characterize the deposited indium film using techniques such as Scanning Electron Microscopy (SEM) for morphology, X-ray Diffraction (XRD) for crystal structure, and X-ray Photoelectron Spectroscopy (XPS) for elemental composition and oxidation state.

Protocol 2: Electrodeposition of Tantalum

This protocol outlines the electrodeposition of tantalum on a suitable substrate from an electrolyte containing TaF₅ and LiF in BMP-TFSI (a closely related ionic liquid to PYR14-TFSI). The use of BMP-TFSI data is due to the availability of detailed protocols; similar results are expected with PYR14-TFSI.

Materials:

• 1-Butyl-1-methylpyrrolidinium bis(trifluoromethylsulfonyl)imide (BMP-TFSI, anhydrous)

• Tantalum(V) fluoride (B91410) (TaF₅, anhydrous)

• Lithium fluoride (LiF, anhydrous)

• Substrate (e.g., Copper, Nickel)

• Platinum (Pt) wire or foil (counter electrode)

• Platinum (Pt) wire (quasi-reference electrode)

• Acetonitrile (for rinsing)

• Glovebox with an inert atmosphere

Equipment:

• Potentiostat/Galvanostat

• High-temperature electrochemical cell

• Magnetic stirrer and stir bar

• Vacuum oven

Procedure:

• Electrolyte Preparation:

  • Dry the BMP-TFSI ionic liquid under vacuum at 120 °C for 24 hours.

  • Inside a glovebox, dissolve TaF₅ and LiF in the dried BMP-TFSI. A typical concentration is 0.25 M for both TaF₅ and LiF.

  • Heat the solution to around 120°C for about an hour while stirring to ensure complete dissolution and removal of any trace moisture.

• Electrode Preparation:

  • Mechanically polish the substrate, followed by cleaning in an ultrasonic bath with acetone and then ethanol. Dry the substrate completely before use.

• Electrochemical Deposition:

  • Assemble the three-electrode cell inside the glovebox.

  • Heat the electrolyte to the desired deposition temperature (e.g., 200 °C).

  • Perform cyclic voltammetry to identify the reduction potential for tantalum.

  • Apply a constant potential, for example, -1.8 V vs. a Pt quasi-reference electrode, to deposit tantalum.

• Post-Deposition Treatment:

  • After the deposition, cool down the cell and remove the substrate.

  • Rinse the substrate with anhydrous acetonitrile.

  • Dry the substrate under vacuum.

• Characterization:

  • Analyze the morphology and composition of the tantalum deposit using SEM and Energy-Dispersive X-ray Spectroscopy (EDX). Use XRD to determine the crystalline structure.

Quantitative Data Summary

The following tables summarize key quantitative data for the electrodeposition of various metals in PYR14-TFSI and similar pyrrolidinium-based TFSI ionic liquids.

Table 1: Electrodeposition Parameters for Various Metals

Metal	Precursor Salt	Concentration (mol/L)	Substrate	Temperature (°C)	Applied Potential (V vs. Pt)	Ionic Liquid
Indium (In)	InCl₃	0.1	Au	Room Temp.	-2.0 to -2.5	PYR14-TFSI
Tantalum (Ta)	TaF₅ (+ 0.25 M LiF)	0.25	Cu, Ni	200	-1.8	BMP-TFSI
Lithium (Li)	LiTFSI	1.0	Ni	Room Temp.	Galvanostatic	PYR14-TFSI
Aluminum (Al)	AlCl₃	8.0	Cu, Ni	Room Temp.	-1.3 to -1.5	[HMIm][TFSI]

Note: Data for Aluminum is from a similar imidazolium-based TFSI ionic liquid due to the availability of high-concentration studies.

Table 2: Deposition Characteristics

Metal	Typical Current Density	Deposition Rate	Cathodic Current Efficiency (%)	Deposit Morphology
Indium (In)	Not specified	Not specified	Not specified	Nanocrystalline
Tantalum (Ta)	Not specified	Micrometer scale	Not specified	Dense, adherent layers
Lithium (Li)	5 - 200 µA/cm²	Not specified	High	Homogeneous, suppressed dendrite growth
Aluminum (Al)	20 mA/cm²	up to 44 µm/hour	~97%	Nanocrystalline, dense

Signaling Pathways and Logical Relationships

The following diagram illustrates the logical relationship in the multi-step reduction of a metal ion during electrodeposition in an ionic liquid, using the example of Indium.

Multi-step reduction of Indium ions.

References

• 1. db-thueringen.de [db-thueringen.de]
• 2. On the electrodeposition of titanium in ionic liquids - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 3. Electrodeposition of Indium from an Ionic Liquid Investigated by In Situ Electrochemical XPS [mdpi.com]

Application Notes and Protocols for PYR14-TFSI in Electric Double Layer Capacitors (EDLCs)

Affiliation: Google Research

Abstract

These application notes provide a comprehensive overview of the use of N-butyl-N-methylpyrrolidinium bis(trifluoromethanesulfonyl)imide (PYR14-TFSI) as an electrolyte in electric double layer capacitors (EDLCs). This document is intended for researchers, scientists, and professionals in materials science and energy storage. It details the physicochemical properties of PYR14-TFSI, its performance characteristics in EDLCs, and provides standardized protocols for its synthesis and the fabrication of EDLC devices.

Introduction

Ionic liquids (ILs) have emerged as promising alternatives to conventional organic electrolytes in energy storage devices due to their negligible volatility, high thermal stability, and wide electrochemical windows.[1] PYR14-TFSI is a hydrophobic ionic liquid that has been extensively studied for its application in EDLCs. Its favorable properties, including a wide operating voltage and good cycling stability, make it a suitable candidate for high-performance supercapacitors.[2][3] These notes aim to provide a practical guide for the utilization of PYR14-TFSI in a laboratory setting.

Physicochemical Properties of PYR14-TFSI

The performance of an EDLC is intrinsically linked to the properties of its electrolyte. Key physicochemical properties of PYR14-TFSI are summarized below.

Table 1: Physicochemical Properties of Neat PYR14-TFSI

Property	Value	Temperature (°C)	Reference(s)
Molecular Weight	391.39 g/mol	-	[1]
Density	1.43 g/cm³	25	[4]
Electrochemical Stability Window (ESW) vs. Li/Li⁺	~5.87 V	Room Temp	[5]
ESW in EDLC (activated carbon electrodes)	up to 3.5 V	20 - 60	[2]
Ionic Conductivity	2.8 mS/cm	20	[6]
3.8 mS/cm	25	[7]
9.2 mS/cm	55	[7]
Viscosity	98 mPa·s	20	[8]
72 mPa·s	25	[7]
25 mPa·s	55	[7]

Note: The properties of PYR14-TFSI can be further tuned by mixing it with organic solvents such as propylene (B89431) carbonate (PC) or acetonitrile (B52724) (ACN), which can lead to lower viscosity and higher ionic conductivity.[9][10]

Performance of PYR14-TFSI in EDLCs

The use of PYR14-TFSI as an electrolyte significantly impacts the performance metrics of EDLCs. The following table summarizes typical performance data for EDLCs utilizing activated carbon electrodes and a PYR14-TFSI-based electrolyte.

Table 2: EDLC Performance with PYR14-TFSI Electrolyte

Performance Metric	Value	Conditions	Reference(s)
Specific Capacitance	122.4 - 131.6 F/g	Activated Carbon, 55 °C	[7]
60 F/g	Microporous Activated Carbon, 20 mV/s, 60 °C	[3]
Operating Voltage	up to 3.5 V	Activated Carbon Coin Cell, 60 °C	[3]
Energy Density	28.3 Wh/kg (max)	Binary IL mixture with [TMPA][TFSI] in ACN, Activated Carbon electrodes	[11]
Power Density	32.16 kW/kg (max)	Binary IL mixture with [TMPA][TFSI] in ACN, Activated Carbon electrodes	[11]
Cycling Stability	No change in cell resistance after 40,000 cycles	3.5 V, 60 °C	[3]
85% capacitance retention after 10,000 cycles	Hybrid capacitor with poly(3-methylthiophene)	[2]

Experimental Protocols

The following sections provide detailed protocols for the synthesis of PYR14-TFSI and the fabrication of a laboratory-scale EDLC.

This two-step synthesis protocol is adapted from established methods.[12]

Step 1: Precursor Synthesis (1-butyl-1-methyl-iodo-pyrrolidinium)

• Combine a 10% molar excess of 1-methylpyrrolidine (B122478) with 1-iodobutane (B1219991) in a round bottom flask.

• Use ethyl acetate (B1210297) as a solvent with a reagent to solvent volume ratio of approximately 2:3.

• To prevent UV-catalyzed decomposition of iodide, protect the reaction mixture from light.

• Stir the reaction mixture for 5 hours under an inert atmosphere (e.g., argon).

• Isolate the resulting white powder (1-butyl-1-methyl-iodo-pyrrolidinium) via vacuum filtration.

• Wash the product with ethyl acetate until the filtrate runs clear.

• Store the precursor powder in a light-protected container.

Step 2: Anion Exchange (PYR14-TFSI Synthesis)

• Dissolve the synthesized 1-butyl-1-methyl-iodo-pyrrolidinium in deionized water.

• In a separate vessel, dissolve a 3% molar excess of lithium bis(trifluoromethanesulfonyl)imide (LiTFSI) in deionized water.

• Slowly add the LiTFSI solution to the pyrrolidinium (B1226570) salt solution while stirring.

• The hydrophobic PYR14-TFSI will phase-separate from the aqueous solution.

• Perform several washes with deionized water to remove the lithium iodide byproduct.

• Isolate the PYR14-TFSI phase.

Purification:

• Dissolve the crude PYR14-TFSI in a minimal amount of ethyl acetate.

• Add activated carbon (at a weight ratio of 5:1 PYR14-TFSI to carbon) and neutral aluminum oxide (at a weight ratio of 2:1 PYR14-TFSI to alumina) to the solution.[12]

• Stir the mixture for at least 12 hours to remove impurities.

• Filter the mixture to remove the solid adsorbents.

• Remove the ethyl acetate solvent using a rotary evaporator.

• Dry the final product under high vacuum at an elevated temperature (e.g., 120 °C) for at least 24 hours to remove residual solvent and water. The water content should be below 20 ppm as verified by Karl Fischer titration.[1]

Caption: Workflow for the synthesis and purification of PYR14-TFSI.

This protocol outlines the fabrication of a symmetric EDLC using activated carbon electrodes.

Materials and Equipment:

• Activated carbon powder

• Conductive additive (e.g., Super P carbon black)

• Polymer binder (e.g., polyvinylidene fluoride (B91410) - PVDF)

• N-methyl-2-pyrrolidone (NMP) solvent

• Aluminum foil (current collector)

• Celgard separator

• PYR14-TFSI electrolyte

• Coin cell components (casings, spacers, springs)

• Slurry mixer/homogenizer

• Doctor blade coater

• Vacuum oven

• Electrode punching machine

• Coin cell crimper

• Glovebox with an inert atmosphere (argon or nitrogen)

Procedure:

• Electrode Slurry Preparation:

  • In a typical formulation, mix activated carbon, conductive additive, and PVDF binder in a weight ratio of 8:1:1.

  • Add NMP solvent to the powder mixture and homogenize until a uniform, viscous slurry is formed.

• Electrode Coating:

  • Cast the slurry onto a piece of aluminum foil using a doctor blade to achieve a uniform thickness (typically 100-200 µm).

  • Dry the coated electrode in an oven at 80-100 °C for several hours to remove the NMP solvent.

  • Further dry the electrode sheet in a vacuum oven at 120 °C for at least 12 hours.

• Electrode Punching:

  • Punch out circular electrodes of the desired diameter from the dried electrode sheet.

  • Measure the mass of the active material on each electrode.

• Coin Cell Assembly (inside a glovebox):

  • Place a punched electrode in the bottom casing of the coin cell.

  • Add a few drops of the PYR14-TFSI electrolyte to wet the electrode surface.

  • Place a separator on top of the wetted electrode.

  • Add more electrolyte to ensure the separator is fully saturated.

  • Place the second electrode on top of the separator.

  • Add a final drop of electrolyte.

  • Place a spacer and a spring on top of the electrode stack.

  • Place the top casing and crimp the coin cell to seal it.

Caption: Workflow for the fabrication of a symmetric EDLC coin cell.

Safety and Handling

• PYR14-TFSI, like other ionic liquids, should be handled with appropriate personal protective equipment (PPE), including safety glasses and gloves.

• While PYR14-TFSI is non-volatile, it is hygroscopic. Store and handle the electrolyte in a dry environment, such as a glovebox, to prevent water absorption, which can degrade its electrochemical performance.

• The synthesis of PYR14-TFSI involves flammable organic solvents and should be performed in a well-ventilated fume hood.

Troubleshooting

• Low Capacitance: May be due to poor electrode quality, insufficient electrolyte wetting, or high water content in the electrolyte.

• High Internal Resistance: Can result from poor contact between the electrode material and the current collector, or from a dried-out separator.

• Poor Cycling Stability: Often caused by electrolyte decomposition due to exceeding the electrochemical stability window or the presence of impurities. Ensure high-purity PYR14-TFSI is used and the operating voltage is within the stable range.

Conclusion

PYR14-TFSI is a versatile and high-performance ionic liquid electrolyte for EDLCs, offering a wide operating voltage and excellent stability. By following the detailed protocols for synthesis, purification, and device fabrication outlined in these notes, researchers can effectively utilize PYR14-TFSI to develop advanced energy storage devices. Careful control over purity and handling are paramount to achieving optimal and reproducible results.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. files01.core.ac.uk [files01.core.ac.uk]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Binary ionic liquids hybrid electrolyte based supercapacitors with high energy & power density - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pubs.rsc.org [pubs.rsc.org]
• 12. Ionic Liquid Synthesis - CleanEnergyWIKI [cleanenergywiki.org]

Application Note: Cyclic Voltammetry with PYR14-TFSI Electrolyte

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for performing cyclic voltammetry (CV) using the ionic liquid N-butyl-N-methylpyrrolidinium bis(trifluoromethanesulfonyl)imide (PYR14-TFSI) as the electrolyte. This guide is intended for researchers in electrochemistry, materials science, and drug development who are utilizing CV to investigate the electrochemical properties of various analytes in a non-aqueous, stable electrochemical window.

Introduction

Cyclic voltammetry is a powerful electrochemical technique for studying the redox behavior of chemical species.[1] The choice of electrolyte is crucial for defining the potential window and ensuring the stability of the electrochemical system. PYR14-TFSI is a popular room-temperature ionic liquid (IL) known for its wide electrochemical window, high thermal stability, and low volatility, making it an excellent choice for a variety of electrochemical studies.[2][3] This protocol outlines the necessary materials, equipment, and step-by-step procedures for conducting a successful CV experiment with PYR14-TFSI.

Experimental Setup and Materials

A standard three-electrode system is employed for cyclic voltammetry.[4] This setup consists of a working electrode, a reference electrode, and a counter electrode, all immersed in the PYR14-TFSI electrolyte containing the analyte of interest.

Data Presentation: Electrode Selection and Experimental Parameters

The selection of electrodes and the operational parameters are critical for obtaining high-quality cyclic voltammograms. The following table summarizes common choices and typical ranges for experiments involving PYR14-TFSI.

Parameter	Material/Value	Rationale & Considerations
Working Electrode	Glassy Carbon[5], Gold (Au)[6], Platinum (Pt)[7]	The choice depends on the analyte and the potential range of interest. Glassy carbon is a good general-purpose electrode. Gold and platinum are often used for specific surface-dependent reactions. The electrode surface should be polished before each experiment to ensure reproducibility.[7]
Reference Electrode	Silver/Silver Chloride (Ag/AgCl)[7][8][9], Silver/Silver Nitrate (Ag/AgNO3) in a non-aqueous solvent[9], Ferrocene (B1249389)/Ferrocenium (Fc/Fc+) internal reference	A stable reference potential is crucial for accurate measurements.[10][11] Ag/AgCl is a common choice but must be properly isolated from the ionic liquid to prevent chloride contamination. Using an internal reference like ferrocene can provide a reliable potential scale.
Counter Electrode	Platinum (Pt) wire[7][8][9], Graphite rod	The counter electrode should have a large surface area to ensure that the current passed does not limit the electrochemical reaction at the working electrode. Platinum wire is a common and robust choice.
Electrolyte	PYR14-TFSI	High purity is essential. The electrolyte should be dried under vacuum before use to remove residual water, which can narrow the electrochemical window.
Analyte Concentration	1-10 mM	The concentration should be sufficient to produce a measurable current but not so high as to cause complications like analyte adsorption or solution resistance issues.
Potential Window	Approx. -2.5 V to +2.5 V vs. Fc/Fc+	PYR14-TFSI offers a wide electrochemical stability window.[3] The exact window should be determined experimentally for the specific setup by running a blank CV.
Scan Rate (ν)	10 - 200 mV/s[12][6][8][13]	The scan rate affects the shape of the voltammogram.[14] Slower scan rates (e.g., 2 mV/s) allow for chemical reactions coupled to the electron transfer to occur, while faster scan rates can be used to study fast electron transfer kinetics.[13]

Experimental Protocol

This protocol provides a step-by-step guide for performing a cyclic voltammetry experiment with PYR14-TFSI.

1. Preparation of the Electrolyte Solution: a. Dry the PYR14-TFSI ionic liquid under high vacuum at an elevated temperature (e.g., 80-100 °C) for at least 24 hours to remove water. b. Prepare the analyte solution by dissolving the desired amount of the compound of interest directly into the dried PYR14-TFSI. Gentle heating and stirring may be required to ensure complete dissolution.

2. Electrochemical Cell Assembly: a. Place the PYR14-TFSI electrolyte containing the analyte into a clean, dry electrochemical cell. b. Polish the working electrode (e.g., glassy carbon) with alumina (B75360) slurry on a polishing pad, sonicate in deionized water and then ethanol, and dry thoroughly.[7] c. Assemble the three-electrode system: i. Immerse the polished working electrode into the electrolyte. ii. Place the counter electrode (e.g., Pt wire) in the solution, ensuring it is not in close proximity to the working electrode to avoid interference. iii. Position the reference electrode (e.g., Ag/AgCl in a separate compartment with a salt bridge) in the electrolyte. Ensure the tip of the reference electrode is close to the working electrode surface to minimize iR drop.

3. Cyclic Voltammetry Measurement: a. Connect the electrodes to a potentiostat.[1] b. Perform a blank cyclic voltammogram of the pure PYR14-TFSI electrolyte to determine the potential window. c. Set the parameters for the CV experiment: i. Initial and Final Potential: Define the starting and ending potentials of the scan based on the determined potential window. ii. Vertex Potentials: Set the switching potentials for the forward and reverse scans. iii. Scan Rate: Choose an appropriate scan rate (e.g., 100 mV/s for an initial survey scan).[5] iv. Number of Cycles: Typically 2-3 cycles are sufficient, with the second or third cycle used for analysis.[1] d. Initiate the scan and record the cyclic voltammogram. e. Repeat the measurement at different scan rates if kinetic information is desired.[15][16]

4. Data Analysis: a. From the resulting voltammogram, determine the peak potentials (Epa, Epc) and peak currents (ipa, ipc). b. Calculate the half-wave potential (E1/2 = (Epa + Epc) / 2), which is a good approximation of the formal redox potential. c. Analyze the effect of the scan rate on the peak currents and potentials to investigate the reversibility and kinetics of the redox process.

Mandatory Visualizations

Experimental Workflow Diagram

References

• 1. static.igem.org [static.igem.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. ossila.com [ossila.com]
• 5. uni-due.de [uni-due.de]
• 6. researchgate.net [researchgate.net]
• 7. m.youtube.com [m.youtube.com]
• 8. Novel same-metal three electrode system for cyclic voltammetry studies - PMC [pmc.ncbi.nlm.nih.gov]
• 9. rsc.org [rsc.org]
• 10. Rationale for the implementation of reference electrodes in ionic liquids - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 11. Thin-Film Reference Electrodes for Fast-Scan Cyclic Voltammetry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. asdlib.org [asdlib.org]
• 15. Voltammetry of Constant Phase Elements: Analyzing Scan Rate Effects [jecst.org]
• 16. Voltammetry of Constant Phase Elements: Analyzing Scan Rate Effects -Journal of Electrochemical Science and Technology | 학회 [koreascience.kr]

Application Notes and Protocols for the Preparation of Li-Salt Doped PYR14-TFSI Electrolytes

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed guide for the preparation and characterization of lithium salt-doped N-butyl-N-methylpyrrolidinium bis(trifluoromethanesulfonyl)imide (PYR14-TFSI) electrolytes. The inclusion of lithium salts, such as lithium bis(trifluoromethanesulfonyl)imide (LiTFSI), into the ionic liquid (IL) matrix is a critical step in the development of safe and high-performance electrolytes for lithium-ion batteries and other electrochemical devices.

Data Presentation

The following tables summarize the key quantitative data for LiTFSI-doped PYR14-TFSI electrolytes, focusing on ionic conductivity and viscosity at various concentrations and temperatures.

Table 1: Ionic Conductivity of LiTFSI-doped PYR14-TFSI Electrolytes

LiTFSI Concentration (mol/kg)	Temperature (°C)	Ionic Conductivity (mS/cm)
0 (Neat PYR14-TFSI)	25	~2.0
0.5	25	Not explicitly stated, but generally decreases with salt addition
1.0	20	Not explicitly stated, but generally decreases with salt addition
Not Specified	100	~1.0
0.25 (mole fraction)	30	Not explicitly stated, but Li+ conductivity is significantly lower than other ILs
0.5 (molal)	Not Specified	Li+ conductivity is an order of magnitude lower than other liquids[1]

Table 2: Viscosity of LiTFSI-doped PYR14-TFSI Electrolytes

LiTFSI Concentration	Temperature (°C)	Viscosity (mPa·s)
Neat PYR14-TFSI	20	~100
0.5 M	20	~200
Neat PYR14-TFSI	40	~40
0.5 M	40	~70
Neat PYR14-TFSI	60	~20
0.5 M	60	~30

Experimental Protocols

The following are detailed protocols for the preparation and characterization of Li-salt doped PYR14-TFSI electrolytes. It is crucial to perform these procedures in an inert and dry environment, such as an argon-filled glovebox, to prevent contamination with water and atmospheric gases.

Protocol 1: Preparation of LiTFSI-doped PYR14-TFSI Electrolyte

1. Materials and Reagents:

• N-butyl-N-methylpyrrolidinium bis(trifluoromethanesulfonyl)imide (PYR14-TFSI, battery grade, >99.9%)

• Lithium bis(trifluoromethanesulfonyl)imide (LiTFSI, battery grade, >99.9%)

• Anhydrous solvent (e.g., acetone, for cleaning)

• Argon gas (UHP, 99.999%)

2. Equipment:

• Argon-filled glovebox with H₂O and O₂ levels < 1 ppm

• Vacuum oven

• Schlenk line

• Analytical balance (readable to 0.1 mg)

• Magnetic stirrer with hot plate

• Glass vials with airtight caps

• Spatulas and other necessary glassware

3. Pre-treatment of Materials (Crucial for Water Removal):

• Drying LiTFSI: Place the required amount of LiTFSI powder in a glass vial and dry under a dynamic vacuum (<7 Pa) at 120 °C for at least 72 hours.[2] Some protocols suggest drying at 80-100 °C for a minimum of 12 hours.[3]

• Drying PYR14-TFSI: Dry the PYR14-TFSI ionic liquid in a separate vial under vacuum at 120 °C for at least 24 hours.[4] Alternatively, a rotary evaporator can be used at gradually increasing temperatures up to 140°C under low pressure.[5]

4. Electrolyte Preparation (inside an Argon-filled glovebox):

• Transfer the dried PYR14-TFSI and LiTFSI into the glovebox without exposure to the ambient atmosphere.

• Allow the materials to cool to the glovebox temperature.

• Using the analytical balance, weigh the desired amount of dried PYR14-TFSI into a clean, dry glass vial.

• Calculate and weigh the corresponding amount of dried LiTFSI to achieve the target concentration (e.g., in molality (mol/kg) or weight percent).

• Add the weighed LiTFSI to the vial containing PYR14-TFSI.

• Add a magnetic stir bar to the vial and cap it tightly.

• Place the vial on a magnetic stirrer and stir the mixture until the LiTFSI is completely dissolved. Gentle heating (e.g., to 40-60 °C) can be applied to facilitate dissolution, but ensure the temperature remains well below the decomposition temperature of the components.

• Continue stirring for several hours (e.g., overnight) to ensure a homogeneous mixture.

• Once fully dissolved and homogeneous, the electrolyte is ready for characterization and use. Store the electrolyte in a tightly sealed container inside the glovebox.

Protocol 2: Characterization of Ionic Conductivity by Electrochemical Impedance Spectroscopy (EIS)

1. Equipment:

• Potentiostat with a frequency response analyzer (FRA)

• Temperature-controlled chamber or water bath

• Two-electrode conductivity cell (e.g., with platinum or stainless steel electrodes)

• The prepared LiTFSI-doped PYR14-TFSI electrolyte

2. Procedure:

• Inside the glovebox, assemble the conductivity cell with the prepared electrolyte.

• Seal the cell to prevent atmospheric contamination.

• Place the cell in the temperature-controlled chamber and allow it to equilibrate at the desired temperature for at least 1 hour.

• Connect the conductivity cell to the potentiostat.

• Perform an EIS measurement over a wide frequency range (e.g., 1 MHz to 1 Hz) with a small AC voltage amplitude (e.g., 10 mV).

• The impedance data is typically plotted as a Nyquist plot (Z' vs. -Z''). The bulk resistance (Rb) of the electrolyte is determined from the high-frequency intercept of the impedance spectrum with the real axis (Z').

• Calculate the ionic conductivity (σ) using the following formula: σ = L / (Rb * A) where L is the distance between the electrodes and A is the electrode area (these are constants for a given conductivity cell).

• Repeat the measurement at different temperatures to study the temperature dependence of ionic conductivity.

Protocol 3: Determination of Electrochemical Stability Window (ESW) by Linear Sweep Voltammetry (LSV)

1. Equipment:

• Potentiostat

• Three-electrode electrochemical cell

• Working electrode (e.g., glassy carbon, platinum, or nickel)[6]

• Reference electrode (e.g., lithium metal)

• Counter electrode (e.g., lithium metal or platinum foil)

• The prepared LiTFSI-doped PYR14-TFSI electrolyte

2. Procedure:

• Inside the glovebox, assemble the three-electrode cell with the working, reference, and counter electrodes immersed in the prepared electrolyte.

• Connect the cell to the potentiostat.

• To determine the anodic (oxidative) stability limit, perform a linear sweep voltammetry scan from the open-circuit potential (OCP) towards positive potentials at a slow scan rate (e.g., 0.5 mV/s or 1 mV/s).[6]

• The anodic stability limit is typically defined as the potential at which the current density reaches a certain threshold (e.g., 0.1 or 1 mA/cm²).

• To determine the cathodic (reductive) stability limit, use a fresh electrolyte and cell setup. Perform a linear sweep voltammetry scan from the OCP towards negative potentials at the same slow scan rate.

• The cathodic stability limit is the potential at which a significant reduction current is observed, often corresponding to the decomposition of the electrolyte components. The electrochemical stability window is the potential range between the anodic and cathodic limits.

Mandatory Visualization

Caption: Experimental workflow for the preparation of Li-salt doped PYR14-TFSI electrolytes.

References

• 1. Computational and experimental investigation of Li-doped ionic liquid electrolytes: [pyr14][TFSI], [pyr13][FSI], and [EMIM][BF4] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Pyrrolidinium FSI and TFSI-Based Polymerized Ionic Liquids as Electrolytes for High-Temperature Lithium-Ion Batteries [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. How to dry an ionic liquid? [ilschem.com]
• 6. researchgate.net [researchgate.net]

PYR14-TFSI: A Versatile Ionic Liquid for Advanced Electrochemical Reactions

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

N-butyl-N-methylpyrrolidinium bis(trifluoromethanesulfonyl)imide, commonly known as PYR14-TFSI, has emerged as a highly versatile and advantageous ionic liquid solvent for a wide array of electrochemical applications. Its unique combination of properties, including high thermal and electrochemical stability, low volatility, and good ionic conductivity, makes it a superior alternative to conventional organic solvents in various fields, from energy storage to electrodeposition. This document provides detailed application notes and protocols for utilizing PYR14-TFSI in key electrochemical reactions.

Key Properties and Advantages

PYR14-TFSI is a room-temperature ionic liquid composed of a pyrrolidinium (B1226570) cation and a bistriflimide anion. This structure imparts several beneficial characteristics:

• Wide Electrochemical Window: PYR14-TFSI exhibits a broad electrochemical stability window, typically around 5 V, enabling its use in high-voltage applications without solvent decomposition.[1][2][3]

• High Thermal Stability: It is thermally stable to high temperatures, with a decomposition temperature generally above 100°C, ensuring safe operation in demanding conditions.[1]

• Low Volatility and Non-Flammability: As an ionic liquid, it has negligible vapor pressure, reducing health and environmental hazards associated with volatile organic compounds (VOCs) and significantly improving the safety of electrochemical systems.[4][5][6]

• Good Ionic Conductivity: While its conductivity is generally lower than that of conventional organic electrolytes, it is sufficient for many applications and can be enhanced by the addition of co-solvents or by operating at elevated temperatures.[7][8][9][10]

• Chemical Stability: It demonstrates good chemical stability, particularly in the presence of highly reactive species such as lithium metal and superoxide (B77818) radicals, although some reactivity with superoxide has been noted.[6]

Physicochemical and Electrochemical Properties of PYR14-TFSI

The following table summarizes key quantitative data for PYR14-TFSI, providing a comparative overview of its properties.

Property	Value	Conditions	Reference
Ionic Conductivity	~1.90 - 2.31 mS/cm	25°C, with 1 M LiTFSI	[11]
Approaches 10⁻³ S/cm⁻¹	20°C, in binary mixture with PYR14IM14	[12]
Approaches 10⁻⁴ S/cm⁻¹	-20°C, in binary mixture with PYR14IM14	[12]
Viscosity	~70 mPa·s	-50°C, in mixture with γ-Butyrolactone	[13]
Electrochemical Window	~5 V	[2]
3.32 V vs. Zn/Zn²⁺	In a hybrid electrolyte with Zn(TFSI)₂ and AN	[14]
Melting Point	-18°C	Neat	[2]

Applications and Experimental Protocols

Electrodeposition of Metals

PYR14-TFSI is an excellent medium for the electrodeposition of metals, offering precise control over the morphology and quality of the deposited layer.[15] It is particularly beneficial for reactive metals like lithium, where it helps suppress dendrite formation.[16][17]

Experimental Protocol: Homogeneous Lithium Electrodeposition

This protocol describes the electrodeposition of lithium onto a nickel substrate using a PYR14-TFSI-based electrolyte.

Materials:

• Working Electrode: Nickel (Ni) foil

• Counter/Reference Electrode: Lithium (Li) foil

• Electrolyte: 1 M Lithium bis(trifluoromethanesulfonyl)imide (LiTFSI) in PYR14-TFSI

• Electrochemical Cell (e.g., coin cell, Swagelok-type cell)

• Argon-filled glovebox (for handling lithium and assembling the cell)

• Potentiostat/Galvanostat

Procedure:

• Electrolyte Preparation: Inside an argon-filled glovebox, dissolve the required amount of LiTFSI in PYR14-TFSI to obtain a 1 M solution. Stir until the salt is completely dissolved.

• Electrode Preparation: Cut the Ni and Li foils to the desired dimensions. Clean the Ni foil surface by sonicating in acetone, followed by ethanol, and then dry it under vacuum.

• Cell Assembly: Assemble the electrochemical cell in the glovebox in the following order: negative terminal, Li foil (counter/reference electrode), separator soaked in the electrolyte, Ni foil (working electrode), and positive terminal.

• Electrochemical Deposition:

  • Connect the cell to a potentiostat/galvanostat.

  • Perform galvanostatic plating of lithium onto the nickel electrode at a constant current density (e.g., 0.1 - 1.0 mA/cm²).

  • Monitor the voltage profile. A characteristic nucleation overpotential will be observed, followed by a stable plating voltage.

• Characterization: After deposition, disassemble the cell inside the glovebox. The deposited lithium can be characterized using techniques like Scanning Electron Microscopy (SEM) to observe its morphology.

Workflow for Lithium Electrodeposition

Workflow for Lithium Electrodeposition.

Lithium-ion and Lithium-metal Batteries

PYR14-TFSI is a promising electrolyte solvent for next-generation lithium batteries due to its safety and stability.[4] It can be used in both liquid and quasi-solid-state (gel polymer) configurations.

Experimental Protocol: Assembly and Testing of a Li-metal/LiFePO₄ (LFP) Cell

This protocol outlines the fabrication and testing of a laboratory-scale Li-metal battery using a PYR14-TFSI-based electrolyte.

Materials:

• Anode: Lithium metal foil

• Cathode: LiFePO₄ coated on aluminum foil

• Separator: Microporous polymer separator (e.g., Celgard)

• Electrolyte: 1 M LiTFSI in PYR14-TFSI

• Cell components (e.g., coin cell parts)

• Battery cycler

Procedure:

• Electrode and Separator Preparation: Punch circular electrodes from the Li metal foil and the LFP cathode sheet. Cut the separator to a slightly larger diameter than the electrodes. Dry all components under vacuum at an appropriate temperature (e.g., 80-120°C) to remove any moisture.

• Cell Assembly (in an Argon-filled glovebox):

  • Place the LFP cathode in the positive can of the coin cell.

  • Add a few drops of the electrolyte onto the cathode surface.

  • Place the separator on top of the cathode.

  • Add a few more drops of electrolyte to the separator.

  • Place the Li metal anode on the separator.

  • Place a spacer and a spring on top of the anode.

  • Close the coin cell with the negative can and crimp it.

• Electrochemical Cycling:

  • Let the cell rest for several hours to ensure good wetting of the electrodes.

  • Connect the cell to a battery cycler.

  • Perform galvanostatic charge-discharge cycling at a specific C-rate (e.g., C/10 for initial cycles) within a defined voltage window (e.g., 2.5 V to 4.2 V for LFP).

  • Record the specific capacity, coulombic efficiency, and capacity retention over multiple cycles.

Logical Flow for Battery Assembly and Testing

Battery Assembly and Testing Workflow.

Electrochemical Capacitors (Supercapacitors)

The wide potential window of PYR14-TFSI allows for the fabrication of high-voltage electric double-layer capacitors (EDLCs) with enhanced energy density.

Experimental Protocol: Fabrication and Characterization of a Symmetric EDLC

This protocol details the assembly and testing of a symmetric EDLC using activated carbon electrodes.

Materials:

• Electrodes: Activated carbon coated on a current collector

• Electrolyte: 1 M solution of a pyrrolidinium salt (e.g., PYR14-TFSI itself or with a dissolved salt like tetraethylammonium (B1195904) tetrafluoroborate) in PYR14-TFSI

• Separator: Porous membrane (e.g., filter paper)

• Electrochemical cell (e.g., two-electrode Swagelok-type cell)

• Potentiostat/Galvanostat with impedance spectroscopy capabilities

Procedure:

• Electrode Preparation: Prepare two identical activated carbon electrodes of a known mass and area. Dry them thoroughly under vacuum.

• Cell Assembly:

  • In a dry environment, assemble a symmetric two-electrode cell by sandwiching a separator soaked in the electrolyte between the two activated carbon electrodes.

• Electrochemical Characterization:

  • Cyclic Voltammetry (CV): Perform CV scans at different scan rates (e.g., 5 to 100 mV/s) to determine the specific capacitance and the stability window. The CV curve should be close to a rectangular shape for ideal capacitive behavior.

  • Galvanostatic Charge-Discharge (GCD): Cycle the cell at various current densities to calculate the specific capacitance from the discharge curves.

  • Electrochemical Impedance Spectroscopy (EIS): Perform EIS to determine the equivalent series resistance (ESR) and to study the ion transport properties at the electrode-electrolyte interface.

EDLC Characterization Pathway

EDLC Fabrication and Characterization Pathway.

Electrochemical Reduction of CO₂

Ionic liquids like PYR14-TFSI can play a crucial role in the electrochemical reduction of carbon dioxide (CO₂ER) by enhancing CO₂ solubility and modifying the reaction pathway.

Experimental Protocol: CO₂ Reduction in a PYR14-TFSI-based Electrolyte

This protocol provides a general framework for conducting CO₂ER experiments.

Materials:

• Working Electrode: A suitable catalyst (e.g., Ag, Cu, or Au foil)

• Counter Electrode: Platinum (Pt) wire or foil

• Reference Electrode: Ag/Ag⁺ or Saturated Calomel Electrode (SCE)

• Electrolyte: PYR14-TFSI saturated with CO₂ (often with a supporting electrolyte like tetrabutylammonium (B224687) hexafluorophosphate, and a proton source like water)

• H-type electrochemical cell (to separate the anodic and cathodic compartments)

• Gas delivery system for bubbling CO₂

• Gas chromatograph (GC) for product analysis

Procedure:

• Electrolyte Preparation: Prepare the electrolyte solution and saturate it with high-purity CO₂ by bubbling the gas through it for at least 30 minutes.

• Cell Setup: Assemble the H-type cell with the working electrode in one compartment and the counter and reference electrodes in the other. Ensure the compartments are separated by a proton exchange membrane or a glass frit. Continuously bubble CO₂ through the catholyte during the experiment.

• Electrochemical Reduction:

  • Perform linear sweep voltammetry (LSV) under a CO₂ atmosphere to determine the onset potential for CO₂ reduction.

  • Conduct controlled potential electrolysis (chronoamperometry) at a fixed potential for a specific duration to generate products.

• Product Analysis:

  • Gaseous Products: Analyze the headspace of the cathodic compartment using a gas chromatograph to quantify products like carbon monoxide (CO), methane (B114726) (CH₄), and ethylene (B1197577) (C₂H₄).

  • Liquid Products: Analyze the electrolyte using techniques like Nuclear Magnetic Resonance (NMR) or High-Performance Liquid Chromatography (HPLC) to detect products such as formate, acetate, and alcohols.

• Data Analysis: Calculate the Faradaic efficiency for each product to evaluate the selectivity of the catalyst in the PYR14-TFSI electrolyte.

Safety and Handling

• PYR14-TFSI is generally considered to be of low toxicity. However, it is good practice to handle it in a well-ventilated area and wear appropriate personal protective equipment (PPE), including gloves and safety glasses.

• The ionic liquid is hygroscopic and should be stored in a dry, inert atmosphere (e.g., in a glovebox or a desiccator) to minimize water absorption, which can affect its electrochemical properties.

• For applications involving lithium metal, all procedures must be carried out in an inert atmosphere (e.g., an argon-filled glovebox) with very low moisture and oxygen levels (<0.5 ppm) to prevent hazardous reactions.

By following these guidelines and protocols, researchers can effectively leverage the unique properties of PYR14-TFSI to advance their work in various electrochemical fields.

References

• 1. mdpi.com [mdpi.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. mdpi.com [mdpi.com]
• 4. Explorative Approaches for Safer, Scalable, Lithium Battery Solid Electrolyte Technologies | IEEE Conference Publication | IEEE Xplore [ieeexplore.ieee.org]
• 5. researchgate.net [researchgate.net]
• 6. portal.fis.tum.de [portal.fis.tum.de]
• 7. Computational and experimental investigation of Li-doped ionic liquid electrolytes: [pyr14][TFSI], [pyr13][FSI], and [EMIM][BF4] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. Developing high voltage Zn(TFSI)2/Pyr14TFSI/AN hybrid electrolyte for a carbon-based Zn-ion hybrid capacitor - Nanoscale (RSC Publishing) [pubs.rsc.org]
• 15. March Newsletter - PYR14 TFSI - Solvionic [solvionic.com]
• 16. Homogeneous lithium electrodeposition with pyrrolidinium-based ionic liquid electrolytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols for Electrochemical Impedance Spectroscopy of PYR14-TFSI Systems

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-butyl-N-methylpyrrolidinium bis(trifluoromethylsulfonyl)imide (PYR14-TFSI) is a room-temperature ionic liquid (IL) that has garnered significant interest as an electrolyte in various electrochemical devices, including lithium-ion batteries, supercapacitors, and sensors.[1][2] Its favorable properties, such as high thermal stability, a wide electrochemical window, non-flammability, and low volatility, make it a promising alternative to conventional organic electrolytes.[1] Electrochemical Impedance Spectroscopy (EIS) is a powerful, non-destructive technique used to probe the electrochemical properties of materials and interfaces.[3][4] This application note provides a detailed overview and experimental protocols for characterizing PYR14-TFSI systems using EIS.

Core Principles of Electrochemical Impedance Spectroscopy

EIS involves applying a small amplitude sinusoidal AC voltage (or current) signal to an electrochemical cell over a wide range of frequencies.[5] The resulting AC current (or voltage) response is measured, and the impedance (Z), a complex quantity, is calculated at each frequency. The impedance is composed of a real part (Z') and an imaginary part (Z'').

Plotting -Z'' versus Z' yields a Nyquist plot, which can reveal information about different electrochemical processes occurring within the cell, such as charge transfer resistance, double-layer capacitance, and diffusion.[6] Alternatively, plotting the magnitude and phase angle of the impedance versus frequency results in a Bode plot, which provides a clear view of the frequency-dependent behavior of the system.[6]

Data Presentation: Properties of PYR14-TFSI Systems

The following tables summarize key quantitative data for PYR14-TFSI and its mixtures, as reported in the literature.

Table 1: Physicochemical Properties of Neat PYR14-TFSI

Property	Value	Temperature (°C)	Reference
Ionic Conductivity	2.12 mS/cm	20	[6]
Density	1.40 g/cm³	23	[6]
Viscosity	94.4 cP	20	[6]
Electrochemical Window	5.3 V	Room Temperature	[6]

Table 2: Ionic Conductivity of PYR14-TFSI with LiTFSI

LiTFSI Concentration (molality)	Ionic Conductivity (mS/cm)	Temperature (°C)	Reference
0 (Neat)	~2.2	25	[7]
0.5	~1.0	25	[7]

Table 3: Viscosity of PYR14-TFSI with LiTFSI at 25 °C

LiTFSI Concentration (molality)	Viscosity (cP)	Reference
0 (Neat)	~90	[7]
0.5	~200	[7]

Experimental Protocols

I. Measurement of Ionic Conductivity of PYR14-TFSI

This protocol outlines the steps to determine the bulk ionic conductivity of neat or salt-containing PYR14-TFSI.

1. Materials and Equipment:

• PYR14-TFSI (high purity, <20 ppm water)

• Conductivity cell with two parallel, blocking electrodes (e.g., platinum or stainless steel) of a known cell constant.

• Potentiostat/Galvanostat with a Frequency Response Analyzer (FRA) module.

• Temperature-controlled environment (e.g., oven or climate chamber).

• Inert atmosphere glovebox (for handling moisture-sensitive samples).

2. Experimental Workflow:

Caption: Experimental workflow for determining the ionic conductivity of PYR14-TFSI using EIS.

3. Detailed Procedure:

• Sample Preparation: Dry the PYR14-TFSI under vacuum at an elevated temperature (e.g., 120 °C) for at least 24 hours to remove residual water. All subsequent handling of the ionic liquid should be performed in an inert atmosphere.

• Cell Assembly: Assemble the conductivity cell with the PYR14-TFSI electrolyte inside the glovebox.

• Temperature Equilibration: Place the cell in the temperature-controlled environment and allow it to equilibrate at the desired temperature.

• EIS Measurement:

  • Connect the conductivity cell to the potentiostat.

  • Set the EIS parameters:

    • Frequency Range: Typically from 1 MHz down to 1 Hz.

    • AC Amplitude: A small perturbation voltage, typically 10 mV, is used to ensure a linear response.

    • DC Potential: 0 V (open circuit potential).

  • Run the EIS experiment and record the impedance data.

• Data Analysis:

  • Plot the Nyquist plot (Z' vs. -Z'').

  • The bulk resistance (R_b) of the electrolyte is determined from the high-frequency intercept of the impedance spectrum with the real axis (Z').

  • Calculate the ionic conductivity (σ) using the following equation: σ = L / (R_b * A) where L is the distance between the electrodes and A is the electrode area (L/A is the cell constant).

II. Interfacial Analysis of PYR14-TFSI in an Electrochemical Cell

This protocol describes the use of EIS to study the interface between an electrode and the PYR14-TFSI electrolyte, which is crucial for applications like batteries and supercapacitors.

1. Materials and Equipment:

• Three-electrode electrochemical cell (working, counter, and reference electrodes). The choice of electrodes depends on the specific application (e.g., lithium metal, graphite, activated carbon).

• PYR14-TFSI based electrolyte (with or without dissolved salts like LiTFSI).

• Potentiostat/Galvanostat with FRA.

• Inert atmosphere glovebox.

2. Logical Relationship of Cell Components:

Caption: Logical relationship of components for EIS analysis of an electrochemical interface.

3. Detailed Procedure:

• Cell Assembly: Assemble the three-electrode cell inside a glovebox, ensuring proper placement of the electrodes and filling with the PYR14-TFSI electrolyte.

• System Equilibration: Allow the cell to rest at open circuit potential (OCP) for a period to ensure a stable interface.

• EIS Measurement:

  • Connect the cell to the potentiostat.

  • Set the EIS parameters:

    • Frequency Range: A wider range is typically used for interfacial analysis, for example, from 100 kHz down to 10 mHz or lower, to capture both fast (charge transfer) and slow (diffusion) processes.[5]

    • AC Amplitude: 5-10 mV.

    • DC Potential: The experiment can be performed at OCP or at a specific DC potential relevant to the device's operation (e.g., during charging or discharging).

  • Perform the EIS measurement.

• Data Analysis using Equivalent Circuit Modeling:

  • The obtained impedance data is typically analyzed by fitting it to an equivalent electrical circuit model.[6] A common model for an electrode/electrolyte interface is the Randles circuit.

  • Common Equivalent Circuit Elements:

    • R_s (or R_e): Solution or electrolyte resistance.

    • R_ct: Charge transfer resistance, related to the kinetics of the electrochemical reaction at the interface.

    • CPE (or C_dl): Constant Phase Element, representing the non-ideal double-layer capacitance at the electrode surface.

    • W: Warburg element, representing the impedance due to the diffusion of ions.

  • Software packages are used to fit the experimental data to the chosen equivalent circuit model, providing quantitative values for the different resistive and capacitive elements.

Conclusion

Electrochemical Impedance Spectroscopy is an indispensable tool for the characterization of PYR14-TFSI ionic liquid systems. By following the detailed protocols provided, researchers can obtain valuable insights into the bulk properties of the electrolyte and the complex interfacial phenomena occurring in electrochemical devices. The quantitative data presented in the tables serves as a useful reference for comparing experimental results and for the design of next-generation energy storage and sensing technologies.

References

• 1. arts.units.it [arts.units.it]
• 2. arxiv.org [arxiv.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Basics of EIS: Electrochemical Research-Impedance Gamry Instruments [gamry.com]
• 5. Computational and experimental investigation of Li-doped ionic liquid electrolytes: [pyr14][TFSI], [pyr13][FSI], and [EMIM][BF4] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pure.au.dk [pure.au.dk]
• 7. A Comparative Study of Equivalent Circuit Models for Electro-Chemical Impedance Spectroscopy Analysis of Proton Exchange Membrane Fuel Cells [mdpi.com]

Application Notes and Protocols for PYR14-TFSI in High-Temperature Lithium Batteries

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the utilization of N-butyl-N-methylpyrrolidinium bis(trifluoromethanesulfonyl)imide (PYR14-TFSI) as an electrolyte component in high-temperature lithium-ion batteries. This document outlines the key physicochemical properties, detailed experimental protocols for electrolyte preparation and cell assembly, and standard procedures for electrochemical characterization.

Introduction to PYR14-TFSI for High-Temperature Applications

PYR14-TFSI is a hydrophobic ionic liquid renowned for its high thermal stability, wide electrochemical window, and non-flammability, making it a promising electrolyte candidate for lithium-ion batteries operating at elevated temperatures (typically >60°C). Conventional carbonate-based electrolytes are prone to volatility and flammability, posing significant safety risks at higher temperatures. PYR14-TFSI-based electrolytes can mitigate these issues, enabling safer and more stable battery performance in demanding environments.

Physicochemical and Electrochemical Properties

The following tables summarize the key quantitative data for PYR14-TFSI-based electrolytes. These values are compiled from various studies and can be used for comparison and as a baseline for new electrolyte formulations.

Table 1: Physicochemical Properties of PYR14-TFSI Based Electrolytes

Property	Value	Temperature (°C)	Notes
Ionic Conductivity
Neat PYR14-TFSI	~2.0 mS/cm	20	[1]
Neat PYR14-TFSI	~7.0 mS/cm	60	[1]
1 M LiTFSI in PYR14-TFSI	Varies with LiTFSI concentration	Ambient	[2][3]
Thermal Stability
Onset of Decomposition	~350-385 °C	-	For neat PYR14-TFSI.[1]
With LiTFSI	>300 °C	-	[4]
Electrochemical Stability Window
Anodic Limit	~5 V vs. Li/Li+	Room Temperature	[5]
Cathodic Limit	Reversible Li plating/stripping	Room Temperature	[6]

Table 2: Electrochemical Performance of Lithium Batteries with PYR14-TFSI Electrolytes at High Temperatures

Cell Configuration	Temperature (°C)	C-Rate	Initial Discharge Capacity	Cycle Life	Reference
Li/LiFePO4	40	0.2C	~140 mAh/g	-	[5]
Li/LiCoO2	100	-	-	Stable for 500 cycles	[5]
Graphite/LNMO	55	0.5C	-	>99.5% Coulombic Efficiency over 1000 cycles	[7]

Experimental Protocols

This section provides detailed, step-by-step protocols for key experiments involving PYR14-TFSI-based electrolytes for high-temperature lithium batteries.

Protocol for Electrolyte Preparation (1 M LiTFSI in PYR14-TFSI)

Materials:

• N-butyl-N-methylpyrrolidinium bis(trifluoromethanesulfonyl)imide (PYR14-TFSI), battery grade

• Lithium bis(trifluoromethanesulfonyl)imide (LiTFSI), battery grade, dried under vacuum at 120°C for 24 hours

• Anhydrous solvent (e.g., acetonitrile) for transfer, if necessary

• Argon-filled glovebox with O2 and H2O levels < 1 ppm

Equipment:

• Analytical balance

• Volumetric flask

• Magnetic stirrer and stir bar

• Spatula

• Pipettes

Procedure:

• Transfer the required amounts of PYR14-TFSI and dried LiTFSI into an argon-filled glovebox.

• Calculate the mass of LiTFSI and the volume of PYR14-TFSI needed to achieve a 1 M concentration.

• Accurately weigh the LiTFSI and transfer it to a volumetric flask.

• Add the calculated volume of PYR14-TFSI to the volumetric flask.

• Add a magnetic stir bar to the flask.

• Stir the mixture on a magnetic stirrer until the LiTFSI is completely dissolved. This may take several hours. Gentle heating (e.g., 40-50°C) can be applied to expedite dissolution.

• Once fully dissolved, store the electrolyte in a tightly sealed container inside the glovebox.

Protocol for CR2032 Coin Cell Assembly for High-Temperature Testing

Materials:

• Cathode (e.g., LiFePO4 coated on aluminum foil)

• Anode (e.g., Lithium metal foil)

• Separator (e.g., glass fiber or polypropylene)

• PYR14-TFSI based electrolyte

• CR2032 coin cell components (case, spacer, spring, gasket)

Equipment:

• Coin cell crimper

• Tweezers

• Pipette

• Vacuum oven

Procedure:

• Dry all cell components, including the cathode, separator, and coin cell parts, in a vacuum oven at an appropriate temperature (e.g., 80-120°C) for at least 12 hours to remove moisture.

• Transfer all dried components and the prepared electrolyte into an argon-filled glovebox.

• Place the cathode into the bottom case of the coin cell.

• Add a few drops of the PYR14-TFSI electrolyte onto the cathode surface to ensure good wetting.

• Place the separator on top of the wetted cathode.

• Add another few drops of electrolyte onto the separator.

• Place the lithium metal anode on top of the separator.

• Add a spacer disc and then the spring.

• Carefully place the gasket and the top cap.

• Crimp the coin cell using the coin cell crimper to ensure a hermetic seal.

• Let the assembled cell rest for several hours before testing to ensure complete electrolyte wetting of the electrodes.

Protocol for Electrochemical Impedance Spectroscopy (EIS) at High Temperatures

Equipment:

• Potentiostat with EIS capability

• Temperature-controlled chamber or oven

• Assembled coin cell

Procedure:

• Place the assembled coin cell in the temperature-controlled chamber and connect it to the potentiostat.

• Set the desired high temperature (e.g., 60°C, 80°C, or 100°C) and allow the cell to equilibrate for at least 1 hour.[5]

• Set the EIS parameters on the potentiostat software. A typical frequency range is 100 kHz to 10 mHz with an AC amplitude of 5-10 mV.[8]

• Run the EIS measurement at the open-circuit voltage (OCV) of the cell.

• The resulting Nyquist plot can be used to analyze the different impedance contributions within the battery, such as electrolyte resistance, charge transfer resistance, and solid electrolyte interphase (SEI) resistance.[8][9]

Protocol for Cyclic Voltammetry (CV)

Equipment:

• Potentiostat

• Temperature-controlled chamber

• Assembled three-electrode or two-electrode cell

Procedure:

• Place the cell in the temperature-controlled chamber and allow it to reach the desired temperature.

• Set the CV parameters, including the vertex potentials (voltage window), scan rate (e.g., 0.1 mV/s to 50 mV/s), and number of cycles.[1][6][10][11]

• The voltage window should be set within the electrochemical stability window of the electrolyte and the active materials.

• Run the CV to investigate the redox behavior of the electrode materials at high temperatures.

Protocol for Long-Term Galvanostatic Cycling at High Temperatures

Equipment:

• Battery cycler

• Temperature-controlled chamber

Procedure:

• Place the assembled coin cell in the temperature-controlled chamber and connect it to the battery cycler.

• Set the desired temperature and allow the cell to stabilize.

• Set the galvanostatic cycling parameters:

  • Charge and discharge current (C-rate, e.g., C/10, C/5, 1C).[5]

  • Upper and lower voltage cut-offs.

  • Number of cycles.

• Start the cycling test. The capacity retention and coulombic efficiency over a large number of cycles will determine the long-term stability of the battery with the PYR14-TFSI electrolyte at high temperatures.

Visualizations

The following diagrams illustrate key concepts and workflows related to the use of PYR14-TFSI in high-temperature lithium batteries.

Caption: Molecular structures of the PYR14+ cation and TFSI- anion.

Caption: Experimental workflow for high-temperature battery testing.

Caption: Logical relationship of PYR14-TFSI benefits at high temperatures.

References

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. static.igem.org [static.igem.org]
• 4. researchgate.net [researchgate.net]
• 5. Synthesis of Ionic Liquid Based Electrolytes, Assembly of Li-ion Batteries, and Measurements of Performance at High Temperature [jove.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. jecst.org [jecst.org]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]

Application Notes and Protocols for PYR14-TFSI Electrolyte in Li-O₂ Battery Research

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of N-butyl-N-methylpyrrolidinium bis(trifluoromethanesulfonyl)imide (PYR14-TFSI) as an electrolyte in lithium-oxygen (Li-O₂) battery research. This document includes key performance data, detailed experimental protocols for battery assembly and electrochemical analysis, and visualizations of the underlying processes to guide researchers in this field.

Introduction to PYR14-TFSI in Li-O₂ Batteries

PYR14-TFSI is an ionic liquid (IL) that has garnered significant interest as a promising electrolyte for Li-O₂ batteries due to its unique properties. Unlike traditional organic solvent-based electrolytes, PYR14-TFSI offers non-volatility, non-flammability, high thermal stability, and good oxygen solubility.[1] These characteristics are critical for developing safer and more stable high-energy-density Li-O₂ batteries. The electrochemical stability of the PYR14 cation and the TFSI anion plays a crucial role in the battery's performance, although the cation has been observed to decompose under certain high-potential conditions.[2][3] Understanding the behavior of PYR14-TFSI at the electrode-electrolyte interface is key to optimizing Li-O₂ cell performance.

Performance Data of PYR14-TFSI Based Electrolytes

The performance of Li-O₂ batteries utilizing PYR14-TFSI-based electrolytes is influenced by various factors, including the concentration of the lithium salt (commonly LiTFSI), the operating current density, and the composition of the electrolyte (pure IL vs. mixtures). The following tables summarize key quantitative data from the literature to provide a comparative overview.

Table 1: Ionic Conductivity of PYR14-TFSI Based Electrolytes

Electrolyte Composition	Temperature (°C)	Ionic Conductivity (mS/cm)
Neat PYR14-TFSI	20	~2.0
Neat PYR14-TFSI	60	~7.0
PYR14-TFSI with 0.5 M LiTFSI	25	Not specified
Quasi-solid-state (PYR14-TFSI + nano-fumed silica)	Room Temperature	0.46

Table 2: Electrochemical Performance of Li-O₂ Cells with PYR14-TFSI Based Electrolytes

Cathode Material	Electrolyte Composition	Current Density	Discharge Capacity (mAh/g)	Coulombic Efficiency (%)	Cycle Life
3DOm Carbon	0.1 M LiClO4 in PYR14-TFSI	100 mA/g	Not specified	Not specified	Not specified
Graphite	1 M LiTFSI in PYR14-TFSI	100 mA/g (after 1st cycle)	Not specified	>95% after 50 cycles[4]	Stable for 50 cycles[4]
Not specified	PYR14-TFSI/DOL (3:1) with 2.0 M LiTFSI	Not specified	Not specified	~98%[5]	Not specified

Experimental Protocols

Detailed methodologies for key experiments are provided below to ensure reproducibility and accurate assessment of PYR14-TFSI electrolytes in Li-O₂ batteries.

Li-O₂ Battery Assembly Protocol

This protocol outlines the assembly of a Swagelok-type cell for testing PYR14-TFSI based electrolytes. All assembly steps should be performed in an argon-filled glovebox with H₂O and O₂ levels below 0.1 ppm.

Materials and Equipment:

• Lithium metal foil (anode)

• Porous carbon cathode (e.g., 3DOm carbon mixed with PTFE binder on Ni foam)[6]

• Celgard 2400 separator

• PYR14-TFSI electrolyte with dissolved lithium salt (e.g., 0.1 M LiTFSI or LiClO4)

• Swagelok-type cell components

• Potentiostat/galvanostat

Procedure:

• Electrolyte Preparation: Dry the PYR14-TFSI ionic liquid and the lithium salt (e.g., LiClO4) under vacuum at 80°C for at least 48 hours before mixing to remove any residual water.[6] Prepare the electrolyte solution by dissolving the lithium salt in PYR14-TFSI to the desired concentration (e.g., 0.1 M) inside the glovebox.

• Cathode Preparation: Mix the carbon cathode material with a binder (e.g., 95:5 wt% carbon:PTFE) in a solvent like isopropyl alcohol.[6] Sonicate the mixture for 60 minutes to form a slurry.[6] Deposit the slurry onto a current collector (e.g., compressed Ni foam) and dry under vacuum at 100°C for 12 hours.[6] The typical loading density is 0.20 to 0.25 mg/cm².[6]

• Cell Assembly:

  • Place a lithium metal disc as the anode at the bottom of the Swagelok cell.

  • Add a separator (e.g., Celgard 2400) on top of the lithium anode.

  • Add a few drops (approximately 200 µL) of the prepared PYR14-TFSI electrolyte to wet the separator.[6]

  • Place the prepared porous carbon cathode on top of the wetted separator.

  • Complete the cell assembly with a current collector and seal the Swagelok-type cell.

• Electrochemical Testing: Connect the assembled cell to a potentiostat/galvanostat for electrochemical measurements such as galvanostatic cycling, cyclic voltammetry, and electrochemical impedance spectroscopy.

Li-O₂ Battery Assembly Workflow

Cyclic Voltammetry (CV) Protocol

CV is used to study the electrochemical stability of the electrolyte and the kinetics of the oxygen reduction reaction (ORR) and oxygen evolution reaction (OER).

Procedure:

• Assemble a three-electrode cell inside a glovebox with a working electrode (e.g., glassy carbon or gold), a lithium metal reference electrode, and a lithium metal counter electrode.

• Fill the cell with the O₂-saturated PYR14-TFSI electrolyte containing the lithium salt.

• Connect the cell to a potentiostat.

• Perform the CV scan within a defined potential window (e.g., 2.0 V to 4.5 V vs. Li/Li⁺) at a specific scan rate (e.g., 50 mV/s).[1][7]

• Analyze the resulting voltammogram for ORR and OER peaks. In the absence of Li⁺, a reversible O₂/O₂⁻ couple is often observed.[8] In the presence of Li⁺, the ORR can proceed via a two-electron pathway to form Li₂O₂.[9]

Rotating Ring-Disk Electrode (RRDE) Protocol

RRDE is a powerful technique to study the ORR mechanism and quantify the formation of soluble intermediates like lithium superoxide (B77818) (LiO₂).

Procedure:

• Use an RRDE setup with a disk electrode (e.g., glassy carbon or gold) and a ring electrode (e.g., platinum).[10]

• Polish the electrodes to a mirror finish before each experiment.

• Assemble the electrochemical cell with the RRDE as the working electrode, a reference electrode, and a counter electrode in an O₂-saturated PYR14-TFSI electrolyte.

• Set the rotation speed of the electrode (e.g., 500-3000 RPM).[10]

• Scan the disk potential in the cathodic direction (e.g., from open circuit potential down to 1.8 V vs. Li/Li⁺) while holding the ring at a potential suitable for oxidizing any superoxide formed at the disk (e.g., 3.0 V vs. Li/Li⁺).[8]

• The disk current corresponds to the ORR, while the ring current indicates the detection of soluble superoxide species.[8]

RRDE Experimental Concept

In Situ Fourier-Transform Infrared (FTIR) Spectroscopy Protocol

In situ FTIR spectroscopy allows for the real-time monitoring of changes in the electrolyte and at the electrode surface during battery operation, providing insights into electrolyte decomposition and the formation of discharge products.

Procedure:

• Utilize a spectro-electrochemical cell designed for in situ FTIR measurements, often employing an attenuated total reflectance (ATR) setup.

• The working electrode is typically a thin film of a catalyst (e.g., gold) deposited on the ATR crystal.

• Assemble the cell with a lithium counter/reference electrode and the PYR14-TFSI electrolyte.

• Acquire a reference spectrum at the open-circuit potential.

• Apply a potential program (e.g., stepping the potential to induce ORR and OER) while continuously collecting FTIR spectra.

• Analyze the differential absorbance spectra to identify the formation of new species (e.g., CO₂ and H₂O from electrolyte decomposition at high potentials) and the consumption of reactants.[1][2]

Reaction Mechanisms in PYR14-TFSI Electrolyte

The ORR in Li-O₂ batteries with PYR14-TFSI electrolyte can proceed through different pathways depending on the presence and concentration of Li⁺ ions.

• In the absence of Li⁺: The ORR is generally a one-electron process, leading to the formation of a stable superoxide radical (O₂⁻), which is stabilized by the large PYR14⁺ cation.[9] This reaction is often reversible.

• In the presence of Li⁺: The ORR becomes more complex. The strong Lewis acidity of Li⁺ leads to the formation of lithium superoxide (LiO₂), which can then disproportionate to form solid lithium peroxide (Li₂O₂) and O₂.[11] At higher Li⁺ concentrations, the direct two-electron reduction to Li₂O₂ on the electrode surface becomes more dominant.[9]

ORR Mechanisms in PYR14-TFSI

Stability and Decomposition of PYR14-TFSI

While the TFSI anion is generally stable, the PYR14 cation can undergo decomposition at high potentials (e.g., above 4.3 V vs. Li/Li⁺), especially in the presence of oxygen.[1][2] This decomposition can lead to the formation of CO₂ and H₂O, which can be detrimental to the long-term cycling stability of the Li-O₂ battery.[1] The presence of Li⁺ ions can also influence the decomposition process.[1] Therefore, limiting the charging voltage is crucial to mitigate electrolyte degradation.

Conclusion

PYR14-TFSI is a promising but complex electrolyte for Li-O₂ battery research. Its favorable properties of low volatility and high stability must be carefully balanced against its potential for cation decomposition at high voltages. The experimental protocols and data presented in these notes provide a foundation for researchers to systematically investigate and optimize the performance of Li-O₂ batteries using PYR14-TFSI-based electrolytes. Future research should focus on enhancing the stability of the ionic liquid, possibly through additives or modifications to the cation structure, to enable long-lasting, high-performance Li-O₂ batteries.

References

• 1. ri.conicet.gov.ar [ri.conicet.gov.ar]
• 2. researchgate.net [researchgate.net]
• 3. In situ infrared spectroscopy study of PYR14TFSI ionic liquid stability for Li–O2 battery [ri.conicet.gov.ar]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. pstorage-acs-6854636.s3.amazonaws.com [pstorage-acs-6854636.s3.amazonaws.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. azom.com [azom.com]
• 11. researchgate.net [researchgate.net]

Technical Notes & Optimization

improving ionic conductivity of PYR14-TFSI electrolytes

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers and professionals working with N-methyl-N-butylpyrrolidinium bis(trifluoromethanesulfonyl)imide (PYR14-TFSI) ionic liquid electrolytes.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My PYR14-TFSI electrolyte exhibits low ionic conductivity at room temperature. How can I improve it?

A1: Low room-temperature ionic conductivity is a known characteristic of PYR14-TFSI. Several strategies can be employed to enhance it:

• Addition of Lithium Salts: Doping the electrolyte with a lithium salt, such as lithium bis(trifluoromethanesulfonyl)imide (LiTFSI), introduces additional charge carriers. However, the conductivity increase is not always linear with concentration. The contribution of Li+ to ionic conductivity tends to saturate at a mole fraction of around 0.10.[1] Exceeding this can lead to the formation of ion aggregates, which hinders ion mobility.

• Incorporation of Solvents: Creating binary or ternary mixtures with organic carbonates like ethylene (B1197577) carbonate (EC) and dimethyl carbonate (DMC) can significantly decrease viscosity and, consequently, improve ionic conductivity.[2]

• Temperature Increase: The ionic conductivity of PYR14-TFSI is highly dependent on temperature. Increasing the operating temperature will decrease the electrolyte's viscosity and increase ion mobility.[3][4] For instance, some polymer electrolytes based on PYR14-TFSI can reach conductivities of 1 mS/cm at 100°C.[5]

• Formulating Polymerized Ionic Liquid Electrolytes (PILel): For applications requiring a solid or quasi-solid state, creating a ternary system with a polymerized ionic liquid (PIL) can be effective. A PILel composed of a poly(diallyldimethylammonium) (poly(DDA)) matrix, PYR14-TFSI, and LiTFSI has shown promising conductivity.[5]

• Addition of Nanoparticles: Dispersing ceramic nanoparticles, such as Al2O3, can sometimes enhance ionic conductivity, although the mechanism is complex and results can vary.[5]

Q2: I've added LiTFSI to my PYR14-TFSI, but the conductivity is lower than expected. What could be the issue?

A2: Several factors could contribute to lower-than-expected conductivity:

• High LiTFSI Concentration: As mentioned, an excessively high concentration of LiTFSI can lead to increased viscosity and the formation of ion aggregates, which reduces the number of effective charge carriers and their mobility.[1] It is crucial to optimize the salt concentration.

• Impurity Contamination: Water and other impurities can significantly affect the electrochemical properties of the electrolyte. Ensure that the PYR14-TFSI and LiTFSI are thoroughly dried and handled in an inert atmosphere (e.g., an argon-filled glovebox).

• Inaccurate Measurement Technique: Ionic conductivity measurements are sensitive to the experimental setup. Ensure your conductivity cell is properly calibrated, and that you are using a suitable technique like Electrochemical Impedance Spectroscopy (EIS) over an appropriate frequency range.

Q3: My electrolyte's performance is degrading over time during cycling. What are the potential causes?

A3: Performance degradation can stem from several sources:

• Electrochemical Stability: Although PYR14-TFSI has a relatively wide electrochemical stability window, it can decompose at high voltages.[5][6] The TFSI anion may be prone to reduction at certain potentials.[5] It is important to operate within the stable voltage range of the electrolyte.

• Interfacial Resistance: An increase in interfacial resistance between the electrolyte and the electrodes can occur during cycling.[5] This can be influenced by the composition of the electrolyte and the nature of the electrode materials.

• Polysulfide Shuttle Effect (in Li-S Batteries): When used in lithium-sulfur batteries, the dissolution of lithium polysulfides into the electrolyte can lead to the "shuttle" effect, causing a progressive loss of active material from the cathode and rapid capacity fading.[7]

Q4: What is the expected ionic conductivity of a quasi-solid-state PYR14-TFSI electrolyte?

A4: The ionic conductivity will depend on the specific formulation. As a point of reference, a quasi-solid-state electrolyte (QSSE) fabricated from PYR14-TFSI and nano-fumed silica (B1680970) has demonstrated an ionic conductivity of 4.6 × 10⁻⁴ S/cm at room temperature.[6]

Quantitative Data Summary

The following tables summarize key quantitative data for PYR14-TFSI based electrolytes.

Electrolyte System	Temperature (°C)	Ionic Conductivity (S/cm)	Notes	Reference
PYR14-TFSI with poly(DDA) and LiTFSI (Set A)	100	~1 x 10⁻³	Ternary polymerized ionic liquid electrolyte.	[5]
PYR14-TFSI with poly(DDA), LiTFSI, and FSI anions (Set B)	100	< 1 x 10⁻³	Presence of FSI anions resulted in lower conductivity compared to TFSI-only system.	[5]
PYR14-TFSI with nano-fumed silica (QSSE)	Room Temperature	4.6 x 10⁻⁴	Quasi-solid-state electrolyte.	[6]
LiTFSI in PYR14-TFSI	Room Temperature	0.1 - 0.3 x 10⁻³	Li+ contribution to conductivity. Value is an order of magnitude lower than other tested ionic liquids.	[1]

Property	Value	Conditions	Reference
Electrochemical Stability Window	> 5 V	QSSE with nano-fumed silica	[6]
Thermal Stability (Td) of PILel with TFSI	~350 °C	Set A electrolyte	[5]
Glass Transition Temperature (Tg) of PILel with TFSI	-81 to -63 °C	Increases with LiTFSI content	[5]

Experimental Protocols

Protocol 1: Preparation of LiTFSI-Doped PYR14-TFSI Electrolyte

• Materials and Environment:

  • N-methyl-N-butylpyrrolidinium bis(trifluoromethanesulfonyl)imide (PYR14-TFSI), battery grade.

  • Lithium bis(trifluoromethanesulfonyl)imide (LiTFSI), battery grade.

  • Anhydrous solvent (e.g., acetonitrile) for dissolution, if necessary.

  • All materials should be handled inside an argon-filled glovebox with H₂O and O₂ levels below 0.5 ppm.

• Procedure:

  • Dry the PYR14-TFSI and LiTFSI under high vacuum at an elevated temperature (e.g., 120°C) for at least 24 hours to remove any residual water.

  • Allow the materials to return to the glovebox's ambient temperature.

  • Calculate the required masses of PYR14-TFSI and LiTFSI to achieve the desired molar concentration.

  • In a clean, dry vial, add the pre-weighed PYR14-TFSI.

  • Gradually add the pre-weighed LiTFSI to the ionic liquid.

  • Stir the mixture using a magnetic stirrer at a moderate speed until the LiTFSI is completely dissolved. This may take several hours. Gentle heating (e.g., 50-60°C) can be applied to facilitate dissolution.

  • Store the resulting electrolyte in a tightly sealed container inside the glovebox.

Protocol 2: Measurement of Ionic Conductivity using Electrochemical Impedance Spectroscopy (EIS)

• Instrumentation:

  • Potentiostat with a frequency response analyzer.

  • A two-electrode conductivity cell with platinum or stainless steel blocking electrodes of a known geometry. The cell constant should be determined using a standard KCl solution.[4]

  • Temperature-controlled chamber or water bath.

• Procedure:

  • Assemble the conductivity cell inside the glovebox, filling it with the prepared electrolyte. Ensure there are no air bubbles between the electrodes.

  • Seal the cell to prevent atmospheric contamination.

  • Place the cell in the temperature-controlled chamber and allow it to thermally equilibrate for at least 1 hour at the desired temperature.

  • Connect the cell to the potentiostat.

  • Perform an EIS measurement over a wide frequency range (e.g., 1 MHz to 1 Hz) with a small AC voltage amplitude (e.g., 10 mV).

  • The resulting Nyquist plot should show a semi-circle at high frequencies and a capacitive tail at low frequencies.

  • The bulk resistance (Rb) of the electrolyte is determined from the high-frequency intercept of the semi-circle with the real axis (Z').

  • Calculate the ionic conductivity (σ) using the formula: σ = L / (Rb * A) where L is the distance between the electrodes and A is the electrode area (or use the pre-determined cell constant).

  • Repeat the measurement at different temperatures to study the temperature dependence of conductivity.

Diagrams

Caption: Factors influencing the ionic conductivity of PYR14-TFSI electrolytes.

Caption: Workflow for measuring ionic conductivity via EIS.

References

• 1. Computational and experimental investigation of Li-doped ionic liquid electrolytes: [pyr14][TFSI], [pyr13][FSI], and [EMIM][BF4] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Electrolytic Conductivity Measurements for Ten Room Temperature Ionic Liquids | NIST [nist.gov]
• 5. Pyrrolidinium FSI and TFSI-Based Polymerized Ionic Liquids as Electrolytes for High-Temperature Lithium-Ion Batteries [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. Lithium–sulfur battery - Wikipedia [en.wikipedia.org]

Technical Support Center: Optimizing PYR14-TFSI Ionic Liquid Electrolytes

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers working with the ionic liquid PYR14-TFSI. The focus is on effectively reducing its viscosity through the use of co-solvents to enhance performance in experimental applications, particularly in the context of battery research.

Troubleshooting Guide

High viscosity in PYR14-TFSI can lead to poor ionic conductivity and wetting of electrodes, negatively impacting electrochemical performance. This guide addresses common issues encountered when using co-solvents to mitigate these problems.

Problem	Potential Cause	Recommended Solution
High Electrolyte Viscosity	Pure PYR14-TFSI is inherently viscous.	Introduce a low-viscosity co-solvent such as Propylene Carbonate (PC), 1,3-Dioxolane (B20135) (DOL), or Dimethoxyethane (DME) to the electrolyte mixture. The addition of an organic solvent can dramatically decrease the viscosity.
Low Ionic Conductivity	The high viscosity of the ionic liquid impedes ion mobility.	The addition of a co-solvent with a high dielectric constant can enhance ion dissociation and mobility. For instance, mixing PYR14-TFSI with PC (1:1 wt%) can significantly increase the ionic conductivity.
Poor Electrode Wetting	High surface tension and viscosity of the electrolyte prevent complete penetration into porous electrode structures.	Using a co-solvent reduces the overall viscosity of the electrolyte, leading to better wetting of porous electrodes.
Electrolyte Instability	The chosen co-solvent may not be electrochemically stable within the desired operating voltage window.	Select a co-solvent with a known stable electrochemical window for your application. For example, while Acetonitrile (ACN) can reduce viscosity, it may have poor stability with lithium anodes without passivating agents. The anodic stability of pure PYR14-TFSI is approximately 5.87 V vs. Li.[1]
Reduced Battery Performance (e.g., lower capacity, poor cycling)	The co-solvent may negatively interact with the electrodes or other cell components. An inappropriate ratio of co-solvent to ionic liquid can also be a factor.	Optimize the co-solvent and its concentration. For Li-S batteries, 1,3-dioxolane (DOL) has shown stable cycling performance with PYR14-TFSI.[2] The ratio of the ionic liquid to the co-solvent should be carefully tuned to balance viscosity reduction with other performance metrics.

Frequently Asked Questions (FAQs)

Q1: What are the most effective co-solvents for reducing the viscosity of PYR14-TFSI?

A1: Several organic solvents have been shown to be effective in reducing the viscosity of PYR14-TFSI. The choice of co-solvent often depends on the specific application requirements, such as the desired operating temperature and electrochemical stability. Commonly used and effective co-solvents include:

• Propylene Carbonate (PC): Known for its high dielectric constant, which aids in ion dissociation and improves conductivity.

• 1,3-Dioxolane (DOL): Has demonstrated good performance and stability in lithium-sulfur (Li-S) battery applications when mixed with PYR14-TFSI.[2]

• Dimethoxyethane (DME): Another ether-based solvent that can effectively reduce viscosity.

• Acetonitrile (ACN): While effective at reducing viscosity, its electrochemical stability, particularly with lithium metal anodes, can be a concern without the use of additives.

Q2: How does the concentration of the co-solvent affect the properties of the PYR14-TFSI electrolyte?

A2: The concentration of the co-solvent has a significant impact on the electrolyte's properties:

• Viscosity: Increasing the co-solvent concentration generally leads to a significant decrease in the overall viscosity of the mixture.

• Ionic Conductivity: Initially, adding a co-solvent can increase ionic conductivity by reducing viscosity and promoting ion mobility. However, at very high co-solvent concentrations, the dilution of charge carriers can lead to a decrease in conductivity.

• Electrochemical Stability: The electrochemical stability window of the mixture is influenced by the stability of the co-solvent. It is crucial to select a co-solvent that is stable within the intended operating voltage range of the electrochemical device.

Q3: What is the effect of temperature on the viscosity of PYR14-TFSI and its mixtures?

A3: The viscosity of PYR14-TFSI and its mixtures with co-solvents is highly dependent on temperature. As temperature increases, the viscosity of the ionic liquid and its mixtures decreases significantly. This is due to the increased thermal energy of the molecules, which overcomes the intermolecular forces, leading to easier flow.

Q4: How do I measure the viscosity of my PYR14-TFSI/co-solvent mixture?

A4: A common and accurate method for measuring the kinematic viscosity of transparent liquids like ionic liquid mixtures is by using an Ubbelohde viscometer. A detailed experimental protocol is provided in the "Experimental Protocols" section below. Rotational rheometers can also be used for comprehensive rheological studies.

Quantitative Data Summary

The following tables summarize the impact of co-solvents on the key properties of PYR14-TFSI based electrolytes.

Table 1: Effect of Propylene Carbonate (PC) on the Ionic Conductivity of PYR14-TFSI

PYR14-TFSI : PC (wt%)	Temperature (°C)	Ionic Conductivity (mS/cm)
100 : 0	20	~2.0
50 : 50	25	10.3

Table 2: Viscosity of PYR14-TFSI and a Mixture with Gamma-Butyrolactone (GBL)

Electrolyte	Temperature (°C)	Viscosity (cP)
Pure PYR14-TFSI	20	~100
PYR14-TFSI / GBL	-50	~70

Table 3: Anodic Stability of PYR14-TFSI

Electrolyte	Anodic Stability (V vs. Li)
Pure PYR14-TFSI	5.87

Experimental Protocols

Methodology for Viscosity Measurement using an Ubbelohde Viscometer

This protocol outlines the steps for determining the kinematic viscosity of PYR14-TFSI/co-solvent mixtures.

1. Preparation:

• Ensure the Ubbelohde viscometer is clean and completely dry.
• Filter the PYR14-TFSI/co-solvent sample to remove any particulate matter that could obstruct the capillary.

2. Sample Loading:

• Pour the prepared sample into the filling tube (the largest tube) of the viscometer. The liquid level should be between the two marked filling lines on the reservoir.

3. Temperature Equilibration:

• Place the viscometer vertically in a constant-temperature bath.
• Allow the sample to equilibrate to the bath temperature for at least 20 minutes to ensure thermal stability, as viscosity is highly temperature-dependent.

4. Measurement:

• Close the venting tube by placing a finger over it.
• Apply gentle suction to the measuring tube to draw the liquid up into the measuring bulb, so the meniscus is above the upper timing mark.
• Release the suction and simultaneously remove your finger from the venting tube.
• Start a stopwatch the moment the liquid meniscus passes the upper timing mark.
• Stop the stopwatch precisely when the meniscus passes the lower timing mark.
• Record the efflux time in seconds.

5. Repetition and Calculation:

• Repeat the measurement at least three times to ensure reproducibility.
• Calculate the average efflux time.
• The kinematic viscosity (ν) is calculated using the following equation: ν = K * t where K is the viscometer constant (provided by the manufacturer) and t is the average efflux time.

Visualizations

Caption: Workflow for Viscosity Measurement.

Caption: Interplay of Factors in Electrolyte Optimization.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]

Technical Support Center: PYR14-TFSI Cation Decomposition in Batteries

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers and scientists investigating the decomposition mechanism of the N-butyl-N-methylpyrrolidinium (PYR14+) cation from the PYR14-TFSI ionic liquid electrolyte in battery systems.

Troubleshooting Guides

This section addresses specific issues that may be encountered during experimental work.

Issue	Possible Causes	Suggested Solutions
Unexpected peaks in Gas Chromatography-Mass Spectrometry (GC/MS) analysis	- Contamination from handling, glassware, or solvents.- Decomposition of the TFSI- anion, which can also produce volatile fragments.[1][2]- Secondary reactions of decomposition products.[3]	- Ensure meticulous cleaning of all equipment and use high-purity solvents.- Run blank samples to identify background contaminants.- Compare mass spectra with known fragmentation patterns of both PYR14+ and TFSI- decomposition products.[1][4]- Employ techniques like Solid Phase Microextraction (SPME)-GC/MS for more selective analysis of volatile compounds.[3]
Inconsistent electrochemical stability window measurements	- Presence of impurities, especially water or oxygen, which can lower the decomposition potential.[1]- Differences in the working electrode material, as decomposition can be surface-dependent.[1][2]- Scan rate variations in cyclic voltammetry can affect the observed onset of decomposition.	- Properly dry the electrolyte and all cell components. Assemble cells in an inert atmosphere (e.g., an argon-filled glovebox).- Consistently use the same electrode material and polishing procedure for comparable results.- Standardize the electrochemical testing parameters, including scan rate and potential range.
Difficulty identifying specific decomposition products	- Low concentration of decomposition products.- Co-elution of different compounds in GC.- Ambiguous mass spectra.	- Concentrate the sample before analysis, for example, by using headspace SPME.[3]- Optimize the GC temperature program to improve peak separation.- Use high-resolution mass spectrometry (HR-MS) for accurate mass determination and elemental composition analysis.[3]- Compare with reference standards of suspected decomposition products if available.[3]
Solid Electrolyte Interphase (SEI) composition varies between experiments	- The presence of Li+ cations can catalyze the breakdown of the TFSI- anion, contributing to the SEI.[1]- The extent of cation and anion decomposition can be influenced by the electrode potential and cycling history.[2][5]	- For studies focused on the cation, consider using a lithium-free system initially to establish a baseline.- Carefully control the electrochemical conditions (potential limits, cycle number) to ensure reproducibility.- Use surface-sensitive techniques like X-ray Photoelectron Spectroscopy (XPS) to analyze the elemental and chemical composition of the SEI.

Frequently Asked Questions (FAQs)

Q1: What is the primary decomposition mechanism of the PYR14+ cation in the presence of lithium metal?

The decomposition of the PYR14+ cation in contact with lithium metal is understood to be a reductive process. While the full mechanism is complex, a key proposed pathway involves a ring-opening reaction of the pyrrolidinium (B1226570) ring.[6] This can be initiated by a two-electron reduction followed by a Hofmann β-elimination.[6]

Q2: What are the main identified decomposition products of the PYR14+ cation?

Several decomposition products have been identified through techniques like GC/MS. The primary products include:

• N-methylpyrrolidine (NMP) [3]

• N-Butyl-N-methyl-N-but-3-eneamine [3] This latter compound is significant as its terminal vinyl group could potentially lead to polymerization reactions on the electrode surface.[3] Other tertiary amines and hydrocarbons have also been detected.[6]

Q3: Does the TFSI- anion also decompose, and how does it affect the analysis of cation decomposition?

Yes, the TFSI- anion is also known to decompose, particularly at reductive potentials.[1][2][5] Its decomposition can produce a range of products, including CF3 fragments and sulfur-containing species, which contribute to the formation of the SEI.[1][4][5] When analyzing cation decomposition, it is crucial to be aware of potential interferences from anion decomposition products, especially in mass spectrometry where fragment ions could overlap.

Q4: How does the presence of Li+ ions influence the decomposition of PYR14-TFSI?

The addition of Li+ ions can significantly alter the decomposition behavior. Studies have shown that Li+ can hinder the formation of volatile decomposition products from the PYR14+ cation.[1] Conversely, Li+ can also catalyze the decomposition of the TFSI- anion by altering the structure of the electrochemical double layer and drawing the anions closer to the electrode surface, facilitating their reduction.[1]

Q5: What is the role of the electrode material in the decomposition process?

The choice of electrode material can influence the decomposition pathways. For instance, switching from a gold (Au) electrode to a glassy carbon (GC) electrode has been shown to increase the proportion of TFSI- anion decomposition products.[1] This suggests that the electrode surface can have a catalytic effect on the decomposition reactions.

Quantitative Data Summary

The following table summarizes the key decomposition products of the PYR14+ cation and the analytical methods used for their identification.

Decomposition Product	Chemical Formula	Analytical Technique(s)	Reference
N-Butyl-N-methyl-N-but-3-eneamine	C9H19N	GC/MS, SPME-GC/MS, GC/HR-MS	[3]
N-methylpyrrolidine	C5H11N	GC/MS, SPME-GC/MS	[3]
Tertiary amines and hydrocarbons	-	In-situ FTIR spectroscopy	[6]

Experimental Protocols

Protocol 1: Analysis of Volatile Decomposition Products by Headspace SPME-GC/MS

This protocol is adapted from methodologies used to identify volatile organic compounds resulting from electrolyte decomposition.[3]

Objective: To identify volatile decomposition products of PYR14-TFSI in contact with lithium metal.

Materials:

• PYR14-TFSI electrolyte, dried under vacuum.

• Lithium metal foil.

• High-purity solvents (e.g., dimethyl carbonate) for rinsing.

• 20 mL headspace vials with magnetic screw caps (B75204) and PTFE/silicone septa.

• SPME fiber assembly (e.g., 50/30 µm Divinylbenzene/Carboxen/Polydimethylsiloxane - DVB/CAR/PDMS).

• Gas chromatograph coupled with a mass spectrometer (GC/MS).

Procedure:

• Sample Preparation:

  • In an argon-filled glovebox, place a small piece of fresh lithium metal foil into a headspace vial.

  • Add a defined volume of PYR14-TFSI electrolyte to the vial, ensuring the lithium metal is in contact with the electrolyte.

  • Seal the vial tightly with the screw cap.

  • Prepare a control sample vial containing only the PYR14-TFSI electrolyte.

  • Store the vials at room temperature for a specified aging period (e.g., 24-72 hours) to allow for decomposition products to accumulate in the headspace.

• SPME Sampling:

  • Transfer the vials to the GC autosampler, or manually heat the vial in a heating block to a controlled temperature (e.g., 60 °C) for a set time (e.g., 30 minutes) to facilitate the volatilization of analytes.

  • Expose the SPME fiber to the headspace of the vial for a defined extraction time (e.g., 20 minutes) to adsorb the volatile compounds.

• GC/MS Analysis:

  • Retract the fiber and immediately introduce it into the heated injection port of the GC.

  • Desorb the analytes from the fiber onto the GC column at a high temperature (e.g., 250 °C).

  • Run a suitable GC temperature program to separate the desorbed compounds.

  • Acquire mass spectra for the eluting peaks.

• Data Analysis:

  • Identify the compounds by comparing their mass spectra with a library (e.g., NIST).

  • Confirm identifications using high-resolution MS if available to determine the elemental composition of the parent ions.[3]

  • Compare the chromatogram of the sample with lithium to the control sample to distinguish decomposition products from electrolyte impurities.

Mandatory Visualizations

Caption: Reductive decomposition pathway of the PYR14+ cation.

Caption: Experimental workflow for analyzing PYR14+ decomposition.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]

Technical Support Center: Stabilizing Li-Metal Anode Interface with PYR14-TFSI

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers and scientists working with the ionic liquid electrolyte N-butyl-N-methylpyrrolidinium bis(trifluoromethanesulfonyl)imide (PYR14-TFSI) for stabilizing lithium-metal anodes.

Troubleshooting Guides

This section addresses specific issues that may be encountered during experiments, providing potential causes and recommended solutions in a question-and-answer format.

Issue 1: Rapid Capacity Fading and Low Coulombic Efficiency

• Question: My Li-metal cell with PYR14-TFSI electrolyte shows rapid capacity fade and a low (<99%) and unstable coulombic efficiency (CE). What are the likely causes and how can I improve it?

• Answer: Low and unstable coulombic efficiency is a common problem in Li-metal batteries and can be attributed to several factors when using PYR14-TFSI. The primary cause is often related to the continuous formation and rupture of the Solid Electrolyte Interphase (SEI) layer.[1]

  • Cause 1: Impurities in the Electrolyte: Water and other protic impurities in the PYR14-TFSI or LiTFSI salt can react with the lithium metal, leading to the formation of a resistive and unstable SEI. This results in continuous electrolyte consumption and loss of active lithium.

    • Solution: Ensure the PYR14-TFSI and LiTFSI salt are rigorously dried under high vacuum and elevated temperature before use. The water content should be below 2 ppm.[2] Assembling cells in an argon-filled glovebox with very low oxygen and moisture levels (<0.1 ppm) is critical.[3]

  • Cause 2: Unstable SEI Formation: The SEI formed from the decomposition of the TFSI⁻ anion is composed of species like LiF, Li₂O, and various sulfur and nitrogen compounds.[4][5] If this layer is not dense or uniform, it can be mechanically unstable during lithium plating and stripping, leading to continuous exposure of fresh lithium to the electrolyte and further SEI formation.

    • Solution: Consider optimizing the cycling conditions. A lower current density for the initial formation cycles can help form a more stable and uniform SEI. Some studies suggest that the addition of film-forming additives to the electrolyte can improve SEI stability, although this needs to be carefully evaluated for compatibility with PYR14-TFSI.

  • Cause 3: "Dead" Lithium Formation: Inefficient stripping of plated lithium can lead to the formation of electrically isolated "dead" lithium particles that no longer participate in cycling, resulting in capacity loss.[1] This is often exacerbated by a non-uniform SEI.

    • Solution: Improving the SEI quality, as mentioned above, is key. Additionally, optimizing the pressure on the cell stack can sometimes improve the contact between the lithium metal and the current collector, reducing the formation of dead lithium.

Issue 2: High and Increasing Interfacial Resistance in Electrochemical Impedance Spectroscopy (EIS)

• Question: My EIS measurements show a large and growing semicircle in the Nyquist plot, indicating a high interfacial resistance. What does this signify and how can I address it?

• Answer: A large and increasing semicircle in the high-to-medium frequency region of the Nyquist plot typically corresponds to a growing interfacial resistance, which is a combination of the SEI resistance (R_SEI) and the charge-transfer resistance (R_ct).

  • Cause 1: Continuous SEI Growth: As discussed in the previous issue, an unstable SEI can continuously grow thicker with each cycle, leading to an increase in R_SEI. This is a common phenomenon observed in Li-metal cells with PYR14-TFSI.[6]

    • Solution: The solutions are similar to those for improving coulombic efficiency: ensure electrolyte purity, optimize formation cycling, and potentially explore electrolyte additives.

  • Cause 2: Poor Wetting of the Separator: Ionic liquids like PYR14-TFSI can have high viscosity, which may lead to poor wetting of polyolefin separators like Celgard.[6] This results in a high and non-uniform interfacial resistance.

    • Solution: Consider using separators that are more compatible with ionic liquids, such as glass fiber separators or ceramic-coated separators, which have shown better wetting properties with PYR14-TFSI.[6] Applying a vacuum during cell assembly can also aid in electrolyte wetting.

  • Cause 3: Electrolyte Decomposition: While PYR14-TFSI has a wide electrochemical stability window, it can decompose at very low potentials, especially in the presence of impurities. This decomposition can form resistive products on the lithium surface.

    • Solution: Ensure the cycling voltage window is appropriate for the PYR14-TFSI electrolyte. The anodic stability of PYR14-TFSI is generally high (up to 5.87 V vs. Li/Li⁺).[7]

Frequently Asked Questions (FAQs)

• Question 1: What is the expected composition of the SEI layer formed on a lithium metal anode with PYR14-TFSI electrolyte?

  • Answer: Computational and experimental studies have shown that the SEI is primarily formed from the decomposition products of the TFSI⁻ anion.[4][5] The PYR14⁺ cation is relatively stable and does not significantly contribute to the SEI.[4][5] The main components of the SEI include inorganic species such as lithium fluoride (B91410) (LiF), lithium oxide (Li₂O), and lithium sulfide (B99878) (Li₂S), along with various sulfur and nitrogen-containing organic and inorganic compounds.[4] The SEI is often described as a non-homogeneous, multi-layered structure with a more compact inorganic layer closer to the lithium metal and a more porous, organic-rich layer towards the electrolyte.[4]

• Question 2: How does the ionic conductivity of PYR14-TFSI compare to conventional carbonate electrolytes, and how does it affect cell performance?

  • Answer: The ionic conductivity of neat PYR14-TFSI is generally lower than that of conventional carbonate-based electrolytes, typically in the range of 2.0 mS/cm at 20°C. This can lead to higher internal resistance and potentially lower rate capability, especially at lower temperatures. However, the addition of LiTFSI salt and operating at slightly elevated temperatures (e.g., 60°C) can significantly increase the ionic conductivity to around 7.0 mS/cm. While the lower conductivity can be a drawback, the improved safety (non-flammability and low volatility) and better stability against lithium metal are significant advantages.

• Question 3: What are the key considerations for preparing and handling PYR14-TFSI based electrolytes?

  • Answer: PYR14-TFSI and LiTFSI are highly hygroscopic and must be handled with care to avoid moisture contamination.

    • Drying: Both the ionic liquid and the lithium salt should be dried under high vacuum (e.g., < 10⁻³ mBar) at elevated temperatures (e.g., 100-120°C for PYR14-TFSI and LiTFSI) for an extended period (e.g., 24 hours) before mixing.[6]

    • Mixing: The electrolyte should be prepared inside an argon-filled glovebox with low moisture and oxygen levels.

    • Storage: Store the prepared electrolyte in a tightly sealed container inside a desiccator within the glovebox.

Quantitative Data

Table 1: Electrochemical Properties of PYR14-TFSI Based Electrolytes

Property	Value	Conditions	Reference(s)
Ionic Conductivity	~2.0 mS/cm	Neat PYR14-TFSI, 20°C
~7.0 mS/cm	Neat PYR14-TFSI, 60°C
~2.8 mS/cm	6 mol/L LiTFSI in PYR14-TFSI	[8]
Anodic Stability	~5.87 V vs. Li/Li⁺	Pure PYR14-TFSI	[7]
Li⁺ Transference Number	~0.1 - 0.2	Varies with LiTFSI concentration
Viscosity	High, decreases with temperature	[2]

Table 2: Performance Metrics of Li-metal Cells with PYR14-TFSI Electrolyte

Performance Metric	Value	Cell Configuration	Cycling Conditions	Reference(s)
Coulombic Efficiency	>99% for over 1750 cycles	Li	Li symmetric cell
~98%	Li	Cu cell
Cycling Stability	>3000 cycles	Li	Li symmetric cell
Interfacial Resistance	Increases with cycling	Li	Li symmetric cell

Experimental Protocols

1. Protocol for Assembling a Li-metal Coin Cell (CR2032) with PYR14-TFSI Electrolyte

• Materials and Equipment:

  • CR2032 coin cell components (casings, spacers, spring)

  • Lithium metal foil (e.g., 15.6 mm diameter)

  • Working electrode (e.g., LiFePO₄, NMC)

  • Separator (e.g., glass fiber or Celgard®, 19 mm diameter)

  • PYR14-TFSI based electrolyte (pre-dried)

  • Argon-filled glovebox (<0.1 ppm O₂, <0.1 ppm H₂O)

  • Crimping machine

  • Micropipette

• Procedure:

  • Preparation: Transfer all components and materials into the glovebox. Allow them to sit in the glovebox atmosphere for several hours to remove any surface moisture.

  • Anode Placement: Place the negative casing (the larger cap) on a clean surface. Place a stainless steel spacer in the center of the casing. Carefully place the lithium metal disk on top of the spacer.

  • Separator and Electrolyte: Place the separator on top of the lithium metal. Using a micropipette, add a few drops (e.g., 20-40 µL) of the PYR14-TFSI electrolyte onto the separator, ensuring it is fully wetted.

  • Cathode Placement: Place the working electrode on top of the wetted separator. Add another few drops of electrolyte to wet the cathode.

  • Final Assembly: Place another spacer on top of the cathode, followed by the spring.

  • Closing the Cell: Carefully place the positive casing (the smaller cap) on top of the assembly.

  • Crimping: Transfer the assembled cell to the crimping machine and crimp it to seal the cell. Ensure a proper seal to prevent electrolyte leakage and contamination.

  • Resting: Allow the assembled cell to rest for several hours (e.g., 12 hours) before electrochemical testing to ensure complete wetting of the electrodes and separator.

2. Protocol for Electrochemical Impedance Spectroscopy (EIS) Measurement

• Equipment:

  • Potentiostat with EIS capability

  • Assembled Li-metal coin cell

• Procedure:

  • Cell Connection: Connect the coin cell to the potentiostat.

  • Open Circuit Voltage (OCV) Measurement: Allow the cell to rest at OCV until the voltage stabilizes (e.g., dV/dt < 1 mV/h).

  • EIS Setup:

    • Frequency Range: Set a wide frequency range, typically from 1 MHz to 10 mHz or 1 mHz.

    • AC Amplitude: Apply a small AC voltage perturbation, typically 5-10 mV, to ensure a linear response.

    • DC Potential: The measurement is usually performed at the OCV.

  • Data Acquisition: Run the EIS measurement and collect the data.

  • Data Analysis: The resulting Nyquist plot can be fitted with an equivalent circuit model to extract parameters such as the bulk electrolyte resistance (R_bulk), SEI resistance (R_SEI), and charge-transfer resistance (R_ct).

Visualizations

Caption: SEI formation mechanism on a Li-metal anode with PYR14-TFSI electrolyte.

Caption: Standard experimental workflow for Li-metal battery research using PYR14-TFSI.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. rsc.org [rsc.org]
• 4. files01.core.ac.uk [files01.core.ac.uk]
• 5. Interface Structure in Li-Metal/[Pyr14][TFSI]-Ionic Liquid System from ab Initio Molecular Dynamics Simulations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

Technical Support Center: Moisture Contamination in PYR14-TFSI

Welcome to the technical support center for researchers, scientists, and drug development professionals working with the ionic liquid N-butyl-N-methylpyrrolidinium bis(trifluoromethylsulfonyl)imide (PYR14-TFSI). This resource provides essential information on identifying, mitigating, and understanding the effects of moisture contamination in your experiments.

Frequently Asked Questions (FAQs)

Q1: Why is moisture a critical contaminant when working with PYR14-TFSI?

A1: Moisture is a significant concern because even trace amounts (in parts per million, ppm) can initiate detrimental electrochemical and chemical reactions. Water can reduce the electrochemical stability window of the ionic liquid through its own electrolysis.[1][2] In applications like lithium-ion batteries, water can react with lithium salts (e.g., LiPF₆) to form highly corrosive hydrofluoric acid (HF), which attacks electrode materials and degrades battery performance. Furthermore, moisture can interfere with the formation of a stable Solid Electrolyte Interphase (SEI) on the anode, leading to increased internal resistance and accelerated capacity fade.

Q2: How does PYR14-TFSI absorb moisture?

A2: Although the TFSI⁻ anion is considered hydrophobic compared to anions like halides, PYR14-TFSI is still hygroscopic and can absorb a significant amount of water from the atmosphere.[1][3] The level of water uptake is influenced by the hydrophobicity of the constituent ions.[1] This absorption can happen during storage, handling, or cell assembly if not performed in a controlled, dry environment like a glovebox.

Q3: What are the primary chemical reactions caused by water contamination?

A3: The most immediate effect is the electrolysis of water itself, which limits the potential window.[2] Additionally, water can participate in the decomposition of the TFSI⁻ anion, especially in basic conditions that can arise near an electrode surface during hydrogen evolution.[4][5] This decomposition can lead to the formation of intermediates like trifluoromethanol.[4][6][7] In lithium-ion battery systems, the reaction of water with the common LiPF₆ salt to form corrosive HF is a major degradation pathway.

Q4: What is an acceptable level of moisture for high-performance electrochemical experiments?

A4: For most electrochemical applications, especially those involving lithium metal or high-voltage electrodes, the water content in PYR14-TFSI should be minimized as much as possible. A common target for high-purity, "battery-grade" ionic liquids is a water content of less than 20-50 ppm.[8] After rigorous drying under high vacuum, it is possible to achieve water levels below 20 ppm.[8]

Q5: How can I accurately measure the water content in my PYR14-TFSI sample?

A5: The most reliable and widely accepted method for accurately determining water content in ionic liquids is the Karl Fischer (KF) titration.[9][10] This technique is highly selective for water and can provide precise measurements down to the ppm level.[10] Both volumetric and coulometric KF titration methods can be used.

Troubleshooting Guide

Q: My measured electrochemical window (ESW) is significantly narrower than the values reported in the literature. What is the likely cause?

A: A narrowed ESW is the most common symptom of moisture contamination. Water undergoes electrolysis (hydrogen and oxygen evolution reactions) at potentials within the theoretical stability window of the pure ionic liquid, effectively cutting off the usable potential range.[1][2] Removing dissolved oxygen and water is critical for accurate electrochemical measurements.[11]

• Solution: Dry your PYR14-TFSI sample rigorously under high vacuum and re-measure the ESW. Ensure all cell components are thoroughly dried and assembly is performed in an inert atmosphere (e.g., an argon-filled glovebox).

Q: I'm observing poor cycling stability and rapid capacity fade in my lithium-ion cell using a PYR14-TFSI based electrolyte.

A: This is often linked to moisture. Water contamination can lead to an unstable SEI layer on the anode, consuming active lithium and increasing impedance.[12] If your electrolyte also contains LiPF₆, the in-situ generation of HF will corrode the cathode material and current collectors, leading to irreversible capacity loss.

• Solution: Confirm the water content of your electrolyte is below 20 ppm using Karl Fischer titration. If it is high, dry all components (ionic liquid, salt, electrodes, separator) thoroughly. Consider using a salt less susceptible to hydrolysis if your application allows.

Q: My cyclic voltammogram shows unexpected peaks or a sloping baseline that is not present in literature examples.

A: Unwanted peaks can arise from the redox reactions of water or impurities.[11] A high background current or sloping baseline can also indicate the presence of electroactive contaminants, of which water is a primary suspect.

• Solution: Purify your ionic liquid. For moisture, vacuum drying is effective. For other impurities, passing the ionic liquid through a column of activated carbon or neutral alumina (B75360) can be beneficial.[13][14] Always run a CV on the neat ionic liquid before adding other components to establish a clean baseline.

Q: The ionic conductivity of my electrolyte is different than expected, or my results are not reproducible.

A: Water can alter the physical properties of the ionic liquid, including viscosity and conductivity.[15][16] Inconsistent water content between batches is a frequent cause of poor experimental reproducibility.[9]

• Solution: Standardize your drying procedure and measure the water content of the ionic liquid before every experiment to ensure consistency.[9] Storing and handling the ionic liquid strictly within a dry, inert atmosphere is crucial.

Data Presentation: Impact of Moisture

Table 1: Effect of Water Content on the Electrochemical Window (ESW) of TFSI-based Ionic Liquids

Condition	Water Content (ppm)	Anodic Limit (V)	Cathodic Limit (V)	Total ESW (V)
Vacuum-Dried	< 50	~2.5	~-3.1	~5.6
Atmospheric	500 - 2000	~1.8	~-2.5	~4.3
Wet (Saturated)	> 20,000	~1.2	~-1.5	~2.7

Note: Values are representative for pyrrolidinium-based TFSI ionic liquids and can vary based on the specific cation, working electrode, and cutoff current density used for determination. Data synthesized from[1][2][3].

Table 2: Physical Properties of PYR14-TFSI (Dry)

Property	Value at 20°C
Ionic Conductivity	~1.85 - 4 mS/cm
Viscosity	~95 mPa·s
Density	~1.43 g/cm³

Note: These properties are for the neat, dry ionic liquid. The presence of water or dissolved salts will alter these values.[15][17][18][19]

Key Experimental Protocols

Protocol 1: Determination of Water Content by Karl Fischer (KF) Titration

This protocol outlines the general steps for measuring water content in PYR14-TFSI.

• Instrument Preparation: Set up a volumetric or coulometric Karl Fischer titrator as per the manufacturer's instructions. Condition the titration cell to a low, stable baseline drift.

• Solvent Selection: Use a suitable anhydrous KF solvent. Methanol-based solvents are often sufficient, but for samples with poor solubility, specialized reagents are available.[9] Ionic liquids themselves can sometimes be used as the sample solvent.[10][20]

• Titer Determination: For volumetric systems, accurately determine the titer (water equivalent) of the KF reagent using a certified water standard or disodium (B8443419) tartrate dihydrate.

• Sample Preparation: All sample handling must be done in a dry, inert atmosphere (e.g., glovebox) to prevent atmospheric moisture absorption.

• Titration: Accurately weigh a sample of PYR14-TFSI into a gas-tight syringe. Quickly inject the sample into the conditioned titration cell. The titration will proceed automatically until the endpoint is reached.

• Calculation: The instrument's software will calculate the water content in ppm (μg/g) or percentage based on the amount of titrant used and the sample mass.

Protocol 2: Drying PYR14-TFSI via High Vacuum

This is the most common method for removing water from thermally stable ionic liquids like PYR14-TFSI.

• Setup: Place the PYR14-TFSI sample in a Schlenk flask with a magnetic stir bar. The flask size should be such that the ionic liquid fills no more than one-third of the volume to ensure a large surface area.

• Vacuum Connection: Connect the flask to a high-vacuum line (<10⁻² mbar) equipped with a cold trap (e.g., liquid nitrogen) to protect the pump from volatile impurities.

• Stirring and Heating: Begin vigorous stirring. Slowly heat the ionic liquid using a heating mantle set to 110-120°C.[8][21] Do not exceed the thermal decomposition temperature of the ionic liquid.

• Drying Process: Maintain vacuum, heat, and stirring for at least 24-48 hours.[8] The required time depends on the initial water content, sample volume, and vacuum level.

• Cooling and Storage: Turn off the heating and allow the ionic liquid to cool to room temperature under vacuum. Once cool, backfill the flask with a high-purity inert gas (e.g., Argon). Transfer the dry ionic liquid into a sealed container inside a glovebox for storage.

Protocol 3: Measuring the Electrochemical Window (ESW) by Cyclic Voltammetry (CV)

This protocol determines the potential range over which the electrolyte is stable.

• Cell Assembly: In an inert-atmosphere glovebox, assemble a three-electrode electrochemical cell.

  • Working Electrode (WE): A polished glassy carbon or platinum disk electrode.

  • Counter Electrode (CE): A platinum wire or foil with a much larger surface area than the WE.

  • Reference Electrode (RE): A non-aqueous Ag/Ag⁺ electrode or a pseudo-reference like a platinum or silver wire. If using a pseudo-reference, the potential scale should be calibrated post-experiment using an internal standard like the Ferrocene/Ferrocenium (Fc/Fc⁺) redox couple.

• Electrolyte Preparation: Use the dry PYR14-TFSI. Ensure all cell components are scrupulously clean and dry.

• CV Measurement:

  • Connect the cell to a potentiostat.

  • Set the initial potential near the open-circuit potential (OCP).

  • Scan cathodically (to negative potentials) until a sharp increase in current is observed, indicating the reduction of the PYR14⁺ cation.

  • Reverse the scan anodically (to positive potentials) until a sharp increase in current is observed, indicating the oxidation of the TFSI⁻ anion.[22]

  • A typical scan rate is 10-50 mV/s.

• Data Analysis: The ESW is defined as the potential difference between the onset of the anodic and cathodic currents.[23][24] The onset potential is typically determined by setting a cutoff current density (e.g., 0.1 or 0.5 mA/cm²).

Visualizations

Troubleshooting workflow for moisture-related issues.

Degradation pathways initiated by moisture contamination.

Recommended experimental workflow for PYR14-TFSI.

References

• 1. kclpure.kcl.ac.uk [kclpure.kcl.ac.uk]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Chemical Decomposition of the TFSI Anion under Aqueous Basic Conditions - MaTerRE [dim-materre.fr]
• 7. chemrxiv.org [chemrxiv.org]
• 8. researchgate.net [researchgate.net]
• 9. benchchem.com [benchchem.com]
• 10. hiyka.com [hiyka.com]
• 11. researchgate.net [researchgate.net]
• 12. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 13. researchgate.net [researchgate.net]
• 14. cei.washington.edu [cei.washington.edu]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]
• 18. pubs.acs.org [pubs.acs.org]
• 19. Computational and experimental investigation of Li-doped ionic liquid electrolytes: [pyr14][TFSI], [pyr13][FSI], and [EMIM][BF4] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. Ionic liquids for Karl-Fischer titration | IoLiTec [iolitec.de]
• 21. mdpi.com [mdpi.com]
• 22. squ.elsevierpure.com [squ.elsevierpure.com]
• 23. researchgate.net [researchgate.net]
• 24. Application of Ionic Liquids in Electrochemistry—Recent Advances - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Li+ Ion Transport in PYR14-TFSI Mixtures

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers and scientists working with N-methyl-N-butylpyrrolidinium bis(trifluoromethanesulfonyl)imide (PYR14-TFSI) based electrolytes for lithium-ion applications.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of Li+ ion transport in PYR14-TFSI ionic liquid electrolytes?

A1: Li+ ion transport in PYR14-TFSI occurs through two primary mechanisms: vehicular motion and anion exchange (hopping).[1] In vehicular motion, the Li+ ion moves along with its solvation shell of TFSI- anions. In the anion exchange mechanism, a Li+ ion "hops" from one TFSI- anion to another. The relative contribution of these mechanisms is influenced by factors such as Li-salt concentration and the presence of co-solvents.[1][2] Studies suggest that at higher Li+ concentrations, transport through anion exchange becomes more significant.[2]

Q2: How does the addition of LiTFSI salt affect the transport properties of PYR14-TFSI?

A2: The addition of LiTFSI to PYR14-TFSI generally leads to a decrease in overall ionic conductivity and an increase in viscosity.[1] While the number of charge carriers (Li+ ions) increases, the heightened ion-ion interactions and the formation of lithium aggregates hinder the mobility of all ionic species.[1][2][3] However, the contribution of Li+ to the total ionic conductivity increases with salt concentration up to a certain point, typically around a mole fraction of 0.10, after which it tends to saturate.[1][2]

Q3: What is the effect of temperature on Li+ ion transport in these mixtures?

A3: Increasing the temperature generally enhances Li+ ion transport in PYR14-TFSI-LiTFSI mixtures. Higher temperatures lead to a decrease in viscosity and an increase in the thermal energy of the ions, which facilitates both vehicular motion and anion exchange.[2] This results in higher ionic conductivity and faster Li+ diffusion.

Q4: Can co-solvents be used to improve Li+ ion transport in PYR14-TFSI?

A4: Yes, the addition of co-solvents can significantly improve Li+ transport properties. Low-viscosity organic carbonates, such as propylene (B89431) carbonate (PC), or fluorinated ethers can be added to the mixture to reduce viscosity and enhance ionic conductivity.[4][5] For instance, the addition of PC can enhance Li+ ion diffusion.[4] Similarly, fluorinated ethers like bis(2,2,2-trifluoroethyl) ether (BTFE) have been shown to effectively mitigate sluggish Li+ transport.[5]

Troubleshooting Guide

Issue 1: Lower than expected ionic conductivity.

Possible Cause	Troubleshooting Step
High LiTFSI Concentration	The ionic conductivity of PYR14-TFSI-LiTFSI mixtures typically peaks at a Li+ mole fraction of around 0.10 and then decreases.[1][2] Verify your salt concentration. Consider preparing a series of electrolytes with varying LiTFSI concentrations to identify the optimal composition for your application.
High Viscosity	High viscosity impedes ion mobility.[1] Consider adding a low-viscosity co-solvent like propylene carbonate (PC) or dimethyl carbonate (DMC) to the mixture.[4][6] Even small amounts can significantly reduce viscosity and improve conductivity.
Water Contamination	Water can significantly affect the physicochemical properties of ionic liquids. Ensure that all components (PYR14-TFSI, LiTFSI, and any co-solvents) are thoroughly dried before mixing. Perform experiments in a controlled atmosphere (e.g., a glovebox).
Inaccurate Measurement	Calibrate your conductivity meter using standard solutions (e.g., aqueous KCl solution).[7] Ensure proper cell design and electrode platinization to minimize polarization effects.

Issue 2: Inconsistent or non-reproducible experimental results.

Possible Cause	Troubleshooting Step
Sample Preparation Inconsistency	Ensure a standardized and well-documented procedure for electrolyte preparation. This includes precise weighing of components, thorough mixing, and consistent drying protocols.
Temperature Fluctuations	Transport properties like conductivity and viscosity are highly temperature-dependent.[2] Use a thermostat-controlled environment for all measurements to ensure a stable and consistent temperature.
Electrode Surface Issues	For electrochemical measurements, ensure the electrode surfaces are clean and properly prepared before each experiment. Contamination or changes in the electrode surface can lead to variability in results.
Long Equilibration Times	Due to the viscous nature of these electrolytes, reaching thermal and electrochemical equilibrium can take a considerable amount of time. Allow sufficient time for the sample to stabilize at the desired temperature before taking measurements. Molecular dynamics simulations suggest that long simulation times (around 200 ns) are necessary to converge transport properties at room temperature.[2][8]

Quantitative Data Summary

Table 1: Effect of LiTFSI Concentration on Transport Properties of PYR14-TFSI

Li+ Mole Fraction (xLi+)	Ionic Conductivity (mS/cm)	Viscosity (mPa·s)	Li+ Diffusion Coefficient (10⁻¹¹ m²/s)
0.00	~3.0 (at 298 K)	~90 (at 298 K)	-
0.05	Decreases	Increases	Decreases
0.10	Reaches a maximum Li+ contribution	Continues to increase	Continues to decrease
> 0.10	Total conductivity decreases	Continues to increase	Continues to decrease

Note: The values are approximate and can vary based on specific experimental conditions. Data synthesized from multiple sources.[1][2][6][9]

Table 2: Impact of Propylene Carbonate (PC) Addition on Transport Properties

PC Weight %	Ionic Conductivity (mS/cm)	Viscosity (mPa·s)
0	(Baseline)	(Baseline)
Increases	Increases	Decreases

Note: The addition of PC generally leads to a monotonic increase in conductivity and a decrease in viscosity.[4]

Experimental Protocols

1. Measurement of Ionic Conductivity

This protocol is based on the electrochemical impedance spectroscopy (EIS) method.[2][3]

• Materials: PYR14-TFSI-LiTFSI electrolyte, conductivity cell with two platinum electrodes, impedance analyzer.

• Procedure:

  • Calibrate the conductivity cell using a standard aqueous KCl solution of known conductivity to determine the cell constant.[7]

  • Rinse the cell with a suitable solvent (e.g., acetone) and dry it thoroughly.

  • Fill the cell with the PYR14-TFSI-LiTFSI electrolyte inside a glovebox to prevent moisture contamination.

  • Place the cell in a temperature-controlled chamber and allow it to equilibrate at the desired temperature.

  • Connect the cell to the impedance analyzer.

  • Perform an EIS measurement over a suitable frequency range (e.g., 1 MHz to 1 Hz).

  • Determine the bulk resistance (Rb) of the electrolyte from the high-frequency intercept of the Nyquist plot with the real axis.

  • Calculate the ionic conductivity (σ) using the formula: σ = Cell Constant / Rb.

2. Measurement of Viscosity

• Materials: PYR14-TFSI-LiTFSI electrolyte, rheometer or viscometer.

• Procedure:

  • Calibrate the rheometer/viscometer according to the manufacturer's instructions.

  • Place a known volume of the electrolyte onto the measurement plate of the instrument.

  • Bring the sample to the desired temperature and allow it to equilibrate.

  • Perform the viscosity measurement at a controlled shear rate. For Newtonian fluids, the viscosity should be independent of the shear rate.

  • Repeat the measurement at different temperatures as required.

3. Measurement of Li+ Transference Number (tLi+)

The transference number can be determined using pulsed-field gradient nuclear magnetic resonance (PFG-NMR) spectroscopy.[2][3]

• Materials: PYR14-TFSI-LiTFSI electrolyte, NMR spectrometer with a PFG probe.

• Procedure:

  • Place the electrolyte sample in an NMR tube.

  • Acquire PFG-NMR spectra for ⁷Li, ¹H (for PYR14+), and ¹⁹F (for TFSI-).

  • The signal attenuation in a PFG-NMR experiment is related to the self-diffusion coefficient (D) of the nucleus.

  • Calculate the self-diffusion coefficients for Li+ (D_Li), PYR14+ (D_PYR14), and TFSI- (D_TFSI) from the spectral data.

  • The Li+ transference number can be estimated using the following equation, assuming ideal behavior: t_Li+ = (x_Li * D_Li) / (x_Li * D_Li + x_PYR14 * D_PYR14 + x_TFSI * D_TFSI) where x is the mole fraction of each species.

Visualizations

Caption: Experimental workflow for optimizing Li+ ion transport.

Caption: Factors influencing Li+ transport properties.

References

• 1. ntrs.nasa.gov [ntrs.nasa.gov]
• 2. Computational and experimental investigation of Li-doped ionic liquid electrolytes: [pyr14][TFSI], [pyr13][FSI], and [EMIM][BF4] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. iris.uniroma1.it [iris.uniroma1.it]
• 6. researchgate.net [researchgate.net]
• 7. Electrical Conductivity of Ionic Liquids 1-Hexyl-3-Methylimidazolium Chloride (HMIM) and 1-Methyl-3-Octylimidazolium Chloride (OMIM) in Mixtures with Selected Alkoxy Alcohols over a Wide Temperature Range - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. researchgate.net [researchgate.net]

Technical Support Center: PYR14-TFSI Electrolytes for Dendrite Suppression

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on utilizing N-methyl-N-propylpyrrolidinium bis(trifluoromethanesulfonyl)imide (PYR14-TFSI) ionic liquid electrolytes to suppress dendrite formation in lithium metal batteries.

Frequently Asked Questions (FAQs)

Q1: What is PYR14-TFSI and why is it used in lithium metal batteries?

A1: PYR14-TFSI is a room-temperature ionic liquid (RTIL) that is being explored as an electrolyte or co-solvent in lithium metal batteries. Its key features include high thermal stability, low volatility, and good electrochemical stability. It is primarily used to suppress the formation of lithium dendrites, which are needle-like structures that can grow on the lithium metal anode during battery cycling, leading to short circuits and battery failure.

Q2: How does PYR14-TFSI help in suppressing lithium dendrite formation?

A2: The primary mechanism involves the formation of a stable and uniform solid electrolyte interphase (SEI) on the lithium metal anode. The PYR14+ cations in the electrolyte are believed to play a crucial role in this process. They can form a protective layer that promotes even deposition of lithium ions, thereby inhibiting the growth of dendrites. Some studies suggest that PYR14-TFSI can also reduce the concentration of lithium ions at the electrode surface, further mitigating dendrite formation.

Q3: What are the main advantages of using PYR14-TFSI-based electrolytes compared to conventional carbonate electrolytes?

A3: The main advantages include:

• Enhanced Safety: Due to their low flammability and volatility.

• Improved Cycling Stability: By effectively suppressing dendrite growth, leading to longer battery life.

• Wider Electrochemical Window: Allowing for the use of high-voltage cathodes.

• Good Thermal Stability: Making them suitable for operation at elevated temperatures.

Q4: Are there any known disadvantages or challenges associated with PYR14-TFSI electrolytes?

A4: Yes, some challenges include:

• Lower Ionic Conductivity: Compared to conventional carbonate electrolytes, which can limit the rate capability of the battery.

• Higher Viscosity: This can also contribute to lower ionic conductivity and poor wetting of the electrodes.

• Cost: Ionic liquids are generally more expensive to produce than traditional organic solvents.

• Purity: The presence of impurities, such as water or halides, can significantly degrade electrochemical performance.

Troubleshooting Guide

Q1: I am observing a low coulombic efficiency in my Li || Cu cells with a PYR14-TFSI-based electrolyte. What are the possible causes and solutions?

A1:

• Cause: Impurities in the electrolyte, particularly water, can react with the lithium metal, leading to a lower coulombic efficiency.

• Solution: Ensure the electrolyte is rigorously dried before use. Handle the electrolyte and assemble the cells in an argon-filled glovebox with low water and oxygen content (<0.1 ppm).

• Cause: Incomplete formation of a stable SEI layer.

• Solution: Consider adding a small amount of an SEI-forming additive, such as fluoroethylene carbonate (FEC), to the electrolyte. An initial formation cycle at a low current density can also help in forming a more uniform and stable SEI.

Q2: My cell is showing a rapid capacity fade and short-circuiting even with the PYR14-TFSI electrolyte. What should I investigate?

A2:

• Cause: The current density might be too high for the electrolyte to effectively suppress dendrite growth.

• Solution: Try cycling the cell at a lower current density. The critical current density for dendrite formation is a key parameter for any electrolyte.

• Cause: The separator might not be providing a sufficient physical barrier to dendrite growth.

• Solution: Consider using a more robust separator with smaller pore sizes or a ceramic-coated separator to physically block dendrite penetration.

Q3: The voltage profile of my cell is very noisy and unstable during cycling. What could be the reason?

A3:

• Cause: Unstable SEI formation and continuous breakdown and repair of the SEI layer can lead to voltage fluctuations.

• Solution: As mentioned before, ensure high purity of the electrolyte and consider using SEI-forming additives. Also, check for any issues with the cell assembly, such as poor contact between the electrodes and the separator.

Quantitative Data Summary

The following tables summarize key performance metrics of PYR14-TFSI-based electrolytes from various studies.

Table 1: Coulombic Efficiency and Cycling Stability of Li || Cu Cells

Electrolyte Composition	Current Density (mA/cm²)	Areal Capacity (mAh/cm²)	Average Coulombic Efficiency (%)	Cycle Life
1 M LiTFSI in PYR14-TFSI	0.1	0.1	98.5	> 200 cycles
1 M LiTFSI in PYR14-TFSI/DME (1:1 wt)	0.5	1.0	99.0	> 300 cycles
1 M LiFSI in PYR14-TFSI	1.0	1.0	99.2	> 500 cycles
1 M LiTFSI in PYR14-TFSI + 5% FEC	1.0	1.0	99.5	> 800 cycles

Table 2: Ionic Conductivity and Viscosity of PYR14-TFSI Electrolytes

Electrolyte Composition	Temperature (°C)	Ionic Conductivity (mS/cm)	Viscosity (mPa·s)
PYR14-TFSI	25	3.9	74
1 M LiTFSI in PYR14-TFSI	25	1.2	160
1 M LiTFSI in PYR14-TFSI/DME (1:1 wt)	25	5.8	35
1 M LiFSI in PYR14-TFSI	30	2.5	135

Key Experimental Protocols

Protocol 1: Preparation of PYR14-TFSI Based Electrolyte

• Drying: Dry the PYR14-TFSI ionic liquid and the lithium salt (e.g., LiTFSI) under high vacuum at an elevated temperature (e.g., 120 °C for 24 hours) to remove any residual water.

• Mixing: Inside an argon-filled glovebox, dissolve the dried lithium salt into the dried PYR14-TFSI ionic liquid.

• Stirring: Stir the mixture at room temperature for at least 12 hours to ensure the salt is completely dissolved and the electrolyte is homogeneous.

• Storage: Store the prepared electrolyte in a sealed container inside the glovebox.

Protocol 2: Coin Cell (CR2032) Assembly for Electrochemical Testing

• Electrode Preparation: Punch the lithium metal anode and the working electrode (e.g., copper foil or a cathode material) into discs of the appropriate diameter (e.g., 15 mm for the anode and 12 mm for the working electrode).

• Assembly: In an argon-filled glovebox, place the components into a CR2032 coin cell case in the following order:

  • Bottom case

  • Spacer disc

  • Lithium metal anode

  • Separator (e.g., Celgard 2400), wetted with a few drops of the PYR14-TFSI electrolyte

  • Working electrode

  • Spacer disc

  • Spring

  • Top case

• Crimping: Crimp the coin cell using a hydraulic crimping machine to ensure it is properly sealed.

• Resting: Let the assembled cell rest for at least 12 hours before starting any electrochemical measurements to allow for proper wetting of the electrodes and stabilization of the system.

Visual Guides

Caption: Workflow for testing PYR14-TFSI electrolytes.

Caption: Mechanism of dendrite suppression by PYR14-TFSI.

Caption: Troubleshooting flowchart for common issues.

challenges in cycling stability with PYR14-TFSI electrolytes

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers and scientists working with N-butyl-N-methylpyrrolidinium bis(trifluoromethanesulfonyl)imide (PYR14-TFSI) ionic liquid electrolytes, with a focus on addressing challenges in cycling stability.

Frequently Asked Questions (FAQs)

Q1: What is PYR14-TFSI and why is it used as a battery electrolyte?

A1: PYR14-TFSI is a room-temperature ionic liquid (IL) composed of the N-butyl-N-methylpyrrolidinium (PYR14+) cation and the bis(trifluoromethanesulfonyl)imide (TFSI-) anion. It is investigated as a battery electrolyte due to its attractive properties, including high thermal stability, non-flammability, non-volatility, and a wide electrochemical stability window, which can enhance battery safety compared to conventional carbonate-based electrolytes.[1][2][3]

Q2: What are the primary challenges associated with the cycling stability of PYR14-TFSI electrolytes?

A2: The main challenges include its relatively high viscosity and lower ionic conductivity compared to conventional organic electrolytes, which can lead to poor rate capability.[1] Additionally, achieving a stable Solid Electrolyte Interphase (SEI) on the anode is crucial and can be difficult, leading to continuous electrolyte decomposition and poor cycling efficiency.[1][4] Compatibility with high-voltage cathodes and potential side reactions can also impact long-term stability.

Q3: How does temperature affect the performance of PYR14-TFSI electrolytes?

A3: Increasing the operating temperature generally improves the performance of PYR14-TFSI electrolytes. Higher temperatures reduce the viscosity and increase the ionic conductivity, which can enhance rate capability.[4][5] However, elevated temperatures can also accelerate electrolyte degradation and side reactions, so an optimal temperature range must be determined for specific cell chemistries.[6]

Q4: Is PYR14-TFSI compatible with lithium metal anodes?

A4: PYR14-TFSI is a promising candidate for use with lithium metal anodes due to its electrochemical stability.[3] However, achieving stable lithium plating and stripping is highly dependent on the formation of a robust and uniform SEI. Without an effective SEI, dendrite growth and continuous electrolyte consumption can lead to rapid cell failure.[7]

Q5: What is the typical electrochemical stability window of PYR14-TFSI?

A5: PYR14-TFSI exhibits a wide electrochemical stability window. The anodic (oxidation) stability can be as high as 5.87 V vs. Li/Li+, making it suitable for use with high-voltage cathodes.[8] The cathodic (reduction) stability is generally sufficient for use with lithium metal and graphite (B72142) anodes, although the formation of a stable SEI is critical to prevent reductive decomposition of the PYR14+ cation.[9]

Troubleshooting Guide

This guide addresses common issues encountered during experiments with PYR14-TFSI electrolytes in a question-and-answer format.

Issue 1: Rapid Capacity Fading within the First 50 Cycles

• Question: My cell shows a significant drop in capacity during the initial cycling phase. What could be the cause and how can I fix it?

• Answer: This is often due to the formation of an unstable Solid Electrolyte Interphase (SEI) on the anode. An unstable SEI continuously breaks and reforms, consuming active lithium and electrolyte, which leads to capacity loss.[1]

  • Troubleshooting Steps:

    • Introduce SEI-forming additives: Additives like vinylene carbonate (VC) can help form a more stable and compact SEI on graphite anodes.

    • Optimize Formation Cycles: Employ a slow C-rate (e.g., C/20) for the initial 1-3 cycles to allow for the formation of a more uniform and stable SEI.

    • Ensure Electrolyte Purity: Water and other impurities can interfere with proper SEI formation. Ensure all electrolyte components are rigorously dried and handled in an inert atmosphere.

Issue 2: Low Coulombic Efficiency (<99%)

• Question: My cell's coulombic efficiency is consistently low. What are the likely reasons?

• Answer: Low coulombic efficiency points to ongoing side reactions and electrolyte degradation during cycling. This can be caused by several factors:

  • Troubleshooting Steps:

    • Use of Co-solvents: Adding a co-solvent like 1,3-dioxolane (B20135) (DOL) can sometimes improve the stability and cycling performance.[10]

    • Separator Selection: The choice of separator can impact SEI formation and stability. Glass fiber separators have shown good performance with PYR14-TFSI.[2] Poor wetting of polyolefin separators can be an issue.

    • Check for Cathode-Electrolyte Interactions: At high voltages, the TFSI- anion or the PYR14+ cation can undergo oxidative decomposition at the cathode surface, leading to parasitic reactions. Consider lowering the upper cutoff voltage.

Issue 3: High and Increasing Interfacial Resistance

• Question: Electrochemical Impedance Spectroscopy (EIS) shows a large and growing semicircle, indicating high interfacial resistance. How can I mitigate this?

• Answer: High interfacial resistance is typically caused by a thick, resistive SEI layer or poor wetting of the electrodes and separator by the viscous ionic liquid.

  • Troubleshooting Steps:

    • Increase Operating Temperature: Cycling at elevated temperatures (e.g., 40-60 °C) can lower the viscosity of PYR14-TFSI, improving wetting and potentially reducing interfacial resistance.[5]

    • Optimize Lithium Salt Concentration: The concentration of the lithium salt (e.g., LiTFSI) can influence both ionic conductivity and interfacial properties. Very high concentrations can increase viscosity and hinder ion transport.

    • Improve Electrode/Separator Wetting: Ensure sufficient time for the electrolyte to fully penetrate the pores of the electrodes and separator during cell assembly. Vacuum infiltration can be beneficial.

Issue 4: Poor Rate Capability

• Question: The cell performs well at low C-rates (e.g., C/10) but shows a dramatic drop in capacity at higher rates (e.g., 1C). Why is this happening?

• Answer: This is a classic symptom of the high viscosity and low ionic conductivity of PYR14-TFSI compared to conventional electrolytes, which leads to significant mass transport limitations at high currents.[1]

  • Troubleshooting Steps:

    • Incorporate Low-Viscosity Co-solvents: Mixing PYR14-TFSI with organic carbonates (e.g., EC/DMC) can significantly decrease viscosity and improve ionic conductivity.[11][12]

    • Elevate Operating Temperature: As mentioned previously, increasing the temperature is an effective way to boost the transport properties of the electrolyte.[13]

    • Use Thinner Electrodes and Separators: Reducing the diffusion path length for lithium ions can help improve high-rate performance.

Data Presentation

Table 1: Ionic Conductivity of PYR14-TFSI and its Mixtures

Electrolyte Composition	Temperature (°C)	Ionic Conductivity (mS/cm)	Reference
Neat PYR14-TFSI	20	~2.0 - 2.8	[13]
Neat PYR14-TFSI	60	~7.0	[4]
PYR14-TFSI with PC (1:1 wt%)	25	10.3	[4]
PYR14-TFSI/DOL (2:1) with 2.0 M LiTFSI	Ambient	Not specified
0.5 M LiTFSI in PYR14-TFSI	Not specified	Not specified	[8]

Table 2: Cycling Performance of Cells with PYR14-TFSI-Based Electrolytes

Cell Configuration	Electrolyte	Cycling Conditions	Performance Metrics	Reference
Li-S	PYR14-TFSI/DOL (2:1) + 2.0 M LiTFSI	Not specified	CE of 98.1%, Capacity retention of 59.9% after 100 cycles	[10]
Li	LFP	Ternary PIL with PYR14-TFSI & FSI	0.5C, 80°C
NMC622	Li metal	Hybrid solid electrolyte with PYR14-TFSI	Not specified
LFP	Li metal	Hybrid solid electrolyte with PYR14-TFSI	Not specified

Experimental Protocols

1. Protocol for Coin Cell Assembly with PYR14-TFSI Electrolyte

• Objective: To assemble a CR2032 coin cell for electrochemical testing.

• Materials:

  • Anode (e.g., lithium metal disc, graphite-coated copper foil)

  • Cathode (e.g., LFP-coated aluminum foil)

  • Separator (e.g., glass fiber, Celgard®)

  • PYR14-TFSI based electrolyte

  • CR2032 coin cell components (case, spacer, spring, gasket)

  • Glovebox with an inert atmosphere (<0.1 ppm H₂O and O₂)

• Procedure:

  • Dry all components (electrodes, separator, cell hardware) under vacuum at an appropriate temperature (e.g., 80-120°C) for at least 12 hours before transferring them into the glovebox.

  • Place the cathode at the bottom of the coin cell case.

  • Dispense a precise amount of PYR14-TFSI electrolyte (typically 20-40 µL) onto the cathode surface to ensure it is well-wetted.

  • Place the separator on top of the wetted cathode.

  • Add another small drop of electrolyte onto the separator.

  • Place the anode (e.g., lithium disc) on top of the separator.

  • Add the spacer disc and the spring.

  • Carefully place the gasket and the top cap.

  • Crimp the cell using a hydraulic crimping machine with the appropriate pressure.

  • Let the cell rest for several hours to ensure complete wetting before testing.

2. Protocol for Electrochemical Impedance Spectroscopy (EIS)

• Objective: To measure the interfacial and bulk resistance of the cell.

• Procedure:

  • Connect the assembled cell to a potentiostat.

  • Allow the cell to rest at open circuit voltage (OCV) until the voltage stabilizes.

  • Set the EIS parameters:

    • Frequency range: Typically 100 kHz to 10 mHz.

    • AC amplitude: 5-10 mV.

  • Run the experiment and record the Nyquist plot.

  • The high-frequency intercept with the real axis represents the bulk electrolyte resistance, while the diameter of the semicircle(s) in the mid-to-high frequency range corresponds to the interfacial resistance (SEI and charge transfer).

Mandatory Visualizations

Caption: Troubleshooting workflow for cycling issues.

Caption: Anode-electrolyte interface and SEI formation.

References

• 1. Challenges for Safe Electrolytes Applied in Lithium-Ion Cells—A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. politesi.polimi.it [politesi.polimi.it]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. mdpi.com [mdpi.com]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]

Technical Support Center: Managing High Viscosity of PYR14-TFSI in Cell Fabrication

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with the ionic liquid electrolyte PYR14-TFSI, focusing on challenges related to its high viscosity during electrochemical cell fabrication.

Troubleshooting Guide

High viscosity is a known characteristic of PYR14-TFSI, which can present challenges in cell assembly, such as inadequate electrode and separator wetting, leading to inconsistent cell performance.[1][2] The following guide addresses common issues and provides step-by-step solutions.

Issue 1: Difficulty in Dispensing and Handling the Electrolyte

• Symptom: The electrolyte is thick and difficult to pipette accurately, leading to inconsistent electrolyte volume in cells.

• Cause: High intrinsic viscosity of pure PYR14-TFSI at room temperature.[3]

• Solutions:

  • Heating: Gently warm the electrolyte to a controlled temperature (e.g., 40-60°C) to significantly reduce its viscosity.[4] Use a hot plate with a water or oil bath for uniform heating. Ensure the temperature does not exceed the thermal stability limits of the electrolyte or other cell components.

  • Positive Displacement Pipette: Use a positive displacement pipette instead of an air displacement pipette for more accurate dispensing of viscous liquids.

  • Solvent Dilution: Prepare an electrolyte mixture by adding a low-viscosity co-solvent. Common choices include dimethyl carbonate (DMC) or γ-butyrolactone (GBL).[5][6] This will be discussed further in the following sections.

Issue 2: Poor Electrode and Separator Wetting

• Symptom: The electrolyte does not readily absorb into the porous structure of the electrodes and separator, leading to high interfacial resistance and poor cell performance.

• Cause: The high surface tension and viscosity of PYR14-TFSI hinder its penetration into microporous materials.

• Solutions:

  • Vacuum Infiltration: After adding the electrolyte to the cell components, place the cell in a vacuum chamber for a short period. The vacuum helps to remove trapped air from the pores and facilitates electrolyte penetration.

  • Extended Soaking Time: Allow for a longer "wetting" or "soaking" period (several hours to overnight) in an inert atmosphere (e.g., an argon-filled glovebox) before sealing the cell.

  • Heating during Wetting: Gently heat the cell components (e.g., to 40-60°C) during the soaking period to lower the electrolyte's viscosity and improve wetting.[7]

  • Co-solvent Addition: The use of co-solvents like DMC or GBL significantly improves the wetting properties of the electrolyte.[5][6]

Issue 3: Inconsistent Electrochemical Performance (e.g., high and variable impedance, low capacity)

• Symptom: Large cell-to-cell variations in performance metrics.

• Cause: Non-uniform electrolyte distribution and poor ionic pathways due to incomplete wetting of the electrode and separator.[1]

• Solutions:

  • Optimize Electrolyte Formulation: Experiment with different concentrations of LiTFSI salt and co-solvent ratios to find a balance between viscosity, ionic conductivity, and electrochemical stability.[8] Increasing the salt concentration generally increases viscosity.[9]

  • Standardize Cell Assembly Procedure: Implement a consistent and controlled cell fabrication protocol, paying close attention to electrolyte volume, wetting time, and sealing procedure.

  • Electrode Surface Modification: In some research applications, surface treatments of electrodes can improve their affinity for the electrolyte.

Frequently Asked Questions (FAQs)

Q1: What is the typical viscosity of pure PYR14-TFSI at room temperature?

The viscosity of pure PYR14-TFSI is relatively high at room temperature. While exact values can vary slightly between sources, it is generally in the range of 100-150 mPa·s at 25°C.

Q2: How does temperature affect the viscosity and ionic conductivity of PYR14-TFSI?

The viscosity of PYR14-TFSI decreases significantly as temperature increases, while the ionic conductivity increases.[3][10] This is a common behavior for ionic liquids. For example, increasing the temperature from 20°C to 60°C can lead to a substantial improvement in ion mobility.[11]

Q3: What are the recommended co-solvents to reduce the viscosity of PYR14-TFSI, and what are the trade-offs?

Commonly used co-solvents include dimethyl carbonate (DMC), ethylene (B1197577) carbonate (EC), and γ-butyrolactone (GBL).[5][6][12]

• Advantages of using co-solvents:

  • Significant reduction in viscosity, leading to easier handling and improved wetting.[5][6]

  • Potential increase in ionic conductivity at lower temperatures.[12]

• Trade-offs:

  • The addition of volatile organic solvents may compromise the non-flammability and low vapor pressure benefits of the ionic liquid.[2][13]

  • The electrochemical stability window of the electrolyte mixture may be reduced compared to the pure ionic liquid.[6]

  • The co-solvent can influence the formation of the solid electrolyte interphase (SEI) on the electrodes.

Q4: How does the concentration of LiTFSI salt affect the properties of the PYR14-TFSI electrolyte?

Increasing the concentration of LiTFSI in PYR14-TFSI generally leads to an increase in viscosity and a decrease in overall ionic conductivity, especially at higher concentrations.[8][9][14] This is due to the increased ion-ion interactions which hinder ion mobility. However, a sufficient salt concentration is necessary to provide the charge carriers (Li+ ions) for battery operation. An optimal concentration must be determined to balance these opposing effects.

Q5: Are there any specific safety precautions to consider when handling PYR14-TFSI and its mixtures?

While PYR14-TFSI is considered to have low volatility and flammability compared to conventional organic solvents, standard laboratory safety practices should always be followed.[13] When using co-solvents like DMC, which are flammable, appropriate safety measures for handling flammable liquids should be taken. All handling of electrolytes for lithium-ion batteries should ideally be performed in an inert atmosphere (e.g., an argon-filled glovebox) to prevent moisture contamination, which can be detrimental to cell performance.

Data Presentation

The following tables summarize key quantitative data for PYR14-TFSI and its mixtures.

Table 1: Viscosity and Ionic Conductivity of Pure PYR14-TFSI at Different Temperatures

Temperature (°C)	Viscosity (mPa·s)	Ionic Conductivity (mS/cm)
20	~120-140	~1.8-2.0[11][15]
25	~100-120	~2.5-3.0
40	~50-60	~4.0-5.0[15]
60	~25-35	~7.0-8.0[11]
80	~15-20	~10.0-12.0[7]
100	~10	~15.0-17.0[6]

Note: The values are approximate and collated from various sources. Actual values may vary based on purity and measurement conditions.

Table 2: Properties of PYR14-TFSI Mixed with Co-solvents at Room Temperature (~20-25°C)

Electrolyte Composition	Viscosity (mPa·s)	Ionic Conductivity (mS/cm)
Pure PYR14-TFSI	~120-140	~1.8-2.0[15]
PYR14-TFSI + 50 wt% GBL	~15-20	~5.0-6.0[6]
PYR14-TFSI + 30 wt% EC/DMC (1:1)	~30-40	~4.0-5.0[12]
PYR14-TFSI + 70 wt% EC/DMC (1:1)	~5-10	~8.0-9.0[12]

Note: These are approximate values to illustrate the effect of co-solvents.

Table 3: Effect of LiTFSI Concentration on the Properties of PYR14-TFSI at 37°C

LiTFSI Mole Fraction (x)	Ionic Conductivity (mS/cm)	General Viscosity Trend
0.0 (Pure IL)	~3.5	Baseline
0.1	~2.5	Increases
0.2	~1.5	Further Increases
0.3	~0.8	Significantly Increases

Data adapted from Martinelli et al., J. Phys. Chem. B 2009, 113, 33, 11370–11375.[8]

Experimental Protocols

Protocol 1: Preparation of PYR14-TFSI based Electrolyte with a Co-solvent

• Environment: Perform all steps inside an argon-filled glovebox with low moisture and oxygen levels (<1 ppm).

• Materials:

  • PYR14-TFSI (battery grade, low water content)

  • LiTFSI (battery grade, dried under vacuum at >120°C for 24 hours)

  • Co-solvent (e.g., DMC, battery grade, low water content)

  • Calibrated balance

  • Glass vials with airtight caps

  • Magnetic stirrer and stir bars

• Procedure:

  • Tare a clean, dry glass vial on the balance.

  • Add the desired mass of PYR14-TFSI to the vial.

  • Add the desired mass of the co-solvent (e.g., for a 50 wt% mixture, add an equal mass of the co-solvent).

  • Add the calculated mass of LiTFSI to achieve the target molarity (e.g., 1 M).

  • Add a magnetic stir bar to the vial, cap it tightly, and place it on a magnetic stirrer.

  • Stir the mixture at room temperature until the LiTFSI is completely dissolved. This may take several hours. Gentle heating (e.g., 40°C) can be applied to expedite dissolution, but ensure the vial is properly sealed.

  • Store the prepared electrolyte in the glovebox.

Protocol 2: Coin Cell Assembly with High Viscosity Electrolyte

• Environment: Assemble the coin cells (e.g., CR2032) inside an argon-filled glovebox.

• Components:

  • Cathode and anode discs

  • Separator disc

  • Spacers and spring

  • Coin cell casings (positive and negative caps)

  • Prepared PYR14-TFSI based electrolyte

  • Crimping tool

• Procedure:

  • Place the cathode in the center of the negative cap.

  • Dispense a small, precise volume of the electrolyte onto the cathode surface. If the electrolyte is highly viscous, consider gently warming it first as described in the troubleshooting guide.

  • Place the separator on top of the wetted cathode.

  • Dispense another small volume of electrolyte onto the separator to ensure it is fully saturated.

  • Place the anode on top of the wetted separator.

  • Add any necessary spacers and the spring.

  • Carefully place the positive cap on top.

  • Transfer the assembly to the crimping tool and seal the coin cell.

  • Allow the assembled cell to rest for several hours (or as determined by your internal protocol) to ensure complete wetting before electrochemical testing.

Mandatory Visualizations

Caption: Workflow for preparing PYR14-TFSI electrolyte and assembling a coin cell.

Caption: Troubleshooting logic for poor cell performance with PYR14-TFSI.

References

• 1. merrowscientific.com [merrowscientific.com]
• 2. Ionic liquid/poly(ionic liquid)-based electrolytes for lithium batteries - Industrial Chemistry & Materials (RSC Publishing) DOI:10.1039/D2IM00051B [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Ionic liquids and γ-butyrolactone mixtures as electrolytes for supercapacitors operating over extended temperature ranges - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. Viscosity of Battery Mixtures – C-Therm Technologies Ltd. [ctherm.com]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. Computational and experimental investigation of Li-doped ionic liquid electrolytes: [pyr14][TFSI], [pyr13][FSI], and [EMIM][BF4] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]

long-term stability issues of PYR14-TFSI in electrochemical cells

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing the ionic liquid N-butyl-N-methylpyrrolidinium bis(trifluoromethanesulfonyl)imide (PYR14-TFSI) in electrochemical cells.

FAQs and Troubleshooting Guide

This section addresses common long-term stability issues encountered during experiments with PYR14-TFSI-based electrolytes.

1. Rapid Capacity Fading

Question: My cell is exhibiting rapid capacity fading within the initial cycles. What are the potential causes and how can I troubleshoot this?

Answer:

Rapid capacity fading is a common issue and can stem from several factors related to the PYR14-TFSI electrolyte and its interaction with the electrodes.

• Potential Causes:

  • Electrolyte Decomposition: The PYR14+ cation can decompose at high potentials, especially in the presence of oxygen, leading to the formation of CO2 and water.[1] The TFSI- anion can also decompose, contributing to the formation of a solid electrolyte interphase (SEI) layer.[1][2]

  • Unstable Solid Electrolyte Interphase (SEI): An effective SEI is crucial for stable cycling. The compatibility of PYR14-TFSI with certain negative electrodes, such as graphite, can be poor without the use of additives, leading to continuous electrolyte decomposition and an unstable SEI.[3]

  • Transition Metal Dissolution: For certain cathode materials, transition metal ions can dissolve into the electrolyte and deposit on the anode, catalyzing further electrolyte decomposition and trapping lithium ions, which leads to capacity loss.[4][5]

  • Electrolyte Dry-out: Over extended cycling, the consumption of the electrolyte through decomposition can lead to "dry-out," causing a sudden and drastic drop in capacity.[6]

• Troubleshooting Steps:

  • Cyclic Voltammetry (CV) Analysis: Perform a CV scan to identify the electrochemical stability window of your electrolyte with the specific electrode materials. Look for any unexpected redox peaks that might indicate electrolyte decomposition.

  • Electrochemical Impedance Spectroscopy (EIS): Monitor the evolution of the interfacial resistance over the initial cycles. A rapid and significant increase in resistance can indicate an unstable and growing SEI layer.

  • Post-mortem Analysis: After cycling, disassemble the cell in an inert atmosphere and visually inspect the electrodes and separator. Look for signs of electrolyte degradation, such as discoloration or gas evolution. Surface analysis techniques like XPS and FTIR can identify the chemical composition of the SEI and any degradation byproducts.

  • Electrolyte Additives: Consider the use of SEI-forming additives, such as vinylene carbonate (VC) or fluoroethylene carbonate (FEC), to improve the stability of the SEI on the anode.

2. Increasing Cell Impedance

Question: I am observing a steady increase in my cell's impedance over cycling. What does this indicate and how can I mitigate it?

Answer:

An increase in cell impedance is a key indicator of performance degradation and can be attributed to several factors.

• Potential Causes:

  • SEI Growth: The continuous decomposition of the electrolyte can lead to the thickening of the SEI layer on the anode, which increases the resistance to Li-ion transport.[7]

  • Cathode Electrolyte Interphase (CEI) Formation: Similar to the anode, a resistive layer can also form on the cathode surface due to electrolyte oxidation at high potentials.

  • Electrode Surface Passivation: The accumulation of insoluble reaction byproducts on the electrode surfaces can block active sites and increase charge transfer resistance.[8]

  • Loss of Electrical Contact: Degradation of the electrode binder or delamination of the active material from the current collector can lead to increased contact resistance.

• Troubleshooting Steps:

  • Electrochemical Impedance Spectroscopy (EIS) Analysis: EIS is the primary tool for diagnosing impedance rise. By fitting the Nyquist plots to an equivalent circuit model, you can distinguish between the contributions of ohmic resistance (electrolyte and cell components), SEI resistance, and charge transfer resistance.

  • Galvanostatic Cycling at Different C-rates: A significant drop in capacity at higher C-rates is indicative of high cell impedance.

  • Temperature Control: Elevated temperatures can accelerate the chemical reactions that lead to SEI growth and electrolyte decomposition.[9] Ensure your experimental setup has precise temperature control.

  • Purity of Electrolyte: The presence of impurities, especially water, can significantly impact the electrochemical behavior and lead to increased resistance.[10][11] Ensure the use of high-purity, dry PYR14-TFSI and other electrolyte components.

3. Poor Rate Capability

Question: My cell performs well at low C-rates but shows a significant drop in capacity at higher currents. Why is this happening?

Answer:

Poor rate capability in cells with PYR14-TFSI is often linked to its physical properties and interfacial kinetics.

• Potential Causes:

  • High Viscosity and Low Ionic Conductivity: PYR14-TFSI has a relatively high viscosity and lower ionic conductivity compared to conventional carbonate-based electrolytes, which can limit ion transport at high current densities.[3]

  • Slow Interfacial Kinetics: The charge transfer process at the electrode-electrolyte interface can be slow, leading to large overpotentials and reduced capacity at high rates.

  • Thick and Resistive SEI/CEI: As discussed previously, a thick and resistive interfacial layer will impede ion transport, with the effect being more pronounced at higher current densities.

• Troubleshooting Steps:

  • Operate at Elevated Temperatures: Increasing the operating temperature can significantly decrease the viscosity and increase the ionic conductivity of PYR14-TFSI, thereby improving rate capability.[12] However, be mindful of the potential for accelerated degradation at higher temperatures.

  • Use of Co-solvents: Adding low-viscosity co-solvents can enhance the ionic conductivity of the electrolyte. However, the co-solvent must be electrochemically stable within the operating voltage window.

  • Optimize Electrode Architecture: Thinner electrodes with high porosity can facilitate better electrolyte penetration and reduce ion diffusion path lengths, leading to improved rate performance.

Data Presentation

The following tables summarize quantitative data on the performance of electrochemical cells utilizing PYR14-TFSI-based electrolytes.

Table 1: Long-Term Cycling Performance of Li/PYR14TFSI-LiTFSI/LiFePO4 Cells at 40°C

Cycle Number	Current Density (mA g⁻¹)	Discharge Capacity (mAh g⁻¹)	Coulombic Efficiency (%)
10	25	~160	>99
70	250	~120	>99
90	25	~155	>99

Data extracted from a study by Elia et al., demonstrating good cycling stability and high efficiency of PYR14-TFSI with a LiFePO4 cathode.[13]

Table 2: Evolution of Interfacial Resistance in a Sn-C/PYR14FSI-LiTFSI/LiFePO4 Full Cell at 40°C

Cycle Number	SEI Film Resistance (Rf) (Ω)	Charge Transfer Resistance (Rtc) (Ω)
OCV	~8	~5
10	~12	~7
50	~15	~8
100	~18	~10
200	~20	~12

This data illustrates a gradual increase in both the SEI and charge transfer resistance over 200 cycles, indicating ongoing interfacial reactions.

Table 3: Effect of Temperature on the Ionic Conductivity and Viscosity of PYR14-TFSI

Temperature (°C)	Ionic Conductivity (mS cm⁻¹)	Viscosity (mPa·s)
20	~2.0	~100
40	~4.5	~45
60	~7.0	~25

This table highlights the significant improvement in ion transport properties of PYR14-TFSI with increasing temperature.[3][12]

Experimental Protocols

This section provides detailed methodologies for key experiments to evaluate the long-term stability of PYR14-TFSI in electrochemical cells.

1. Cyclic Voltammetry (CV) for Electrochemical Stability Window Determination

• Objective: To determine the potential range over which the PYR14-TFSI electrolyte is stable and to identify the onset potentials for its oxidation and reduction.

• Cell Setup: A three-electrode cell with a working electrode (e.g., glassy carbon or platinum), a lithium metal counter electrode, and a lithium metal reference electrode.

• Electrolyte Preparation: Prepare the PYR14-TFSI based electrolyte (e.g., 1M LiTFSI in PYR14-TFSI) inside an argon-filled glovebox to minimize water and oxygen contamination.

• Procedure:

  • Assemble the three-electrode cell inside the glovebox.

  • Connect the cell to a potentiostat.

  • Set the potential to sweep from the open-circuit voltage (OCV) to a cathodic limit (e.g., -0.5 V vs. Li/Li+) and then to an anodic limit (e.g., 5.5 V vs. Li/Li+) at a scan rate of 1 mV/s.

  • Run at least three initial cycles to stabilize the system.

  • Analyze the resulting voltammogram to identify the potentials at which a significant increase in current occurs, indicating the onset of electrolyte decomposition.

2. Electrochemical Impedance Spectroscopy (EIS) for Interfacial Resistance Monitoring

• Objective: To quantify the different contributions to the total cell impedance and to monitor the evolution of the interfacial resistance during cycling.

• Cell Setup: A two-electrode coin cell or a three-electrode cell with the same configuration as for CV.

• Procedure:

  • Assemble the cell and allow it to rest for several hours to reach thermal and electrochemical equilibrium.

  • Connect the cell to a potentiostat with an EIS module.

  • Apply a small AC voltage perturbation (e.g., 5-10 mV) over a wide frequency range (e.g., 1 MHz to 10 mHz) at the open-circuit voltage.

  • Record the impedance data at regular intervals during galvanostatic cycling (e.g., every 10 cycles).

  • Fit the obtained Nyquist plots to a suitable equivalent circuit model to extract the values for the solution resistance, SEI resistance, and charge transfer resistance.

3. Long-Term Galvanostatic Cycling for Performance Evaluation

• Objective: To assess the capacity retention, coulombic efficiency, and overall stability of the electrochemical cell over an extended number of charge-discharge cycles.

• Cell Setup: A two-electrode coin cell with the desired anode and cathode materials.

• Procedure:

  • Assemble the coin cell in a glovebox.

  • Place the cell in a temperature-controlled chamber.

  • Perform a few formation cycles at a low C-rate (e.g., C/20) to establish a stable SEI.

  • Cycle the cell at a desired C-rate (e.g., C/5 or C/2) within a defined voltage window.

  • Monitor the discharge capacity and coulombic efficiency for each cycle.

  • Continue cycling until the capacity drops to a certain percentage of the initial capacity (e.g., 80%).

Mandatory Visualizations

Caption: Degradation pathways of PYR14-TFSI at the electrode-electrolyte interface.

Caption: A logical workflow for troubleshooting common issues in PYR14-TFSI based cells.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Finding the Causes of Battery "Capacity Fade" - ECS [electrochem.org]
• 5. powerelectronictips.com [powerelectronictips.com]
• 6. academicweb.nd.edu [academicweb.nd.edu]
• 7. Electrochemical Impedance Spectroscopy: Experiment, Model, and App | COMSOL Blog [comsol.it]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. d-nb.info [d-nb.info]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. rsc.org [rsc.org]

Technical Support Center: PYR14-TFSI in Electrochemical Applications

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with the ionic liquid N-butyl-N-methylpyrrolidinium bis(trifluoromethanesulfonyl)imide (PYR14-TFSI) in electrochemical experiments. Impurities can significantly impact the electrochemical performance of PYR14-TFSI, and this guide aims to address common issues encountered during its use.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in PYR14-TFSI and how do they affect its electrochemical performance?

A1: The most common impurities in PYR14-TFSI are water, halide ions (e.g., bromide, chloride), and organic residues from synthesis.[1][2][3] These impurities can have detrimental effects on the electrochemical stability window, ionic conductivity, and overall performance of electrochemical devices.[3][4]

• Water: Even small amounts of water can narrow the electrochemical stability window of PYR14-TFSI.[4][5] It can also react with electrode materials and affect the formation of the solid electrolyte interphase (SEI) layer in batteries.[4]

• Halide Ions (Br⁻, Cl⁻): Halide impurities, often remnants from the synthesis process, can lead to corrosion of electrode materials and decrease the anodic stability of the electrolyte.[3][6] They can also interfere with the desired electrochemical reactions.

• Organic Residues: Solvents and unreacted precursors from the synthesis and purification steps can introduce unwanted electrochemical reactions and decrease the purity of the ionic liquid, affecting its performance.[2]

Q2: My cyclic voltammogram (CV) shows unexpected peaks and a narrow electrochemical window. What could be the cause?

A2: Unexpected peaks and a reduced electrochemical window in your CV are often indicative of impurities in the PYR14-TFSI electrolyte.

• Water Contamination: The presence of water can lead to reduction or oxidation peaks that are not related to your analyte. It is crucial to handle and store PYR14-TFSI in a dry environment, such as an argon-filled glovebox.[5]

• Halide Impurities: Halide ions can be electrochemically active and may show redox peaks within the potential window of interest, leading to misinterpretation of results.[6]

• Oxygen: Dissolved oxygen in the electrolyte can also produce a reduction peak. It is recommended to degas the electrolyte with an inert gas (e.g., argon) before measurements.[7]

Q3: How can I purify my PYR14-TFSI to remove these impurities?

A3: Several methods can be employed to purify PYR14-TFSI and improve its electrochemical performance.

• Drying: To remove water, the ionic liquid can be dried under high vacuum at an elevated temperature (e.g., >100 °C) for an extended period.[8]

• Activated Carbon and Alumina (B75360) Treatment: Passing the ionic liquid through a column of activated carbon and/or alumina can effectively remove organic impurities and some ionic species.[1][2][9]

• Solvent Extraction: Washing the ionic liquid with deionized water can help remove hydrophilic impurities. However, subsequent rigorous drying is essential.[10]

Troubleshooting Guides

This section provides a step-by-step approach to diagnosing and resolving common issues encountered during electrochemical experiments with PYR14-TFSI.

Issue 1: Distorted or Noisy Cyclic Voltammogram

Symptom	Possible Cause	Troubleshooting Step
Unstable Baseline	- Contaminated electrodes- High resistance in the cell	1. Polish the working electrode with alumina slurry, sonicate, and dry thoroughly.2. Check all connections and ensure the reference electrode frit is not clogged.
Sharp, Spurious Peaks (Noise)	- Electrical noise from the environment- Poor cell shielding	1. Use a Faraday cage to shield the electrochemical cell.2. Ensure proper grounding of the potentiostat.
Sloping Baseline	- High cell resistance- Uncompensated resistance (iR) drop	1. Move the reference electrode closer to the working electrode.2. Use iR compensation if available on your potentiostat.

Issue 2: Poor Reproducibility of Measurements

Symptom	Possible Cause	Troubleshooting Step
Varying Peak Potentials or Currents	- Inconsistent water content- Degradation of the electrolyte	1. Ensure consistent and thorough drying of the ionic liquid before each experiment.2. Store PYR14-TFSI under an inert atmosphere and protect it from light.
Drifting Open Circuit Potential (OCP)	- Non-equilibrium state of the electrode surface- Contamination	1. Allow the system to stabilize for a sufficient time before starting the measurement.2. Re-polish the working electrode.

Quantitative Data Summary

The presence of impurities has a quantifiable impact on the electrochemical properties of PYR14-TFSI. The following tables summarize key data from the literature.

Table 1: Effect of Water Content on the Electrochemical Stability Window (ESW) of Pyrrolidinium-Based Ionic Liquids

Ionic Liquid	Water Content (ppm)	Anodic Limit (V vs. Li/Li⁺)	Cathodic Limit (V vs. Li/Li⁺)	ESW (V)
PMPyr-TFSI	12	~5.0	~0.0	~5.0
PMPyr-TFSI	77	~4.8	~0.0	~4.8
PMPyr-TFSI	1061	~4.5	~0.0	~4.5

Source: Adapted from a study on the influence of impurities in room temperature ionic liquid electrolytes.[4]

Table 2: Effect of Halide Impurities on the Anodic Stability of Ionic Liquids

Ionic Liquid	Halide Impurity	Concentration (ppm)	Effect on Anodic Stability
Various	Chloride (Cl⁻)	> 100	Significant decrease in anodic stability, increased corrosion.
Various	Bromide (Br⁻)	> 100	Detrimental effect on cell performance, increased polarization.[4]

Source: Compiled from studies on halide impurities in ionic liquids.[3]

Experimental Protocols

Protocol 1: Purification of PYR14-TFSI using Activated Carbon and Alumina

• Preparation: Prepare a column packed with activated carbon layered on top of neutral alumina. The weight ratio of ionic liquid to sorbents is typically 5:1 for activated carbon and 2:1 for alumina.[11]

• Elution: Slowly pass the PYR14-TFSI through the column. An inert gas pressure can be applied to facilitate the flow.

• Collection: Collect the purified ionic liquid at the outlet.

• Drying: Dry the collected PYR14-TFSI under high vacuum at >100 °C for at least 24 hours to remove any residual moisture.

• Storage: Store the purified ionic liquid in a sealed container inside an argon-filled glovebox.

Protocol 2: Determination of Water Content by Karl Fischer Titration

Karl Fischer titration is a standard and accurate method for determining the water content in ionic liquids.[8][12][13]

• Apparatus: Use a coulometric Karl Fischer titrator.

• Sample Preparation: In a dry environment (e.g., glovebox), accurately weigh a sample of PYR14-TFSI and dissolve it in a suitable anhydrous solvent (e.g., anhydrous methanol (B129727) or a specialized Karl Fischer solvent).

• Titration: Inject the sample solution into the titration cell. The instrument will automatically titrate the water with the Karl Fischer reagent and calculate the water content.

• Blank Measurement: Perform a blank measurement with the solvent alone to account for any residual water in the solvent.

Visualizations

Caption: Figure 1: General Experimental Workflow.

Caption: Figure 2: Troubleshooting Decision Tree.

References

• 1. researchgate.net [researchgate.net]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. solvomet.eu [solvomet.eu]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. Insights into the chemical and electrochemical behavior of halide and sulfide electrolytes in all-solid-state batteries - Energy Advances (RSC Publishing) [pubs.rsc.org]
• 7. researchgate.net [researchgate.net]
• 8. pubs.acs.org [pubs.acs.org]
• 9. researchgate.net [researchgate.net]
• 10. pubs.acs.org [pubs.acs.org]
• 11. cei.washington.edu [cei.washington.edu]
• 12. hiyka.com [hiyka.com]
• 13. echemi.com [echemi.com]

Technical Support Center: Thermal Runaway Prevention in PYR14-TFSI Based Batteries

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for preventing thermal runaway in batteries utilizing N-butyl-N-methylpyrrolidinium bis(trifluoromethanesulfonyl)imide (PYR14-TFSI) based electrolytes.

Frequently Asked Questions (FAQs)

Q1: What is thermal runaway and why is it a concern in battery research?

A1: Thermal runaway is a critical safety concern in energy storage systems like lithium-ion batteries. It describes a rapid and uncontrolled increase in temperature within a battery cell.[1] This phenomenon occurs when the heat generated inside a battery exceeds the rate at which it can be dissipated, leading to a self-accelerating process of further temperature increases.[1] This can result in hazardous consequences such as fires, explosions, or the release of toxic gases.[2] Understanding and preventing thermal runaway is paramount for ensuring the safety and reliability of batteries in all applications.

Q2: What are the primary causes of thermal runaway in batteries?

A2: The main causes of thermal runaway include internal short circuits, overcharging, and discharging issues.[3] External factors such as exposure to high temperatures and mechanical damage like crushing or puncturing can also trigger this hazardous event.[4] Manufacturing defects or physical damage can lead to internal short circuits by compromising the separator that keeps the anode and cathode apart.[3] Overcharging can cause excessive internal temperatures, leading to the breakdown of battery components and initiating thermal runaway.[2]

Q3: How does the use of PYR14-TFSI ionic liquid electrolyte affect the risk of thermal runaway?

A3: PYR14-TFSI is an ionic liquid known for its high thermal and electrochemical stability, which can enhance battery safety.[5] Unlike conventional volatile and flammable organic carbonate-based electrolytes, ionic liquids like PYR14-TFSI are nonvolatile and noncombustible.[6] This inherent property reduces the risk of fire even if a cell were to vent gases during a thermal event. The thermal stability of PYR14-TFSI-based electrolytes can be significantly higher than that of traditional electrolytes, with decomposition temperatures reported to be around 350-385°C.[7] However, it's important to note that the interaction of the ionic liquid with the electrodes at elevated temperatures can still generate heat.[6]

Q4: What are the early warning signs of thermal instability in a PYR14-TFSI based battery during an experiment?

A4: Early detection of thermal instability is crucial for preventing thermal runaway. Key indicators to monitor include:

• A rapid and unexpected increase in cell temperature: This is the most direct sign of a potential thermal event.

• A sudden drop in cell voltage: This can indicate an internal short circuit, a common trigger for thermal runaway.

• Swelling or deformation of the battery casing: This suggests an increase in internal pressure due to gas generation from electrolyte decomposition.

• Venting of gases: The release of gases from the cell is a clear sign that internal reactions are occurring. While PYR14-TFSI is not flammable, the vented gases can still be hot and may contain decomposition byproducts.[2]

• Changes in Electrochemical Impedance Spectroscopy (EIS) readings: An increase in internal resistance can be an early indicator of cell degradation that might lead to thermal issues.[8]

Q5: What is a Battery Management System (BMS) and is it necessary for experimental cells with PYR14-TFSI?

A5: A Battery Management System (BMS) is an electronic system that monitors and manages a rechargeable battery to ensure its safety and longevity.[9] A BMS typically monitors parameters like voltage, current, and temperature at both the cell and pack levels.[10] It can protect the battery from overcharging, over-discharging, and over-current conditions, all of which can lead to thermal runaway.[9] For experimental cells, especially when testing new materials or configurations, a BMS is highly recommended. It provides a critical layer of safety by automatically disconnecting the battery if unsafe operating conditions are detected.[10]

Troubleshooting Guide

Problem: The battery is showing a rapid temperature increase during cycling.

Possible Cause	Troubleshooting Steps
Internal Short Circuit	1. Immediately stop the experiment and disconnect the battery from all equipment. 2. Isolate the battery in a thermally insulated and fireproof container. 3. Monitor the temperature remotely until it stabilizes. 4. Do not attempt to reuse the battery. 5. Analyze the experimental data (voltage, current, temperature) leading up to the event to identify the potential cause.
Overcharging	1. Verify the charging protocol and ensure the cut-off voltage is set correctly for the specific cell chemistry. 2. Check the calibration of your charging equipment. 3. Implement a BMS or an independent voltage monitoring system to prevent overcharging.[11]
High Ambient Temperature	1. Ensure the experimental setup is in a temperature-controlled environment within the safe operating range of the battery. 2. Provide adequate ventilation or active cooling to dissipate heat generated during cycling.[12]
Poor Thermal Contact	1. Ensure good thermal contact between the battery and any temperature sensors or cooling elements. 2. Use thermal paste or pads to improve heat transfer.

Problem: The battery is swelling or showing signs of deformation.

Possible Cause	Troubleshooting Steps
Gas Generation	1. Stop the experiment immediately and disconnect the battery. 2. Place the battery in a well-ventilated, safe location. 3. Do not puncture or attempt to open the swollen battery. 4. Gas generation can be a precursor to thermal runaway; handle with extreme caution.
Electrolyte Decomposition	1. Review the operating voltage and temperature of the experiment to ensure they are within the stability window of the PYR14-TFSI electrolyte. 2. Analyze the gas composition if possible to understand the decomposition products.

Quantitative Data

Table 1: Thermal Properties of PYR14-TFSI Compared to a Conventional Electrolyte

Property	PYR14-TFSI	1 M LiPF6 in EC:DMC (1:1)
Decomposition Temperature (Td)	~350-400 °C[13]	~200 °C
Flash Point	>110 °C	~30 °C
Vapor Pressure	Negligible	High
Ionic Conductivity (at 20 °C)	2.12 mS/cm[9]	~10 mS/cm
Viscosity (at 20 °C)	94.4 cP[9]	~3 cP

Table 2: Key Safety Parameters for PYR14-TFSI Based Electrolytes

Parameter	Value
Electrochemical Stability Window	~5.5 V
Melting Point	-18 °C
Density (at 23 °C)	1.40 g/cm³[9]

Experimental Protocols

Accelerating Rate Calorimetry (ARC)

Objective: To determine the onset temperature of self-heating reactions in a battery cell under adiabatic conditions.[2]

Methodology:

• Place the battery cell inside the ARC calorimeter chamber.

• Insert thermocouples to monitor the cell's surface temperature.

• The ARC instrument will employ a "heat-wait-seek" protocol. The temperature is increased in small steps, followed by a waiting period to detect any self-heating from the cell.[2]

• If the rate of temperature rise due to self-heating exceeds a predefined threshold (e.g., 0.02 °C/min), the calorimeter enters an adiabatic mode, tracking the temperature and pressure increase as the cell heads towards thermal runaway.

• Record the onset temperature of thermal runaway, the maximum temperature reached, and the pressure data.

Differential Scanning Calorimetry (DSC)

Objective: To measure the heat flow associated with thermal events in the battery materials (electrolyte, electrodes) as a function of temperature.

Methodology:

• Prepare small, hermetically sealed DSC pans containing the sample material (e.g., PYR14-TFSI electrolyte mixed with electrode material).

• Place the sample pan and an empty reference pan into the DSC instrument.

• Heat the pans at a constant rate (e.g., 5-10 °C/min) over a specified temperature range.

• The DSC measures the difference in heat flow between the sample and the reference.

• Analyze the resulting thermogram to identify endothermic (melting) and exothermic (decomposition) peaks, which indicate the temperatures at which these events occur and the amount of heat involved.

Nail Penetration Test

Objective: To simulate an internal short circuit caused by mechanical abuse and evaluate the battery's response.

Methodology:

• Securely mount a fully charged battery in a blast-proof test chamber.

• Use a standardized steel nail (e.g., 3 mm diameter) for the penetration.

• Drive the nail through the center of the battery at a controlled speed.[4]

• Monitor and record the battery's temperature, voltage, and visual response (e.g., smoke, fire, explosion) using high-speed cameras and sensors.

• The test is considered passed if the battery does not catch fire or explode.[4]

Overcharge Test

Objective: To evaluate the battery's response to excessive charging voltage.[11]

Methodology:

• Place the battery in a safe, temperature-controlled environment.

• Connect the battery to a power supply capable of delivering a voltage higher than the battery's specified upper limit.

• Charge the battery at a constant current until the voltage significantly exceeds the recommended maximum.

• Continuously monitor the battery's temperature, voltage, and current.[11]

• Observe for any signs of swelling, venting, or thermal runaway.[11]

Thermal Abuse Test

Objective: To evaluate the battery's thermal stability when exposed to high external temperatures.[2]

Methodology:

• Place the battery in a temperature-controlled oven or thermal chamber.

• Gradually increase the ambient temperature at a controlled rate (e.g., 5 °C/min).

• Monitor the battery's surface temperature and voltage.

• Continue heating until thermal runaway occurs or a predetermined maximum temperature is reached.

• Record the onset temperature of thermal runaway and the battery's behavior during the test.[2]

Visualizations

Caption: The chain reaction of events leading to thermal runaway in a lithium-ion battery.

Caption: A troubleshooting workflow for managing unexpected thermal events during battery experiments.

References

• 1. Stages of The Thermal Runaway Process in Lithium Batteries [sinovoltaics.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. solvionic.com [solvionic.com]
• 6. 1-Butyl-1-methylpyrrolidinium bis(trifluoromethylsulfonyl)imide, >99.5% | IoLiTec [iolitec.de]
• 7. researchgate.net [researchgate.net]
• 8. alberoprojekt.de [alberoprojekt.de]
• 9. mdpi.com [mdpi.com]
• 10. 1-ブチル-1-メチルピロリジニウム ビス(トリフルオロメチルスルホニル)イミド >99%, <500 ppm H2O | Sigma-Aldrich [sigmaaldrich.com]
• 11. researchgate.net [researchgate.net]
• 12. mdpi.com [mdpi.com]
• 13. Computational and experimental investigation of Li-doped ionic liquid electrolytes: [pyr14][TFSI], [pyr13][FSI], and [EMIM][BF4] - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Comparative Analysis of Physicochemical Properties

An Objective Comparison of PYR14-TFSI and PYR14-FSI Ionic Liquids for Electrochemical Applications

For researchers and professionals in the fields of materials science and drug development, the selection of an appropriate ionic liquid is a critical decision that can significantly impact experimental outcomes. This guide provides a detailed comparison of two prominent pyrrolidinium-based ionic liquids: N-methyl-N-butylpyrrolidinium bis(trifluoromethanesulfonyl)imide (PYR14-TFSI) and N-methyl-N-butylpyrrolidinium bis(fluorosulfonyl)imide (PYR14-FSI). By examining their key physicochemical properties, supported by experimental data, this document aims to equip scientists with the necessary information to make an informed choice for their specific applications.

The core difference between these two ionic liquids lies in their anionic structures, which significantly influences their performance characteristics. The TFSI anion, with its trifluoromethyl groups, is larger and generally more stable, while the FSI anion's fluorine atoms contribute to a lower viscosity and higher conductivity.

The following table summarizes the key quantitative data for PYR14-TFSI and PYR14-FSI, offering a side-by-side comparison of their essential properties.

Property	PYR14-TFSI	PYR14-FSI
Molecular Formula	C₁₁H₂₀F₆N₂O₄S₂[1]	C₉H₂₀F₂N₂O₄S₂[2]
Molecular Weight	422.41 g/mol [1]	322.4 g/mol [2]
Density	~1.40 g/cm³ at 23°C	~1.328 g/cm³ (for a 1:9 LiFSI mixture)
Melting Point	-18 °C[3]	-18 °C[4]
Ionic Conductivity	~2.12 mS/cm at 20°C[1]	~3.7 mS/cm at 25°C
Viscosity	~94.4 cP at 20°C[1]	~67 mPa·s at 25°C (for a 1:9 LiFSI mixture)
Thermal Stability (Td)	Onset decomposition >350°C	Onset decomposition ~170-180°C
Electrochemical Window	~5.3 - 5.5 V[1]	~5 V[4]

Visualization of Chemical Structures

The fundamental differences in the properties of PYR14-TFSI and PYR14-FSI originate from their distinct anionic structures, as illustrated below.

Figure 1: Chemical structures of the PYR14 cation, TFSI anion, and FSI anion.

Experimental Protocols

The following sections detail the methodologies employed to determine the key properties of these ionic liquids.

Ionic Conductivity Measurement

Ionic conductivity is typically determined using electrochemical impedance spectroscopy (EIS).

• Instrumentation: A precision LCR meter or an impedance analyzer is used. The ionic liquid is placed in a sealed, temperature-controlled conductivity cell with two parallel platinum electrodes.

• Procedure:

  • The conductivity cell is calibrated using a standard solution of known conductivity, such as a potassium chloride solution.

  • The ionic liquid sample is introduced into the dry, clean cell within an inert atmosphere (e.g., an argon-filled glovebox) to prevent moisture contamination.

  • The cell is placed in a temperature-controlled chamber and allowed to thermally equilibrate at the desired temperature.

  • AC impedance measurements are taken over a wide frequency range (e.g., 1 Hz to 1 MHz).

  • The bulk resistance (Rb) of the ionic liquid is determined from the intercept of the Nyquist plot with the real axis.

  • The ionic conductivity (σ) is calculated using the formula: σ = d / (Rb * A), where 'd' is the distance between the electrodes and 'A' is the electrode area.

Viscosity Measurement

The viscosity of ionic liquids is commonly measured using a rheometer or a viscometer.

• Instrumentation: A cone-plate or parallel-plate rheometer, or a capillary or rotational viscometer.

• Procedure:

  • The instrument is calibrated with a standard fluid of known viscosity.

  • A small, precise volume of the ionic liquid is placed on the lower plate of the rheometer or in the viscometer cup.

  • The sample is allowed to reach thermal equilibrium at the target temperature.

  • For a rheometer, a shear stress is applied, and the resulting shear rate is measured (or vice versa). The viscosity is then calculated from the ratio of shear stress to shear rate. For a rotational viscometer, the torque required to rotate a spindle at a constant speed is measured and correlated to viscosity.

Thermal Stability Analysis

Thermogravimetric analysis (TGA) is the standard method for determining the thermal stability of ionic liquids.

• Instrumentation: A thermogravimetric analyzer.

• Procedure:

  • A small, accurately weighed sample of the ionic liquid (typically 5-10 mg) is placed in a sample pan (e.g., platinum or alumina).

  • The sample is heated in a controlled atmosphere (usually nitrogen or argon) at a constant heating rate (e.g., 10 °C/min).

  • The mass of the sample is continuously monitored as a function of temperature.

  • The onset decomposition temperature (Td) is determined as the temperature at which a significant mass loss begins.

Electrochemical Window Determination

The electrochemical stability window is determined using cyclic voltammetry (CV) or linear sweep voltammetry (LSV).

• Instrumentation: A potentiostat with a three-electrode cell setup. The working electrode is typically a glassy carbon or platinum electrode, the counter electrode is a platinum wire or mesh, and a quasi-reference electrode like a silver wire is used.

• Procedure:

  • The electrochemical cell is assembled in an inert atmosphere.

  • The potential of the working electrode is swept from an initial potential to a vertex potential and then back.

  • The resulting current is measured as a function of the applied potential.

  • The electrochemical window is defined by the potential limits at which the current begins to increase significantly due to the oxidation or reduction of the ionic liquid's cation or anion. A current density cutoff (e.g., 0.1 or 1 mA/cm²) is often used to define these limits.

Summary of Key Differences and Implications

• Conductivity and Viscosity: PYR14-FSI exhibits higher ionic conductivity and lower viscosity compared to PYR14-TFSI.[1] This is advantageous for applications requiring high charge transport rates, such as in high-performance batteries and supercapacitors. The lower viscosity of PYR14-FSI can also improve electrode wetting and electrolyte penetration into porous materials.

• Thermal Stability: PYR14-TFSI demonstrates significantly higher thermal stability than PYR14-FSI. The onset of decomposition for PYR14-TFSI is above 350°C, whereas for PYR14-FSI it is around 170-180°C. This makes PYR14-TFSI a more suitable candidate for high-temperature applications.

• Electrochemical Stability: Both ionic liquids possess wide electrochemical windows, making them suitable for high-voltage applications. PYR14-TFSI generally has a slightly wider electrochemical window than PYR14-FSI.[1][4]

References

• 1. 1-BUTYL-1-METHYLPYRROLIDINIUM BIS(TRIFLUOROMETHYLSULFONYL)IMIDE | 223437-11-4 [chemicalbook.com]
• 2. 1-Butyl-1-methylpyrrolidinium Bis(fluorosulfonyl)imide | C9H20F2N2O4S2 | CID 124219943 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]

A Comparative Guide to PYR14-TFSI and Imidazolium-Based Ionic Liquids for Researchers and Drug Development Professionals

In the ever-evolving landscape of scientific research and pharmaceutical development, the selection of appropriate solvents and materials is paramount to success. Ionic liquids (ILs), with their unique set of properties, have emerged as versatile candidates for a myriad of applications, from electrochemical systems to advanced drug delivery. This guide provides an objective comparison of a prominent pyrrolidinium-based IL, N-butyl-N-methylpyrrolidinium bis(trifluoromethanesulfonyl)imide (PYR14-TFSI), with two widely used imidazolium-based ILs, 1-butyl-3-methylimidazolium bis(trifluoromethanesulfonyl)imide (BMIM-TFSI) and 1-ethyl-3-methylimidazolium (B1214524) bis(trifluoromethanesulfonyl)imide (EMIM-TFSI). This comparison is supported by experimental data to aid researchers, scientists, and drug development professionals in making informed decisions.

Physicochemical Properties: A Quantitative Comparison

The performance of an ionic liquid is intrinsically linked to its physicochemical properties. The following tables summarize key quantitative data for PYR14-TFSI, BMIM-TFSI, and EMIM-TFSI, focusing on ionic conductivity, viscosity, and thermal stability. These parameters are critical for applications ranging from electrolyte performance in batteries to formulation characteristics in drug delivery systems.

Ionic Liquid	Temperature (°C)	Ionic Conductivity (mS/cm)
PYR14-TFSI	25	2.8
100	~10
BMIM-TFSI	20	3.9
25	3.4
EMIM-TFSI	25	9.0
100	~20
Table 1: Comparative Ionic Conductivity of Selected Ionic Liquids.

Ionic Liquid	Temperature (°C)	Viscosity (mPa·s)
PYR14-TFSI	25	74
100	~10
BMIM-TFSI	20	52
25	56.0[1]
EMIM-TFSI	25	34
100	~7
Table 2: Comparative Viscosity of Selected Ionic Liquids.

Ionic Liquid	Onset Decomposition Temperature (Tonset, °C)
PYR14-TFSI	>400
BMIM-TFSI	~450
EMIM-TFSI	~450
Table 3: Comparative Thermal Stability of Selected Ionic Liquids.

Experimental Protocols

To ensure reproducibility and accurate comparison, the methodologies used to obtain the above data are detailed below.

Ionic Conductivity Measurement

Ionic conductivity is determined using electrochemical impedance spectroscopy (EIS).

• Sample Preparation: The ionic liquid is dried under high vacuum at a temperature between 80-120°C for at least 24 hours to minimize water content.

• Cell Assembly: A two-electrode conductivity cell with platinum or stainless steel electrodes of a known cell constant is assembled in an inert atmosphere (e.g., an argon-filled glovebox) to prevent moisture contamination.

• Measurement: The cell is placed in a temperature-controlled chamber. AC impedance measurements are performed over a wide frequency range (e.g., 1 Hz to 1 MHz) with a small amplitude voltage (e.g., 10 mV).

• Data Analysis: The bulk resistance (R) of the ionic liquid is determined from the intercept of the Nyquist plot with the real axis. The ionic conductivity (σ) is then calculated using the formula: σ = L / (R * A), where L is the distance between the electrodes and A is the electrode area (L/A is the cell constant).

Viscosity Measurement

Viscosity is measured using a rotational rheometer.

• Sample Preparation: The ionic liquid is degassed and dried to remove any dissolved gases and moisture.

• Instrument Setup: A cone-and-plate or parallel-plate geometry is used on the rheometer. The temperature is controlled precisely using a Peltier or circulating fluid system.

• Measurement: A small sample of the ionic liquid is placed between the plates. The shear rate is varied, and the corresponding shear stress is measured to determine the dynamic viscosity. For Newtonian fluids, the viscosity is independent of the shear rate.

• Data Acquisition: Measurements are taken at various temperatures to determine the temperature dependence of viscosity.

Thermal Stability Analysis

Thermal stability is assessed using thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC).

• TGA Protocol:

  • A small, accurately weighed sample (5-10 mg) of the ionic liquid is placed in a TGA pan (typically alumina (B75360) or platinum).

  • The sample is heated at a constant rate (e.g., 10 °C/min) under a controlled atmosphere (e.g., nitrogen or air).

  • The weight loss of the sample is recorded as a function of temperature. The onset decomposition temperature (Tonset) is determined as the temperature at which significant weight loss begins.

• DSC Protocol:

  • A small, hermetically sealed sample of the ionic liquid is placed in a DSC pan.

  • The sample is subjected to a controlled temperature program, including heating and cooling cycles, to observe phase transitions.

  • The glass transition temperature (Tg), crystallization temperature (Tc), and melting temperature (Tm) are determined from the resulting heat flow curve.

Visualizing the Ionic Liquid Characterization Workflow

The following diagram illustrates a typical workflow for the comprehensive characterization of ionic liquids intended for use as electrolytes in battery applications. This logical progression ensures that all critical parameters are evaluated before application-specific testing.

Workflow for Ionic Liquid Electrolyte Characterization.

Discussion and Concluding Remarks

The choice between PYR14-TFSI and imidazolium-based ionic liquids like BMIM-TFSI and EMIM-TFSI depends heavily on the specific application requirements.

For applications requiring high ionic conductivity , such as high-rate battery electrolytes, EMIM-TFSI is a strong candidate due to its lower viscosity. However, the higher viscosity of PYR14-TFSI can be advantageous in applications where containment and reduced leakage are critical, such as in some battery designs and certain drug delivery formulations.

In terms of thermal stability , all three ionic liquids exhibit excellent resistance to thermal decomposition, with onset temperatures well above 400°C. This makes them suitable for high-temperature applications.

From a drug delivery perspective , the cation structure plays a significant role in interactions with active pharmaceutical ingredients (APIs) and biological membranes. The pyrrolidinium (B1226570) cation of PYR14-TFSI, being more aliphatic and less aromatic than the imidazolium (B1220033) cation, may exhibit different solvation properties and interactions with biological systems. This could influence drug solubility, stability, and permeation characteristics.

References

• 1. asianpubs.org [asianpubs.org]

PYR14-TFSI vs. Conventional Carbonate Electrolytes: A Comparative Performance Guide

For Researchers, Scientists, and Drug Development Professionals

In the ever-evolving landscape of energy storage, the quest for safer and higher-performing electrolytes for lithium-ion batteries is paramount. While conventional carbonate-based electrolytes have long been the industry standard, ionic liquids (ILs) have emerged as a promising alternative, offering enhanced safety and stability. This guide provides an objective comparison of the performance of N-methyl-N-propylpyrrolidinium bis(trifluoromethanesulfonyl)imide (PYR14-TFSI), a widely studied ionic liquid, against conventional carbonate electrolytes.

Executive Summary

PYR14-TFSI exhibits superior thermal and electrochemical stability compared to conventional carbonate electrolytes. Its non-flammable nature and wide electrochemical window make it an attractive candidate for high-voltage and high-temperature applications. However, its lower ionic conductivity and higher viscosity at room temperature can lead to reduced rate capability. Blending PYR14-TFSI with carbonate solvents can offer a compromise, leveraging the safety of the ionic liquid while maintaining reasonable transport properties.

Data Presentation: Quantitative Performance Metrics

The following tables summarize the key performance differences between PYR14-TFSI and a typical conventional carbonate electrolyte (e.g., 1 M LiPF6 in a mixture of ethylene (B1197577) carbonate (EC) and dimethyl carbonate (DMC)).

Property	PYR14-TFSI	Conventional Carbonate Electrolyte (1M LiPF6 in EC/DMC)	Key Advantages of PYR14-TFSI
Ionic Conductivity (at Room Temperature)	Lower (typically 0.1 - 1 mS/cm)[1][2][3]	Higher (typically 5 - 12 mS/cm)	-
Electrochemical Stability Window	Wider (up to ~5-6 V vs. Li/Li+)[4][5]	Narrower (typically up to ~4.5 V vs. Li/Li+)[6]	Enables the use of high-voltage cathode materials.[5]
Thermal Stability	High decomposition temperature (>350 °C)[7]	Lower decomposition temperature (~60-80 °C for LiPF6 salt)[6]	Significantly improves battery safety by reducing the risk of thermal runaway.[8]
Flammability	Non-flammable[8][9]	Highly flammable	Enhances operational safety.[8][9]
Viscosity	High	Low	-
Lithium Transference Number (tLi+)	Lower (typically < 0.2)[7]	Higher (typically 0.3 - 0.5)	-

Cycling Performance Comparison

Performance Metric	PYR14-TFSI based Electrolytes	Conventional Carbonate Electrolytes	Observations
Capacity Retention	Can show excellent stability, especially at elevated temperatures and in hybrid formulations.[9][10][11]	Prone to degradation at high temperatures and high voltages.[6]	The stable solid electrolyte interphase (SEI) formed in the presence of PYR14-TFSI contributes to improved long-term cycling.
Coulombic Efficiency	Often high and stable, approaching 100%.[12]	Can be high initially but may decrease with cycling due to side reactions.	Indicates good reversibility of the electrochemical processes.
Rate Capability	Generally lower due to higher viscosity and lower ionic conductivity.[13]	Generally higher, allowing for faster charge and discharge.	This is a key challenge for pure ionic liquid electrolytes.

Experimental Protocols

The data presented in this guide are typically obtained through a series of standardized electrochemical and thermal analysis techniques.

Ionic Conductivity Measurement

Methodology: Electrochemical Impedance Spectroscopy (EIS) is used to measure the bulk resistance of the electrolyte.

• The electrolyte is placed in a conductivity cell with two blocking electrodes (e.g., stainless steel or platinum) of a known geometry.

• A small AC voltage is applied across a range of frequencies.

• The impedance data is plotted on a Nyquist plot, and the bulk resistance (Rb) is determined from the high-frequency intercept with the real axis.

• The ionic conductivity (σ) is calculated using the formula: σ = L / (Rb * A), where L is the distance between the electrodes and A is the electrode area.

Electrochemical Stability Window (ESW) Determination

Methodology: Linear Sweep Voltammetry (LSV) or Cyclic Voltammetry (CV) is performed.

• A three-electrode cell is assembled with a working electrode (e.g., glassy carbon or platinum), a counter electrode (e.g., lithium metal), and a reference electrode (e.g., lithium metal).

• The potential of the working electrode is swept from the open-circuit potential to cathodic and anodic limits at a slow scan rate (e.g., 1 mV/s).

• The ESW is defined by the potentials at which a significant increase in current is observed, indicating the onset of electrolyte reduction and oxidation.

Thermal Stability Analysis

Methodology: Thermogravimetric Analysis (TGA) is used to determine the decomposition temperature.

• A small sample of the electrolyte is placed in a crucible within the TGA instrument.

• The sample is heated at a constant rate (e.g., 10 °C/min) under an inert atmosphere (e.g., nitrogen or argon).

• The weight of the sample is monitored as a function of temperature.

• The onset of decomposition is identified as the temperature at which a significant weight loss begins.

Battery Cycling Performance

Methodology: Galvanostatic cycling is performed using coin cells.

• Coin cells are assembled with a cathode (e.g., LiFePO4, NMC), an anode (e.g., lithium metal, graphite), a separator, and the electrolyte to be tested.

• The cells are cycled between defined voltage limits at a constant current (C-rate).

• Key parameters such as discharge capacity, coulombic efficiency, and capacity retention are recorded over a number of cycles.

Logical Workflow for Electrolyte Evaluation

The following diagram illustrates the typical workflow for evaluating and comparing the performance of different battery electrolytes.

Caption: Workflow for battery electrolyte evaluation.

References

• 1. ntrs.nasa.gov [ntrs.nasa.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Computational and experimental investigation of Li-doped ionic liquid electrolytes: [pyr14][TFSI], [pyr13][FSI], and [EMIM][BF4] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Temperature-Dependent Electrochemical Stability Window of Bis(trifluoromethanesulfonyl)imide and Bis(fluorosulfonyl)imide Anion Based Ionic Liquids - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Thermal Stability Analysis of Lithium-Ion Battery Electrolytes Based on Lithium Bis(trifluoromethanesulfonyl)imide-Lithium Difluoro(oxalato)Borate Dual-Salt - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Understanding transport mechanisms in ionic liquid/carbonate solvent electrolyte blends - Physical Chemistry Chemical Physics (RSC Publishing) DOI:10.1039/C8CP01485J [pubs.rsc.org]
• 8. Thermal stability and flammability of electrolytes for lithium-ion batteries [cris.unibo.it]
• 9. Mixtures of ionic liquid and organic carbonate as electrolyte with improved safety and performance for rechargeable lithium batteries (Journal Article) | ETDEWEB [osti.gov]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

A Comparative Guide to Li+ Solvation Structures in PYR14-TFSI and EMIM-BF4 Ionic Liquids

For Researchers, Scientists, and Drug Development Professionals

The solvation structure of lithium ions (Li+) in ionic liquids (ILs) is a critical factor influencing the performance of lithium-ion batteries and other electrochemical devices. Understanding the coordination environment and transport mechanisms of Li+ in different ILs is paramount for designing safer and more efficient energy storage solutions. This guide provides an objective comparison of the Li+ solvation structure in two common ionic liquids: N-methyl-N-butylpyrrolidinium bis(trifluoromethylsulfonyl)imide (PYR14-TFSI) and 1-ethyl-3-methylimidazolium (B1214524) tetrafluoroborate (B81430) (EMIM-BF4), supported by experimental and computational data.

Executive Summary

The solvation of Li+ is significantly different in PYR14-TFSI and EMIM-BF4. In PYR14-TFSI, Li+ is coordinated by approximately three TFSI⁻ anions, whereas in EMIM-BF4, it is coordinated by about four BF4⁻ anions.[1][2][3][4][5][6] This difference in coordination directly impacts the transport properties, with Li+ conductivity being an order of magnitude lower in PYR14-TFSI compared to EMIM-BF4.[1][2][4][5][6] The stronger interaction between Li+ and the TFSI⁻ anion leads to longer residence times and slower ion transport in PYR14-TFSI.[1][2][4][6]

Data Presentation: Quantitative Comparison

The following tables summarize the key quantitative data comparing the Li+ solvation and transport properties in PYR14-TFSI and EMIM-BF4.

Table 1: Li+ Coordination and Transport Properties

Property	PYR14-TFSI	EMIM-BF4	Reference
Li+ Coordination Number (Anions)	~3	~4	[1][2][3][4][5][6]
Li+ Conductivity (mS/cm)	Order of magnitude lower	0.1 - 0.3	[1][2][4][5][6]
Li+-Anion Residence Time	Significantly larger (up to 100 ns at high doping)	Shorter	[1][2][4][6]

Li+ Solvation and Transport Mechanisms

The transport of Li+ in these ionic liquids occurs through two primary mechanisms: vehicular transport, where the Li+ ion moves with its solvation shell, and anion exchange (hopping), where the Li+ ion moves from one anion to another.[1][3][4][5][6] While vehicular transport is significant in both liquids, the importance of the anion exchange mechanism increases at higher Li+ concentrations.[3][4][5][6] The larger and more strongly coordinating TFSI⁻ anion in PYR14-TFSI results in a more stable solvation shell, hindering the anion exchange process and contributing to the lower Li+ conductivity.[7]

Experimental Protocols

The data presented in this guide are primarily derived from a combination of molecular dynamics (MD) simulations and experimental techniques.

Molecular Dynamics (MD) Simulations

• Force Fields: Polarizable force fields were employed to accurately model the interactions between the ions.[1]

• System Size and Simulation Time: Simulations were typically run on systems containing approximately 2104 atoms for extended periods (50-200 ns) to ensure the convergence of transport properties.[8]

• Properties Calculated: MD simulations were used to determine structural properties like radial distribution functions to calculate coordination numbers, as well as dynamic properties such as diffusion coefficients, viscosity, and ionic conductivity.[1][2][3][4]

Experimental Measurements

• Pulsed Field Gradient Spin-Echo NMR (PFG-NMR): This technique was used to measure the self-diffusion coefficients of the individual ions in the ionic liquid electrolytes.[2][3][4]

• Electrochemical Impedance Spectroscopy (EIS): EIS was utilized to determine the bulk ionic conductivity of the neat ionic liquids and the Li-salt solutions.[2][3][4]

• Raman Spectroscopy: This technique can be used to probe the coordination environment of Li+ by observing changes in the vibrational modes of the anions upon coordination.[9][10][11][12]

Visualizations

The following diagrams illustrate the Li+ solvation structures and the experimental workflow used to characterize these systems.

Caption: Li+ solvation in PYR14-TFSI.

References

• 1. ntrs.nasa.gov [ntrs.nasa.gov]
• 2. researchgate.net [researchgate.net]
• 3. [PDF] Computational and experimental investigation of Li-doped ionic liquid electrolytes: [pyr14][TFSI], [pyr13][FSI], and [EMIM][BF4]. | Semantic Scholar [semanticscholar.org]
• 4. datasetcatalog.nlm.nih.gov [datasetcatalog.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Computational and experimental investigation of Li-doped ionic liquid electrolytes: [pyr14][TFSI], [pyr13][FSI], and [EMIM][BF4] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. osti.gov [osti.gov]
• 8. ntrs.nasa.gov [ntrs.nasa.gov]
• 9. researchgate.net [researchgate.net]
• 10. In Operando Raman Spectroscopy Reveals Li-Ion Solvation in Lithium Metal Batteries. | Semantic Scholar [semanticscholar.org]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]

A Comparative Guide to the Electrochemical Performance of PYR14-TFSI in Lithium Iron Phosphate (LFP) Cells

This guide provides a comprehensive comparison of the electrochemical performance of the ionic liquid electrolyte N-butyl-N-methylpyrrolidinium bis(trifluoromethanesulfonyl)imide (PYR14-TFSI) in Lithium Iron Phosphate (LFP) battery cells. It is intended for researchers, scientists, and professionals in the field of battery technology and material science. This document presents a comparative analysis with alternative electrolytes, supported by experimental data, detailed methodologies, and visual representations of the experimental workflow.

Comparative Electrochemical Performance

The performance of PYR14-TFSI in LFP cells is benchmarked against other common ionic liquid-based electrolytes. The following tables summarize key performance metrics obtained from galvanostatic cycling and rate capability tests.

Electrolyte System	Specific Discharge Capacity (mAh/g)	Coulombic Efficiency (%)	Cycling Stability (Capacity Retention after 100 cycles)	Test Conditions
PYR14-TFSI - LiTFSI	~140	~99.9% at low C-rates	~95%	0.2C rate, 40°C
PYR14-FSI - LiTFSI	~160	>99.9%	>99%	0.1C rate, 40°C
PYR12O1-TFSI - LiTFSI	Not specified	~98%	>99%	Increasing currents, 40°C
DEME-TFSI - LiTFSI	Not specified	~98%	>99%	Increasing currents, 40°C

Table 1: Comparison of Electrochemical Performance of Various Ionic Liquid Electrolytes in LFP Cells.

C-Rate	PYR14-TFSI - LiTFSI Discharge Capacity (mAh/g)	PYR14-FSI - LiTFSI Discharge Capacity (mAh/g)
0.1C	~160	~160
0.5C	~140	~155
1C	~125	~145
2C	~105	~130

Table 2: Rate Capability Comparison of PYR14-TFSI and PYR14-FSI based electrolytes in LFP half-cells at 40°C. [1]

Experimental Protocols

The following sections detail the methodologies for the key experiments cited in this guide.

Electrolyte Preparation

The PYR14-TFSI based electrolyte is prepared by dissolving lithium bis(trifluoromethanesulfonyl)imide (LiTFSI) salt in N-butyl-N-methylpyrrolidinium bis(trifluoromethanesulfonyl)imide (PYR14-TFSI) ionic liquid.

• Materials : PYR14-TFSI (≥99.9% purity), LiTFSI (≥99.9% purity).

• Procedure :

  • Dry the LiTFSI salt under vacuum at 120°C for at least 24 hours to remove any residual moisture.

  • In an argon-filled glovebox with H₂O and O₂ levels below 0.1 ppm, add the dried LiTFSI to the PYR14-TFSI ionic liquid to achieve the desired concentration (e.g., 0.5 M or 1 M).

  • Stir the mixture at room temperature until the LiTFSI is completely dissolved, resulting in a clear, homogeneous electrolyte solution.

LFP Cell Assembly

Standard CR2032 coin cells are assembled in an argon-filled glovebox.

• Components :

  • Cathode: LiFePO₄ coated on aluminum foil. A typical composition is 80% LFP, 10% carbon black (as conductive agent), and 10% polyvinylidene fluoride (B91410) (PVDF) binder.

  • Anode: Lithium metal foil.

  • Separator: Microporous polymer separator (e.g., Celgard 2325).

  • Electrolyte: PYR14-TFSI with dissolved LiTFSI.

• Assembly Procedure :

  • Punch circular electrodes from the LFP cathode sheet and lithium metal foil.

  • Place the LFP cathode at the bottom of the coin cell casing.

  • Add a few drops of the PYR14-TFSI electrolyte to wet the cathode surface.

  • Place the separator on top of the wetted cathode.

  • Add a few more drops of the electrolyte to saturate the separator.

  • Place the lithium metal anode on top of the separator.

  • Position the gasket and the spring.

  • Carefully place the top cap and crimp the coin cell to ensure a hermetic seal.

Electrochemical Testing

All electrochemical measurements are performed using a multi-channel battery testing system.

• Galvanostatic Cycling :

  • Formation Cycles : Cells are typically cycled at a low C-rate (e.g., C/10) for the first few cycles to ensure the formation of a stable solid electrolyte interphase (SEI).

  • Standard Cycling : Subsequent cycling is performed at various C-rates (e.g., from C/5 to 2C) within a voltage window of 2.5 V to 4.2 V vs. Li/Li⁺.

  • Data Collected : Specific discharge/charge capacity, coulombic efficiency, and capacity retention over a specified number of cycles.

• Cyclic Voltammetry (CV) :

  • Purpose : To investigate the electrochemical reaction kinetics and the stability of the electrolyte.

  • Parameters :

    • Voltage range: Typically scanned between 2.5 V and 4.2 V vs. Li/Li⁺.

    • Scan rate: A slow scan rate (e.g., 0.1 mV/s) is used to ensure the system is close to equilibrium.

  • Analysis : The resulting voltammogram provides information on the redox potentials of the LFP cathode and any potential side reactions involving the electrolyte.

• Electrochemical Impedance Spectroscopy (EIS) :

  • Purpose : To study the impedance characteristics of the cell, including the electrolyte resistance, charge transfer resistance, and diffusion limitations.

  • Procedure :

    • The cell is brought to a specific state of charge (SOC), typically 50% or 100%.

    • A small AC voltage perturbation (e.g., 5-10 mV) is applied over a wide frequency range (e.g., from 100 kHz to 10 mHz).

  • Analysis : The resulting Nyquist plot is fitted to an equivalent circuit model to extract the values of different impedance components.

Experimental Workflow

The following diagram illustrates the logical flow of the experimental procedures for evaluating the electrochemical performance of PYR14-TFSI in LFP cells.

Caption: Experimental workflow for evaluating PYR14-TFSI in LFP cells.

Conclusion

PYR14-TFSI demonstrates good electrochemical performance in LFP cells, with high coulombic efficiency at lower C-rates. However, its cycling stability and rate capability are slightly lower compared to FSI-based ionic liquids like PYR14-FSI. The choice of electrolyte will ultimately depend on the specific application requirements, balancing factors such as performance, safety, and cost. The detailed protocols provided in this guide offer a standardized framework for conducting further comparative studies.

References

• 1. m.youtube.com [m.youtube.com]

PYR14-TFSI Ionic Liquid: A High-Voltage Stability Assessment for Advanced Battery Applications

For researchers and professionals in battery technology and drug development, the quest for safer, more stable, and higher-performing electrolytes is paramount. This guide provides a comprehensive comparison of N-butyl-N-methylpyrrolidinium bis(trifluoromethanesulfonyl)imide (PYR14-TFSI), an ionic liquid electrolyte, against conventional carbonate-based electrolytes for high-voltage applications. The following analysis is based on experimental data to validate the stability and performance of PYR14-TFSI.

Executive Summary

The ionic liquid PYR14-TFSI presents a compelling alternative to traditional carbonate electrolytes, primarily due to its superior thermal and electrochemical stability, which are critical for the safe operation of high-energy-density lithium-ion batteries. Experimental evidence demonstrates that PYR14-TFSI exhibits a wide electrochemical stability window, enabling the use of high-voltage cathode materials like LiNi₀.₈Co₀.₁Mn₀.₁O₂ (NMC811). While ionic conductivity can be lower than that of carbonate electrolytes, its non-flammable nature and stability at elevated temperatures and high voltages offer significant safety and performance advantages, particularly in demanding applications.

Performance Comparison: PYR14-TFSI vs. Conventional Electrolytes

The stability and performance of PYR14-TFSI have been evaluated in various battery chemistries and compared with standard lithium salt solutions in organic carbonates (e.g., LiPF₆ in ethylene (B1197577) carbonate/dimethyl carbonate).

Electrochemical Stability Window

The electrochemical stability window (ESW) is a critical parameter that defines the voltage range within which an electrolyte remains stable without significant decomposition. A wider ESW is essential for batteries employing high-voltage cathodes.

Electrolyte Composition	Anodic Stability Limit (V vs. Li/Li⁺)	Cathodic Stability Limit (V vs. Li/Li⁺)	Source
PYR14-TFSI	> 5.0	~0.0	[1]
1 M LiPF₆ in EC/DMC	~4.2	~0.8	[2]
PYR14-TFSI/PC (50:50 wt%) with 0.3 M LiTFSI	Not specified	Not specified	[3]

Note: The exact values can vary depending on the experimental conditions such as the working electrode, scan rate, and cutoff current density.

High-Voltage Cycling Performance

The cycling stability of batteries using PYR14-TFSI-based electrolytes with high-voltage cathodes demonstrates its potential for next-generation energy storage systems.

Cathode	Electrolyte	Voltage Range (V)	C-Rate	Cycle Number	Capacity Retention (%)	Average Coulombic Efficiency (%)	Source
LiFePO₄	0.3 M LiTFSI in PYR14TFSI/PC (50:50 wt%)	Not specified	Not specified	Not specified	Improved stability at 60°C	Not specified	[3]
NMC811	0.3 LiFSI-0.35 Pyr14FSI-0.35 Pyr14TFSI	Not specified	0.5C	500	89.1	98.6	[4]
NMC811	1 M LiPF₆ in EC/DMC	2.8 - 4.3	C/3	Not specified	-	-	[5]

Experimental Protocols

To ensure the reproducibility and validation of the presented data, detailed experimental methodologies are crucial.

Electrochemical Stability Window Determination by Linear Sweep Voltammetry (LSV)

This protocol outlines the steps to determine the electrochemical stability window of an ionic liquid electrolyte.

Objective: To determine the anodic and cathodic stability limits of the electrolyte.

Materials and Equipment:

• Potentiostat

• Three-electrode electrochemical cell (e.g., coin cell or Swagelok-type cell)

• Working electrode: Glassy carbon or platinum

• Reference electrode: Lithium metal

• Counter electrode: Lithium metal

• Electrolyte to be tested (e.g., PYR14-TFSI with a lithium salt)

• Argon-filled glovebox

Procedure:

• Assemble the three-electrode cell inside an argon-filled glovebox to prevent moisture and oxygen contamination.

• Place the working, reference, and counter electrodes in the cell and add the electrolyte.

• Connect the cell to the potentiostat.

• Set the parameters for the LSV experiment:

  • Anodic Scan:

    • Initial Potential: Open circuit potential (OCP)

    • Final Potential: e.g., 6.0 V vs. Li/Li⁺

    • Scan Rate: 0.5 to 1.0 mV/s

  • Cathodic Scan:

    • Initial Potential: OCP

    • Final Potential: e.g., -0.5 V vs. Li/Li⁺

    • Scan Rate: 0.5 to 1.0 mV/s

• Run the LSV scans.

• Determine the anodic and cathodic stability limits by identifying the potential at which a significant increase in current density occurs (e.g., reaching a cutoff current density of 0.01-0.1 mA/cm²).[6]

Galvanostatic Cycling of High-Voltage Lithium-Ion Batteries

This protocol describes the procedure for evaluating the cycling performance of a lithium-ion battery with a high-voltage cathode.

Objective: To measure the capacity retention and coulombic efficiency of the battery over multiple charge-discharge cycles.

Materials and Equipment:

• Battery cycler

• Thermostatic chamber

• Assembled battery cells (e.g., coin cells) with the desired cathode, anode, and electrolyte.

Procedure:

• Place the assembled cells in a thermostatic chamber set to the desired temperature (e.g., 25°C or an elevated temperature).

• Connect the cells to the battery cycler.

• Program the cycling protocol:

  • Formation Cycles (first 1-3 cycles):

    • Charge/Discharge Rate: C/10 (where C is the theoretical capacity of the cell)

    • Voltage Window: e.g., 3.0 V to 4.3 V for an NMC cathode

  • Standard Cycling:

    • Charge Rate: e.g., C/2 or 1C

    • Charge Method: Constant Current-Constant Voltage (CC-CV). Charge at a constant current until the upper voltage limit is reached, then hold at that voltage until the current drops to a specified value (e.g., C/20).

    • Rest Period: 10-20 minutes after charging.

    • Discharge Rate: e.g., C/2 or 1C

    • Discharge Method: Constant Current (CC) until the lower voltage limit is reached.

    • Rest Period: 10-20 minutes after discharging.

    • Number of Cycles: As required (e.g., 100, 500, or more).

• Start the cycling test and record the charge/discharge capacity and voltage profiles for each cycle.

• Calculate the capacity retention and coulombic efficiency for each cycle.[7][8]

Visualizing Experimental Workflows

To provide a clear understanding of the experimental processes, the following diagrams illustrate the workflows for evaluating electrolyte stability and battery performance.

Caption: Experimental workflows for electrolyte and battery characterization.

Caption: Key attributes of PYR14-TFSI for high-voltage applications.

References

• 1. ceder.berkeley.edu [ceder.berkeley.edu]
• 2. researchgate.net [researchgate.net]
• 3. Mixtures of ionic liquid and organic carbonate as electrolyte with improved safety and performance for rechargeable lithium batteries [inis.iaea.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. metrohm.com [metrohm.com]
• 8. biologic.net [biologic.net]

Benchmarking PYR14-TFSI for Supercapacitor Applications: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of N-butyl-N-methylpyrrolidinium bis(trifluoromethylsulfonyl)imide (PYR14-TFSI), an ionic liquid electrolyte, for supercapacitor applications. Its performance is benchmarked against other common electrolytes, supported by experimental data from various studies. This document aims to assist researchers in making informed decisions for electrolyte selection in the development of high-performance energy storage devices.

Physicochemical Properties of Electrolytes

The inherent properties of an electrolyte are critical to its performance in a supercapacitor. The following table summarizes the key physicochemical properties of PYR14-TFSI in comparison to a widely used organic electrolyte, 1 M Tetraethylammonium tetrafluoroborate (B81430) (TEA-BF4) in Acetonitrile (ACN), and another common ionic liquid, 1-Ethyl-3-methylimidazolium bis(trifluoromethylsulfonyl)imide (EMIM-TFSI).

Property	PYR14-TFSI	1 M TEA-BF4 in ACN	EMIM-TFSI
Electrochemical Window (V)	~3.5 - 4.5[1]	~2.7	~3.5
Ionic Conductivity (mS/cm)	1.0 (at -50°C in GBL mixture)[2]	High	1.9 (at -50°C in GBL mixture)[2]
Viscosity (mPa·s)	High	Low	Lower than PYR14-TFSI
Thermal Stability	Stable up to 452°C[3]	Low (due to volatile ACN)	High

Supercapacitor Performance Metrics

The performance of PYR14-TFSI as a supercapacitor electrolyte is evaluated based on several key metrics. The following tables compare the performance of supercapacitors using PYR14-TFSI with those employing other electrolytes. The data is primarily based on activated carbon electrodes, a common material for electric double-layer capacitors (EDLCs).

Performance with Activated Carbon Electrodes

Electrolyte	Specific Capacitance (F/g)	Energy Density (Wh/kg)	Power Density (W/kg)	Cycling Stability	Voltage Window (V)
PYR14-TFSI	60 (at 60°C)[1]	33[3]	-	Stable for 40,000 cycles[1]	3.5[1]
[DBU-C4][TFSI]	21 (at 110 mA/g)[3]	-	-	Stable	3.4[3]
EMIMBF4	210 (at 10 A/g)[4]	-	-	-	-
1 M TEABF4/AN	174 (at 10 A/g)[4]	-	-	-	-

Note: Performance metrics are highly dependent on the specific electrode material, cell configuration, and testing parameters. The data presented here is for comparative purposes and is extracted from different studies.

Experimental Protocols

Detailed methodologies are crucial for reproducing and validating experimental findings. Below are protocols for key electrochemical techniques used to benchmark supercapacitor performance.

Cyclic Voltammetry (CV)

Objective: To determine the electrochemical stability window, specific capacitance, and to observe the capacitive behavior of the supercapacitor.

Methodology:

• Assemble the supercapacitor in a two-electrode coin cell or a three-electrode setup with the working electrode (activated carbon), counter electrode (oversized activated carbon), and a reference electrode (e.g., Ag/Ag+).

• Fill the cell with the PYR14-TFSI electrolyte.

• Connect the cell to a potentiostat.

• Set the potential window (e.g., 0 to 3.5 V for PYR14-TFSI).

• Apply a series of scan rates (e.g., 5, 10, 20, 50, 100 mV/s).[5]

• Record the current response as a function of the applied potential. The shape of the CV curve for an ideal capacitor should be rectangular.

• Calculate the specific capacitance (C) from the CV curve using the formula: C = ∫I dV / (2 * v * ΔV * m), where I is the current, V is the voltage, v is the scan rate, ΔV is the voltage window, and m is the mass of the active material on one electrode.

Galvanostatic Charge-Discharge (GCD)

Objective: To determine the specific capacitance, energy density, power density, and equivalent series resistance (ESR) of the supercapacitor.

Methodology:

• Use the same cell assembly as for CV.

• Connect the cell to a battery cycler or a potentiostat with GCD capabilities.

• Set the desired current density (e.g., 0.5, 1, 2, 5, 10 A/g).

• Set the charge and discharge voltage limits based on the electrochemical window determined by CV.

• Charge and discharge the cell for a number of cycles to ensure stability.

• Record the voltage profile as a function of time.

• Calculate the specific capacitance from the discharge curve using the formula: C = I * Δt / (ΔV * m), where I is the discharge current, Δt is the discharge time, ΔV is the voltage window (excluding the IR drop), and m is the mass of the active material.

• Calculate energy density (E) using: E = 0.5 * C * (ΔV)^2 / 3.6.

• Calculate power density (P) using: P = E / Δt.

Electrochemical Impedance Spectroscopy (EIS)

Objective: To investigate the internal resistance, charge transfer kinetics, and diffusive properties of the electrolyte within the porous electrode structure.

Methodology:

• Use the same cell assembly as for CV and GCD.

• Connect the cell to a potentiostat with an EIS module.

• Set the DC potential (typically the open-circuit potential or a specific voltage within the stability window).

• Apply a small AC voltage perturbation (e.g., 5-10 mV).

• Sweep the frequency over a wide range (e.g., 100 kHz to 10 mHz).

• Record the impedance data and plot it as a Nyquist plot (Z'' vs. Z').

• Analyze the Nyquist plot:

  • The x-intercept at high frequency represents the equivalent series resistance (ESR).

  • The semicircle in the high-to-medium frequency region relates to the charge transfer resistance.

  • The straight line at low frequencies is characteristic of capacitive behavior.

Experimental Workflow and Logical Relationships

The following diagrams illustrate the logical flow of the benchmarking process for PYR14-TFSI in supercapacitor applications.

Caption: Experimental workflow for benchmarking PYR14-TFSI.

References

• 1. files01.core.ac.uk [files01.core.ac.uk]
• 2. researchgate.net [researchgate.net]
• 3. diva-portal.org [diva-portal.org]
• 4. researchgate.net [researchgate.net]
• 5. m.youtube.com [m.youtube.com]

A Comparative Guide to the Transport Properties of Li-Doped PYR14-TFSI and PYR13-FSI Ionic Liquids

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the transport properties of two common ionic liquids, N-methyl-N-butylpyrrolidinium bis(trifluoromethanesulfonyl)imide (PYR14-TFSI) and N-methyl-N-propylpyrrolidinium bis(fluorosulfonyl)imide (PYR13-FSI), when doped with lithium salts. Understanding these properties is crucial for the development of advanced electrolytes for lithium-ion batteries and other electrochemical applications. The information presented is based on a comprehensive review of published experimental data.

Executive Summary

Overall, Li-doped PYR13-FSI exhibits more favorable transport properties compared to Li-doped PYR14-TFSI for applications requiring high ionic mobility.[1][2][3][4][5] Experimental studies consistently demonstrate that PYR13-FSI-based electrolytes possess higher ionic conductivity and lower viscosity. This enhanced performance is primarily attributed to the smaller size and different charge distribution of the FSI⁻ anion compared to the TFSI⁻ anion, which influences the solvation of Li⁺ ions and the overall mobility of charge carriers within the ionic liquid. Specifically, the lithium ion conductivity in PYR14-TFSI has been reported to be an order of magnitude lower than in PYR13-FSI.[1][2][3][4][5]

Data Presentation: Transport Properties

The following tables summarize the key transport properties of Li-doped PYR14-TFSI and PYR13-FSI. The data is compiled from various sources and may show slight variations depending on the specific experimental conditions, such as the concentration of the lithium salt and the temperature.

Table 1: Ionic Conductivity

Electrolyte System	Li Salt Concentration (mol/kg)	Temperature (°C)	Ionic Conductivity (mS/cm)
Li-PYR14-TFSI	0.5	25	Lower (qualitative)
Li-PYR13-FSI	0.5	25	Higher (qualitative)
Li-PYR14-TFSI	Various	Various	Generally lower than PYR13-FSI
Li-PYR13-FSI	Various	Various	Generally higher than PYR14-TFSI

Table 2: Viscosity

Electrolyte System	Li Salt Concentration (mol/kg)	Temperature (°C)	Viscosity (mPa·s)
Li-PYR14-TFSI	0.5	25	Higher (qualitative)
Li-PYR13-FSI	0.5	25	Lower (qualitative)
Li-PYR14-TFSI	Various	Various	Generally higher than PYR13-FSI
Li-PYR13-FSI	Various	Various	Generally lower than PYR14-TFSI

Table 3: Cation (Li⁺) Diffusion Coefficient

Electrolyte System	Li Salt Concentration (mol/kg)	Temperature (°C)	Li⁺ Diffusion Coefficient (cm²/s)
Li-PYR14-TFSI	0.5	25	Slower (qualitative)
Li-PYR13-FSI	0.5	25	Faster (qualitative)
Li-PYR14-TFSI	Various	Various	Generally lower than PYR13-FSI
Li-PYR13-FSI	Various	Various	Generally higher than PYR13-FSI

Experimental Protocols

The data presented in this guide is primarily based on the following well-established experimental techniques:

Ionic Conductivity Measurement

Method: Electrochemical Impedance Spectroscopy (EIS)

• Cell Assembly: The ionic liquid electrolyte is placed in a sealed, temperature-controlled conductivity cell with two parallel, blocking electrodes (typically platinum or stainless steel) of a known area and separation distance.

• Instrumentation: An impedance analyzer is used to apply a small amplitude AC voltage across the electrodes over a wide frequency range (e.g., 1 Hz to 1 MHz).

• Data Acquisition: The impedance of the cell is measured as a function of frequency. A Nyquist plot is typically generated.

• Analysis: The bulk resistance (Rb) of the electrolyte is determined from the high-frequency intercept of the Nyquist plot with the real axis.

• Calculation: The ionic conductivity (σ) is calculated using the formula: σ = d / (Rb * A), where 'd' is the distance between the electrodes and 'A' is the electrode area.

Viscosity Measurement

Method: Rotational Viscometry

• Sample Preparation: A known volume of the ionic liquid electrolyte is placed in a temperature-controlled sample holder.

• Instrumentation: A rotational viscometer with a defined spindle geometry (e.g., cone-and-plate or concentric cylinders) is used.

• Measurement: The spindle is immersed in the sample and rotated at a series of known angular velocities. The torque required to maintain each velocity is measured.

• Calculation: The viscosity is calculated from the shear stress (proportional to the torque) and the shear rate (proportional to the angular velocity) using the instrument's calibration constants.

Diffusion Coefficient Measurement

Method: Pulsed Field Gradient Spin-Echo Nuclear Magnetic Resonance (PFG-SE NMR) Spectroscopy

• Sample Preparation: The ionic liquid electrolyte is placed in an NMR tube.

• Instrumentation: A high-field NMR spectrometer equipped with a pulsed field gradient unit is used.

• Pulse Sequence: A spin-echo pulse sequence (e.g., Hahn echo or stimulated echo) incorporating two magnetic field gradient pulses of duration δ, separation Δ, and strength g is applied.

• Data Acquisition: The attenuation of the NMR signal intensity (I) is measured as a function of the gradient strength (g).

• Analysis: The diffusion coefficient (D) is determined by fitting the signal attenuation data to the Stejskal-Tanner equation: ln(I/I₀) = - (γgδ)² (Δ - δ/3) * D, where I₀ is the signal intensity without the gradient pulses and γ is the gyromagnetic ratio of the nucleus being observed (e.g., ⁷Li).

Visualizations

Caption: Logical workflow comparing the transport properties of Li-doped ionic liquids.

Caption: Workflow of experimental methods for determining transport properties.

References

• 1. Computational and experimental investigation of Li-doped ionic liquid electrolytes: [pyr14][TFSI], [pyr13][FSI], and [EMIM][BF4] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. [PDF] Computational and experimental investigation of Li-doped ionic liquid electrolytes: [pyr14][TFSI], [pyr13][FSI], and [EMIM][BF4]. | Semantic Scholar [semanticscholar.org]
• 4. scispace.com [scispace.com]
• 5. ntrs.nasa.gov [ntrs.nasa.gov]

A Comparative Guide to the Toxicity and Environmental Impact of PYR14-TFSI and Other Ionic Liquids

For Researchers, Scientists, and Drug Development Professionals

The burgeoning field of ionic liquids (ILs) offers promising alternatives to traditional volatile organic solvents in a myriad of applications, including drug development and synthesis. However, their "green" reputation is increasingly scrutinized as data on their environmental fate and toxicity emerges. This guide provides a comparative analysis of the toxicity and environmental impact of N-butyl-N-methylpyrrolidinium bis(trifluoromethylsulfonyl)imide (PYR14-TFSI) against other common classes of ionic liquids, namely those based on imidazolium (B1220033) and pyridinium (B92312) cations.

While specific quantitative toxicity data for PYR14-TFSI is limited in publicly available literature, this guide synthesizes existing data for representative ILs to highlight general trends and guide informed decision-making. The data presented underscores the critical role of the cation core and alkyl chain length in determining the biological and environmental impact of these compounds.

General Toxicity Profile of Ionic Liquids

The toxicity of ionic liquids is a complex function of their structure, primarily dictated by the cation and its appended alkyl chains. A general trend observed across numerous studies is that the lipophilicity of the IL, which often increases with the length of the alkyl chain on the cation, is a key driver of toxicity. The mechanism of toxicity is often attributed to the disruption of cell membranes.[1][2]

• Pyrrolidinium-based ILs , such as PYR14-TFSI, are generally considered to be among the less toxic classes of ionic liquids.[3] Their saturated, non-aromatic cationic core contributes to their lower toxicity compared to aromatic counterparts.

• Imidazolium-based ILs are one of the most widely studied classes and often exhibit higher toxicity than pyrrolidinium-based ILs.[2][3] The aromatic nature of the imidazolium ring is thought to play a role in their interaction with biological systems.

• Pyridinium-based ILs , also possessing an aromatic cation, are frequently reported to be the most toxic among these three classes.[2][4]

The anion's contribution to toxicity is generally considered secondary to the cation's but is not negligible. For instance, fluorinated anions like bis(trifluoromethylsulfonyl)imide ([TFSI]⁻) can contribute to the overall toxicity profile of the IL.[5]

Quantitative Ecotoxicity and Cytotoxicity Data

The following tables summarize available quantitative data for representative ionic liquids. It is important to note the absence of specific EC50, LC50, and IC50 values for PYR14-TFSI in the reviewed literature, highlighting a critical data gap. The presented data for other ILs, particularly those with the same TFSI anion, serve to illustrate the general toxicity trends of their respective cation families.

Table 1: Ecotoxicity Data for Selected Ionic Liquids

Ionic Liquid (Cation)	Test Organism	Endpoint (Duration)	Result (mg/L)	Reference
Pyrrolidinium (B1226570)	-	-	No specific data found	-
[BMIM][TFSI] (Imidazolium)	Vibrio fischeri	EC50 (15 min)	26.5	[6]
[BMIM][BF4] (Imidazolium)	Scenedesmus rubescens	EC50 (72 h)	7.4	[7]
[BMIM][Cl] (Imidazolium)	Daphnia magna	LC50 (48 h)	8.9	[8]
Pyridinium	-	-	No specific data found	-
[BMPy][Br] (Pyridinium)	Vibrio fischeri	EC50 (15 min)	4.9	[4]

Table 2: Cytotoxicity Data for Selected Ionic Liquids

Ionic Liquid (Cation)	Cell Line	Endpoint (Duration)	Result (µM)	Reference
Pyrrolidinium	-	-	No specific data found	-
[BMIM][TFSI] (Imidazolium)	CCO (fish ovarian)	IC50 (24 h)	~100	[9]
[BMIM][TFSI] (Imidazolium)	HeLa (human cervical cancer)	IC50 (24 h)	~200	[9]
[C10mim][Cl] (Imidazolium)	Caco-2 (human epithelial colorectal)	EC50	< 10	[10]
Pyridinium	-	-	No specific data found	-
[C4mpy][Cl] (Pyridinium)	IPC-81 (rat leukemia)	EC50	~10	[11]

Biodegradability and Environmental Fate

The environmental persistence of ionic liquids is a significant concern. Biodegradability is highly dependent on the structure of the cation. Studies have shown that pyridinium-based ILs with longer alkyl chains can be fully mineralized, while imidazolium-based ILs are often only partially mineralized.[12] Pyrrolidinium-based ILs have also been investigated, with some showing potential for biodegradation.[13][14] The presence of functional groups, such as ester or ether linkages, in the alkyl chains can enhance biodegradability.

Experimental Protocols

The following are detailed methodologies for key experiments cited in the assessment of ionic liquid toxicity. These protocols are based on internationally recognized guidelines from the Organisation for Economic Co-operation and Development (OECD) and the International Organization for Standardization (ISO).

Algal Growth Inhibition Test (Based on OECD Guideline 201)

This test assesses the effects of a substance on the growth of freshwater microalgae.

• Test Organism: A pure, exponentially growing culture of a green alga, such as Pseudokirchneriella subcapitata.

• Test Substance Preparation: A series of concentrations of the ionic liquid are prepared in the algal growth medium. A control with no test substance is also prepared.

• Exposure: A defined initial concentration of algal cells is added to flasks containing the different concentrations of the test substance and the control.

• Incubation: The flasks are incubated for 72 hours under constant illumination and temperature (21-24°C).

• Data Collection: Algal growth is measured at least every 24 hours by determining the cell concentration or a surrogate for biomass (e.g., fluorescence).

• Endpoint Calculation: The growth rate and yield are calculated for each concentration. The EC50 (the concentration causing a 50% reduction in growth rate or yield compared to the control) is determined by regression analysis.

Daphnia sp. Acute Immobilisation Test (Based on OECD Guideline 202)

This test evaluates the acute toxicity of a substance to the freshwater crustacean Daphnia magna.

• Test Organism: Young daphnids (<24 hours old) are used for the test.

• Test Substance Preparation: A range of concentrations of the ionic liquid is prepared in a suitable aqueous medium. A control group is maintained in the medium without the test substance.

• Exposure: Groups of daphnids (typically 20 per concentration, divided into replicates) are exposed to each test concentration and the control for 48 hours.

• Incubation: The test is conducted under controlled temperature (18-22°C) and light conditions. The daphnids are not fed during the test.

• Data Collection: The number of immobilized daphnids (those that are unable to swim within 15 seconds after gentle agitation) is recorded at 24 and 48 hours.

• Endpoint Calculation: The LC50 (the concentration estimated to cause immobilization in 50% of the daphnids) at 48 hours is calculated using statistical methods.

Vibrio fischeri Luminescence Inhibition Test (Based on ISO 11348-3)

This bioassay uses the reduction in light output from the marine bacterium Vibrio fischeri (now known as Aliivibrio fischeri) as an indicator of toxicity.

• Test Organism: Freeze-dried or fresh cultures of Vibrio fischeri are rehydrated before use.

• Test Substance Preparation: Serial dilutions of the ionic liquid are prepared in a saline solution. A control with only the saline solution is also prepared.

• Exposure: The bacterial suspension is exposed to the different concentrations of the test substance.

• Incubation: The mixture is incubated at a constant temperature (typically 15°C) for a defined period (e.g., 15 or 30 minutes).

• Data Collection: The luminescence of each sample is measured using a luminometer.

• Endpoint Calculation: The inhibition of luminescence compared to the control is calculated for each concentration. The EC50 (the concentration causing a 50% reduction in luminescence) is then determined.

Visualizing Structures and Workflows

To better understand the compounds and processes discussed, the following diagrams are provided.

Caption: Chemical structures of PYR14-TFSI and comparable ionic liquids.

Caption: A generalized workflow for ecotoxicity testing of ionic liquids.

Conclusion

The available evidence strongly suggests a hierarchy of toxicity among the common classes of ionic liquids, with pyrrolidinium-based ILs generally exhibiting lower toxicity than their imidazolium and pyridinium counterparts. This trend is primarily attributed to the structure of the cation and the length of its alkyl substituents. While the [TFSI]⁻ anion is common in many IL applications due to its electrochemical stability, its contribution to the overall toxicity profile should not be overlooked.

Crucially, there is a significant lack of publicly available, quantitative ecotoxicity and cytotoxicity data for PYR14-TFSI. This data gap prevents a direct, robust comparison with other ionic liquids and highlights an urgent need for further research to fully assess its environmental and health safety profile. For researchers and professionals in drug development, while PYR14-TFSI may be a less toxic option based on general trends for its cation class, a precautionary approach and further in-house or commissioned toxicological testing are strongly recommended before its large-scale adoption. The selection of any ionic liquid should be guided by a comprehensive evaluation of its performance, toxicity, and biodegradability to ensure a truly "greener" and more sustainable chemical process.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. Exploring ionic liquids based on pyrrolidinium and imidazolium cations with low toxicity towards Escherichia coli for designing sustainable bioprocesses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Toxicity and antimicrobial activity of imidazolium and pyridinium ionic liquids - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. Toxicity of various anions associated with methoxyethyl methyl imidazolium-based ionic liquids on Clostridium sp - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Toxicity of two imidazolium ionic liquids, [bmim][BF4] and [omim][BF4], to standard aquatic test organisms: Role of acetone in the induced toxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Assessing the factors responsible for ionic liquid toxicity to aquatic organisms via quantitative structure–property relationship modeling - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 9. Cytotoxic effects of imidazolium ionic liquids on fish and human cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Cytotoxicity of selected imidazolium-derived ionic liquids in the human Caco-2 cell line. Sub-structural toxicological interpretation through a QSAR study - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 11. Cytotoxicity estimation of ionic liquids based on their effective structural features - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Biodegradability of imidazolium and pyridinium ionic liquids by an activated sludge microbial community - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Biodegradability of 27 pyrrolidinium, morpholinium, piperidinium, imidazolium and pyridinium ionic liquid cations under aerobic conditions - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 14. researchgate.net [researchgate.net]

Cost-Performance Analysis of PYR14-TFSI for Battery Manufacturing: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The ionic liquid N-butyl-N-methylpyrrolidinium bis(trifluoromethanesulfonyl)imide, commonly known as PYR14-TFSI, has garnered significant attention as a potential electrolyte component in next-generation batteries, primarily due to its favorable electrochemical properties. This guide provides a comprehensive cost-performance analysis of PYR14-TFSI, comparing it with viable alternatives and presenting supporting experimental data to aid in material selection for battery research and development.

Executive Summary

PYR14-TFSI offers a key advantage in its wide electrochemical stability window, making it suitable for high-voltage battery applications. However, its relatively high viscosity and cost compared to conventional electrolytes and some other ionic liquids are significant considerations. This analysis delves into these trade-offs, providing a quantitative comparison of PYR14-TFSI with other common ionic liquids such as those based on the FSI anion and imidazolium (B1220033) cations, as well as traditional carbonate-based electrolytes.

Data Presentation: Quantitative Comparison

The following tables summarize the key performance metrics and cost of PYR14-TFSI in comparison to selected alternatives.

Table 1: Cost Comparison of PYR14-TFSI and Alternatives

Electrolyte Component	Chemical Formula	Purity	Price (USD/g)	Price (USD/kg)
PYR14-TFSI	C₁₁H₂₀F₆N₂O₄S₂	>99%	~$5-16	~$5,000-16,000
PYR14-FSI	C₉H₂₀F₂N₂O₄S₂	>99%	Varies	~$60-100 (estimated)
EMIM-TFSI	C₈H₁₁F₆N₃O₄S₂	>99%	~$3-10	~$3,000-10,000
LiTFSI (salt)	C₂F₆LiNO₄S₂	Battery Grade	~$0.5-2	~$500-2,000
Conventional Carbonate Electrolyte (e.g., 1M LiPF₆ in EC/DMC)	-	Battery Grade	Varies	~$15-30

Note: Prices are estimates based on publicly available data from various suppliers for research-grade materials and are subject to change based on volume and supplier.

Table 2: Performance Comparison of Electrolytes

Property	PYR14-TFSI	PYR14-FSI	EMIM-TFSI	Conventional Carbonate
Ionic Conductivity (mS/cm at 25°C)	~2.2 - 2.8	~5.8	~8.8	~10-12
Electrochemical Stability Window (V vs. Li/Li⁺)	~5.5 - 6.0	~5.0	~4.1 - 4.5	~4.2 - 4.5
Viscosity (cP at 25°C)	~85	~35	~34	~3-5
Cation Stability	High	High	Moderate	Low (reactive with Li metal)
Thermal Stability (°C)	>350	<300	>350	Low (flammable)

Table 3: Cycling Performance Data (Illustrative Examples)

Electrolyte System	Cathode/Anode	Capacity Retention (after 100 cycles)	Coulombic Efficiency
PYR14-TFSI - LiTFSI	LiFePO₄/Graphite (B72142)	~95%	>99%
PYR14-FSI - LiFSI	LiFePO₄/Graphite	>99%	~99.9%
Conventional Carbonate	LiFePO₄/Graphite	~90-95%	>99%

Experimental Protocols

Detailed methodologies for the key experiments cited are crucial for reproducing and validating these findings.

Synthesis of PYR14-TFSI

The synthesis of PYR14-TFSI is typically a two-step process:

• Quaternization: N-methylpyrrolidine is reacted with an alkylating agent, such as 1-bromobutane, in a suitable solvent like acetonitrile. The mixture is stirred, often under reflux, to form the N-butyl-N-methylpyrrolidinium bromide ([PYR14]Br) salt.

• Anion Exchange: The resulting [PYR14]Br is then reacted with a lithium salt of the desired anion, in this case, lithium bis(trifluoromethanesulfonyl)imide (LiTFSI), in a biphasic solvent system (e.g., dichloromethane (B109758) and water). The TFSI⁻ anion replaces the bromide anion, and the desired ionic liquid, PYR14-TFSI, is formed in the organic phase. The product is then washed with water to remove residual halide ions and dried under vacuum.

Ionic Conductivity Measurement

The ionic conductivity is determined using electrochemical impedance spectroscopy (EIS).

• Cell Assembly: The ionic liquid electrolyte is placed in a sealed conductivity cell with two parallel platinum electrodes of a known area and distance apart.

• Measurement: An AC voltage of small amplitude (e.g., 10 mV) is applied across a range of frequencies (e.g., 1 Hz to 1 MHz).

• Data Analysis: The impedance data is plotted on a Nyquist plot (imaginary vs. real impedance). The bulk resistance (R) of the electrolyte is determined from the intercept of the high-frequency semi-circle with the real axis.

• Calculation: The ionic conductivity (σ) is calculated using the formula: σ = d / (A * R), where 'd' is the distance between the electrodes and 'A' is the electrode area.

Electrochemical Stability Window (ESW) Determination

The ESW is typically measured using linear sweep voltammetry (LSV) or cyclic voltammetry (CV).

• Cell Setup: A three-electrode cell is used, consisting of a working electrode (e.g., platinum or glassy carbon), a counter electrode (e.g., lithium metal), and a reference electrode (e.g., lithium metal).

• Voltammetry Scan: The potential of the working electrode is swept from the open-circuit potential to positive (anodic scan) and negative (cathodic scan) values at a slow scan rate (e.g., 1 mV/s).

• Determining the Limits: The anodic and cathodic stability limits are defined as the potentials at which a significant increase in current is observed, indicating the onset of electrolyte oxidation and reduction, respectively. A cutoff current density (e.g., 0.1 mA/cm²) is often used to define these limits.

Battery Cycling Performance Test

The long-term stability and performance of an electrolyte are evaluated by assembling a full battery cell and subjecting it to repeated charge-discharge cycles.

• Cell Assembly: A coin cell or pouch cell is assembled with a chosen cathode (e.g., LiFePO₄), anode (e.g., graphite or lithium metal), a separator, and the electrolyte to be tested.

• Formation Cycles: The cell is typically subjected to a few initial cycles at a low current rate (e.g., C/10) to form a stable solid electrolyte interphase (SEI) on the anode.

• Cycling Protocol: The cell is then cycled at a specific C-rate (e.g., 1C) between defined voltage limits. The charging is often done in a constant current-constant voltage (CC-CV) mode, while discharging is done at a constant current (CC).

• Data Collection: The discharge capacity, charge capacity, and coulombic efficiency (discharge capacity / charge capacity) are recorded for each cycle. The capacity retention is plotted against the cycle number to assess the long-term stability.

Mandatory Visualization

The following diagrams illustrate key relationships and workflows in the cost-performance analysis of PYR14-TFSI.

FSI vs. TFSI Anions with PYR14 Cation: A Comparative Guide on Rate Capability

For researchers and professionals in battery technology and drug development, the choice of electrolyte is paramount in determining device performance. This guide provides a detailed comparison of the rate capabilities of two common ionic liquid anions, bis(fluorosulfonyl)imide (FSI) and bis(trifluoromethanesulfonyl)imide (TFSI), when paired with the N-butyl-N-methylpyrrolidinium (PYR14) cation. The evidence presented is based on experimental data from peer-reviewed studies.

The performance of lithium-ion batteries is intrinsically linked to the properties of the electrolyte used. Among the various electrolytes, ionic liquids (ILs) have garnered significant attention due to their high thermal stability, low volatility, and wide electrochemical windows. Within the realm of ILs, the choice of anion significantly influences key electrolyte properties such as ionic conductivity and viscosity, which in turn directly impact the rate capability of a battery. This guide focuses on the comparative performance of electrolytes based on the PYR14 cation paired with either the FSI or TFSI anion.

Executive Summary

Experimental evidence consistently demonstrates that electrolytes composed of PYR14-FSI exhibit superior rate capability compared to their PYR14-TFSI counterparts. This enhanced performance is primarily attributed to the lower viscosity and consequently higher ionic conductivity of the FSI-based ionic liquid. The structural differences between the FSI and TFSI anions are at the core of these performance disparities. The smaller size and greater flexibility of the FSI anion lead to weaker cation-anion interactions, resulting in a more fluid electrolyte with enhanced ion mobility.

Data Presentation

The following tables summarize the key quantitative data comparing the physicochemical properties and electrochemical performance of PYR14-FSI and PYR14-TFSI based electrolytes.

Table 1: Physicochemical Properties of Neat Ionic Liquids

Ionic Liquid	Viscosity (mPa·s at 20°C)	Ionic Conductivity (mS/cm at 20°C)
PYR14-FSI	36	3.7
PYR14-TFSI	72	1.9

Data sourced from publicly available studies.

Table 2: Electrochemical Performance in LiFePO₄/Li Half-Cells

Electrolyte Composition	Current Density (mA/g)	Discharge Capacity (mAh/g)	Coulombic Efficiency (%)
PYR14-FSI - LiTFSI	25	~165	~99.9
250	~140	~99.9
PYR14-TFSI - LiTFSI	25	~161	~99.9
250	~110	~92

Performance data extracted from cycling tests of LiFePO₄ cathodes at 40°C.

Experimental Protocols

The data presented in this guide is based on standard electrochemical evaluation techniques. A detailed methodology for a typical rate capability test is outlined below.

1. Electrolyte Preparation: The ionic liquid-based electrolytes were prepared by dissolving lithium bis(trifluoromethanesulfonyl)imide (LiTFSI) salt in either N-butyl-N-methylpyrrolidinium bis(fluorosulfonyl)imide (PYR14-FSI) or N-butyl-N-methylpyrrolidinium bis(trifluoromethanesulfonyl)imide (PYR14-TFSI). The salt concentration is typically around 0.8-1.0 M. The mixing is performed in an argon-filled glove box to prevent moisture contamination.

2. Cell Assembly: Coin-type (e.g., CR2032) or pouch cells are commonly used for electrochemical testing. For a LiFePO₄/Li half-cell, the components are assembled in the following order:

• Cathode: A composite electrode comprising LiFePO₄ active material, a conductive agent (e.g., carbon black), and a binder (e.g., PVdF) coated on an aluminum current collector.

• Separator: A microporous polymer membrane (e.g., Celgard) soaked in the prepared electrolyte.

• Anode: A lithium metal foil.

• Spacers and springs to ensure good internal contact.

3. Galvanostatic Cycling (Rate Capability Test): The assembled cells are placed in a battery cycler and subjected to galvanostatic charge-discharge cycles at various current densities (C-rates). A typical protocol would involve:

• Formation Cycles: Two to three initial cycles at a low C-rate (e.g., C/10) to form a stable solid electrolyte interphase (SEI) on the electrodes.

• Rate Capability Test: The cells are then cycled at progressively increasing C-rates, for instance, C/5, C/2, 1C, 2C, and 5C. At each C-rate, the cell is typically cycled for a set number of cycles (e.g., 5-10 cycles) to ensure the capacity has stabilized.

• Recovery Cycle: After cycling at the highest C-rate, the rate is returned to a low value (e.g., C/10) to check for capacity retention. All cycling is performed at a controlled temperature, often slightly elevated (e.g., 40°C) to improve the kinetics.[1]

4. Data Analysis: The key parameters extracted from the cycling data include:

• Discharge Capacity: The amount of charge delivered by the cell during the discharge process at each C-rate.

• Coulombic Efficiency: The ratio of the charge delivered during discharge to the charge supplied during the preceding charge.

• Voltage Profiles: Plots of cell voltage versus capacity, which provide insights into the electrochemical processes and polarization at different C-rates.

Visualization of Concepts

To better illustrate the relationships between the anion structure, physical properties, and electrochemical performance, the following diagrams are provided.

Caption: Relationship between anion structure, physical properties, and rate capability.

Caption: Experimental workflow for rate capability testing.

References

• 1. rsc.org [rsc.org]

Safety & Regulatory Compliance

Proper Disposal Procedures for PYR14-TFSI

This document provides essential safety and logistical information for the proper handling and disposal of 1-butyl-1-methylpyrrolidinium (B1250683) bis(trifluoromethylsulfonyl)imide (PYR14-TFSI). The following procedural guidance is intended for researchers, scientists, and drug development professionals to ensure safe laboratory operations and environmentally responsible waste management.

Safety and Handling

PYR14-TFSI is an ionic liquid that requires careful handling due to its potential hazards. It is harmful if swallowed and can cause skin irritation and serious eye irritation.[1] Therefore, appropriate personal protective equipment (PPE) should be worn at all times when working with this substance. This includes, but is not limited to, chemical-resistant gloves, safety goggles, and a lab coat. All handling should be performed in a well-ventilated area or under a chemical fume hood.

Quantitative Data Summary

The following table summarizes key quantitative data for PYR14-TFSI:

Property	Value
Molecular Formula	C₁₁H₂₀F₆N₂O₄S₂
Molecular Weight	422.41 g/mol
Appearance	Colorless to light yellow liquid
Melting Point	-18 °C
Density	1.40 g/cm³
Viscosity	94.4 cP
Flash Point	> 110 °C
Thermal Decomposition	Onset at approximately 350-385 °C

Experimental Protocols

Spill Management Protocol:

In the event of a spill, the following steps should be taken:

• Evacuate and Ventilate: Immediately evacuate the spill area and ensure adequate ventilation to dissipate any potential vapors.

• Don PPE: Before attempting to clean the spill, don the appropriate personal protective equipment, including chemical-resistant gloves, safety goggles, and a lab coat. A respirator may be necessary for large spills or in poorly ventilated areas.

• Contain the Spill: For small spills, absorb the liquid with an inert, non-combustible absorbent material such as vermiculite, sand, or commercial sorbent pads.

• Collect the Waste: Carefully collect the absorbed material and any contaminated soil or surfaces into a sealable, labeled hazardous waste container.

• Decontaminate the Area: Clean the spill area with a suitable solvent (e.g., isopropanol (B130326) or ethanol) and then wash with soap and water. Collect all cleaning materials as hazardous waste.

• Dispose of Waste: All contaminated materials, including absorbents, PPE, and cleaning supplies, must be disposed of as hazardous chemical waste in accordance with local, state, and federal regulations.

Disposal Procedures

Due to the high thermal stability of PYR14-TFSI and the presence of fluorine, the recommended method for its ultimate disposal is high-temperature incineration. The bis(trifluoromethylsulfonyl)imide (TFSI) anion is a fluorinated organic compound that requires high temperatures for complete destruction.[1][2] Incomplete combustion can lead to the formation of hazardous byproducts.

Step-by-Step Disposal Guidance:

• Waste Segregation: Do not mix PYR14-TFSI waste with other chemical waste streams unless explicitly permitted by your institution's environmental health and safety (EHS) office.

• Waste Collection:

  • Unused Product: If the original container is to be disposed of, ensure it is tightly sealed and properly labeled as hazardous waste.

  • Contaminated Materials: Collect all materials contaminated with PYR14-TFSI, such as pipette tips, gloves, and absorbent materials, in a designated, leak-proof, and clearly labeled hazardous waste container.

• Labeling: Label all waste containers with the full chemical name ("1-butyl-1-methylpyrrolidinium bis(trifluoromethylsulfonyl)imide"), the CAS number (223437-11-4), the hazard characteristics (e.g., "Irritant," "Harmful"), and the date of accumulation.

• Storage: Store the waste containers in a designated satellite accumulation area that is secure, well-ventilated, and away from incompatible materials.

• Arrange for Pickup: Contact your institution's EHS office to schedule a pickup for the hazardous waste. Do not attempt to dispose of PYR14-TFSI down the drain or in regular trash.

Logical Workflow for PYR14-TFSI Disposal

Caption: Workflow for the proper disposal of PYR14-TFSI waste.

References

• 1. tandfonline.com [tandfonline.com]
• 2. epa.gov [epa.gov]

Personal protective equipment for handling PYR14-TFSI

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT PROFESSIONALS

This guide provides critical safety and logistical information for the handling of 1-butyl-1-methylpyrrolidinium (B1250683) bis(trifluoromethylsulfonyl)imide (PYR14-TFSI). Adherence to these procedures is essential for ensuring laboratory safety and operational integrity.

Hazard Identification and Personal Protective Equipment (PPE)

PYR14-TFSI is a room-temperature ionic liquid (RTIL) that requires careful handling due to its potential health hazards. Based on available safety data sheets for mixtures containing PYR14-TFSI, the primary risks include:

• Skin Irritation: Causes skin irritation.[1]

• Serious Eye Damage: Causes serious eye damage.[1][2]

• Reproductive Toxicity: Suspected of damaging fertility or the unborn child (oral exposure route).[1]

• Harmful if Swallowed: May be harmful if ingested.[2]

The following table summarizes the recommended personal protective equipment for handling PYR14-TFSI.

Situation	Required Personal Protective Equipment (PPE)
Routine Handling (e.g., weighing, transferring)	- Nitrile or neoprene gloves- Chemical splash goggles- Laboratory coat
Risk of Splashing or Aerosol Generation	- Nitrile or neoprene gloves- Chemical splash goggles and a face shield- Laboratory coat- Use of a fume hood is strongly recommended
Spill Cleanup	- Nitrile or neoprene gloves (consider double-gloving)- Chemical splash goggles and a face shield- Chemical-resistant apron or coveralls- Respiratory protection may be required depending on the spill size and ventilation
Emergency (e.g., large spill, fire)	- Self-contained breathing apparatus (SCBA)- Fully encapsulating chemical protective suit

Step-by-Step Handling Procedures

Pre-Operational Plan

• Risk Assessment: Before handling PYR14-TFSI, conduct a thorough risk assessment for your specific experiment.

• Information Review: Review the Safety Data Sheet (SDS) for PYR14-TFSI or similar ionic liquids. Note the hazards, handling precautions, and emergency procedures.

• PPE Check: Ensure all required PPE is available, in good condition, and properly fitted.

• Work Area Preparation: Designate a specific area for handling PYR14-TFSI, preferably within a fume hood. Ensure the work area is clean and free of incompatible materials such as strong oxidizing agents, strong acids, and strong bases.[2]

• Emergency Equipment: Verify the location and functionality of the nearest safety shower, eyewash station, and fire extinguisher.

• Spill Kit: Ensure a spill kit containing appropriate absorbent materials (e.g., vermiculite, sand, or commercial sorbents) is readily accessible.

Operational Plan

• Personal Protection: Don the appropriate PPE as outlined in the table above.

• Dispensing:

  • When transferring PYR14-TFSI, use a chemical-resistant spatula or a dedicated, clean syringe.

  • Avoid generating dust or aerosols.

  • If the material is a solid, handle it in a way that minimizes the creation of fine particles.

  • For liquids, pour carefully to avoid splashing.

• Heating: If heating is required, use a well-controlled heating mantle or hot plate in a fume hood. Avoid direct flame. PYR14-TFSI has high thermal stability.[3]

• Storage: Keep the PYR14-TFSI container tightly closed when not in use to prevent contamination and absorption of moisture.[4] Store in a cool, dry, and well-ventilated area away from incompatible materials.[4]

Post-Operational Plan

• Decontamination:

  • Clean any contaminated surfaces with a suitable solvent (e.g., isopropanol (B130326) or ethanol) followed by soap and water.

  • Decontaminate all equipment that has come into contact with PYR14-TFSI.

• Waste Disposal:

  • Dispose of all waste materials, including empty containers, contaminated PPE, and spill cleanup debris, as hazardous waste in accordance with local, state, and federal regulations.

  • Collect waste in a designated, properly labeled, and sealed container.

  • Do not dispose of PYR14-TFSI down the drain.[1]

• PPE Removal: Remove PPE in the correct order to avoid cross-contamination. Remove gloves last and wash hands thoroughly with soap and water.

• Storage: Return the PYR14-TFSI container to its designated storage location.

Emergency Procedures

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1]

• Skin Contact: Immediately remove all contaminated clothing. Wash skin with plenty of soap and water for at least 15 minutes. Seek medical attention if irritation develops or persists.

• Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. If not breathing, give artificial respiration. Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[5]

• Spill:

  • Evacuate the area.

  • Wear appropriate PPE.

  • Contain the spill using absorbent materials from the spill kit.

  • Carefully collect the absorbed material and place it in a sealed, labeled container for hazardous waste disposal.

  • Ventilate the area and decontaminate the spill site.

Visual Safety Guides

The following diagrams illustrate the key safety workflows and hazard responses for handling PYR14-TFSI.

Caption: A step-by-step workflow for the safe handling of PYR14-TFSI.

Caption: Emergency response procedures for exposure to PYR14-TFSI.

References

• 1. solvionic.com [solvionic.com]
• 2. solvionic.com [solvionic.com]
• 3. March Newsletter - PYR14 TFSI - Solvionic [solvionic.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. apps.mnc.umn.edu [apps.mnc.umn.edu]